Hydroxylamine

• CAS: 13408-29-2

Core Science & Biosynthesis

hydroxylamine chemical properties and reactivity

An In-depth Technical Guide to the Chemical Properties and Reactivity of Hydroxylamine (B1172632) for Researchers and Drug Development Professionals.

Abstract

Hydroxylamine (NH₂OH) is a reactive and versatile chemical compound with significant applications in organic synthesis and medicinal chemistry. Its unique combination of nucleophilic and reducing properties makes it a valuable reagent for the formation of various functional groups, including oximes, hydroxamic acids, and nitrones. This guide provides a comprehensive overview of the core chemical properties and reactivity of hydroxylamine, with a focus on its practical applications for researchers, scientists, and drug development professionals. It includes a summary of its quantitative data, detailed experimental protocols for key reactions, and visual diagrams of its reactivity and experimental workflows.

Core Chemical Properties of Hydroxylamine

Hydroxylamine is a white, crystalline solid that is highly soluble in water and polar organic solvents. It is most commonly handled as an aqueous solution or as its hydrochloride salt (NH₃OHCl) due to the instability and explosive nature of the pure compound.

Physical and Chemical Properties

The fundamental properties of hydroxylamine are summarized in the table below. These values are critical for understanding its behavior in different chemical environments and for designing experiments.

Property	Value	Reference
Molecular Formula	NH₂OH
Molar Mass	33.03 g/mol
Melting Point	33 °C (decomposes)
Boiling Point	58 °C (decomposes)
pKa (of NH₃OH⁺)	5.96
pKb	8.04
Bond Length (N-O)	1.453 Å
Bond Length (N-H)	1.015 Å
Bond Length (O-H)	0.962 Å
Bond Angle (H-N-O)	103.1°
Bond Angle (H-O-N)	103.1°
Dipole Moment	0.59 D

Stability and Handling

Anhydrous hydroxylamine is a hazardous substance that can decompose explosively, especially in the presence of impurities or upon heating. Its decomposition can produce a mixture of gases, including ammonia, nitrogen, and water vapor. For this reason, it is typically supplied and used as a 50% aqueous solution or as its more stable hydrochloride or sulfate (B86663) salts. When using hydroxylamine, it is crucial to work in a well-ventilated area and to avoid heating concentrated solutions.

Reactivity of Hydroxylamine

Hydroxylamine's reactivity is characterized by the nucleophilicity of the nitrogen atom and the reducing potential of the molecule. It participates in a wide range of chemical transformations, making it a valuable tool in organic synthesis.

Nucleophilic Reactivity

The nitrogen atom in hydroxylamine is a potent nucleophile due to the alpha effect, where the adjacent electronegative oxygen atom enhances its nucleophilicity. This property is central to its reactions with electrophilic carbonyl compounds.

Hydroxylamine reacts with aldehydes and ketones to form oximes. This reaction is pH-dependent and typically proceeds via a tetrahedral intermediate. The general mechanism is illustrated below.

Caption: General mechanism of oxime formation from an aldehyde or ketone and hydroxylamine.

Hydroxylamine and its derivatives react with carboxylic acids, esters, and acid chlorides to yield hydroxamic acids. This functionality is a key structural motif in many biologically active molecules, including a number of approved drugs.

Reducing Agent

Hydroxylamine can act as a reducing agent, becoming oxidized in the process. It is capable of reducing various metal ions, which has applications in both organic and inorganic chemistry. For example, it can reduce Cu²⁺ to Cu⁺ and Fe³⁺ to Fe²⁺.

Applications in Drug Development

The versatile reactivity of hydroxylamine makes it a valuable building block in medicinal chemistry and drug development.

• Oxime and Hydroxamic Acid Moieties in Drugs: Oximes serve as important functional groups in various drug candidates and are used as intermediates in the synthesis of more complex molecules. Hydroxamic acids are potent metal chelators and are found in a class of drugs known as histone deacetylase (HDAC) inhibitors, which have applications in cancer therapy.

• Bioconjugation: The reaction of hydroxylamine with carbonyl groups is utilized in bioconjugation chemistry to link molecules to proteins or other biomolecules that have been modified to contain an aldehyde or ketone handle.

Experimental Protocols

The following sections provide generalized experimental protocols for common reactions involving hydroxylamine. Researchers should adapt these procedures to their specific substrates and scales.

General Procedure for Oxime Formation

This protocol describes a typical method for the synthesis of an oxime from a ketone.

Caption: Experimental workflow for a typical oxime synthesis.

Methodology:

• Dissolution: Dissolve the aldehyde or ketone in a suitable solvent, such as ethanol or methanol.

• Reagent Preparation: In a separate flask, prepare a solution of hydroxylamine hydrochloride and a base (e.g., sodium acetate, pyridine, or sodium hydroxide) in water or a water/alcohol mixture. The base is required to liberate free hydroxylamine from its salt.

• Reaction: Add the hydroxylamine solution to the carbonyl compound solution. The reaction is typically stirred at room temperature but may require gentle heating for less reactive substrates.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, the mixture is often poured into cold water to precipitate the oxime product.

• Isolation and Purification: The solid oxime is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from an appropriate solvent system.

General Procedure for Hydroxamic Acid Formation from an Ester

This protocol outlines a common method for synthesizing a hydroxamic acid from an ester.

Methodology:

• Reagent Preparation: Prepare a solution of hydroxylamine hydrochloride and a strong base, such as potassium hydroxide (B78521) or sodium methoxide, in methanol. This mixture generates free hydroxylamine in situ.

• Reaction: Add the ester to the freshly prepared hydroxylamine solution. The reaction is typically stirred at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting ester is consumed.

• Work-up: The reaction mixture is acidified with an acid (e.g., HCl) to precipitate the hydroxamic acid.

• Isolation and Purification: The product is collected by filtration, washed with cold water, and can be purified by recrystallization.

Signaling Pathways and Logical Relationships

The application of hydroxylamine chemistry extends to the study of biological systems. For instance, oxime ligation is a bioorthogonal reaction used for chemical biology applications.

Caption: Logical workflow of bioorthogonal oxime ligation for protein labeling.

This diagram illustrates how a protein of interest, genetically engineered to contain a carbonyl group, can be specifically labeled within a complex biological environment by a hydroxylamine-functionalized probe molecule. This powerful technique allows for the visualization and study of proteins in their native context.

Conclusion

Hydroxylamine is a reagent of significant importance in chemical research and drug development. Its distinct nucleophilic and reducing properties enable a wide array of chemical transformations, most notably the formation of oximes and hydroxamic acids. A thorough understanding of its properties, reactivity, and handling is essential for its safe and effective use in the laboratory. The methodologies and conceptual frameworks presented in this guide offer a solid foundation for researchers and scientists working with this versatile compound.

The Pivotal Role of Hydroxylamine in Biological Nitrification: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroxylamine (B1172632) (NH₂OH) is a critical, yet often transient, intermediate in the biological nitrification process, a key component of the global nitrogen cycle. This technical guide provides an in-depth exploration of the multifaceted role of hydroxylamine, from its enzymatic production and consumption to its influence on microbial community dynamics and its implications for environmental biotechnology and potential drug development. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biochemical pathways and experimental workflows to serve as a comprehensive resource for professionals in the field.

Introduction

Biological nitrification, the microbial oxidation of ammonia (B1221849) (NH₃) to nitrate (B79036) (NO₃⁻), is a two-step process traditionally attributed to two distinct groups of microorganisms: ammonia-oxidizing bacteria (AOB) and archaea (AOA), and nitrite-oxidizing bacteria (NOB). Hydroxylamine is the central, obligate intermediate in the first step, the oxidation of ammonia to nitrite (B80452) (NO₂⁻)[1][2]. The enzymes responsible for its turnover, ammonia monooxygenase (AMO) and hydroxylamine oxidoreductase (HAO), are cornerstones of ammonia oxidizer metabolism[1][3].

Recent discoveries have further illuminated the complexity of this pathway, revealing nitric oxide (NO) as another obligate intermediate downstream of hydroxylamine[4]. Understanding the intricate biochemistry of hydroxylamine is not only fundamental to environmental science and microbial ecology but also holds potential for applications in wastewater treatment, agriculture, and as a target for novel antimicrobial strategies. This guide aims to provide a detailed technical overview of the current knowledge surrounding hydroxylamine's role in biological nitrification.

The Core Biochemistry of Hydroxylamine in Nitrification

The transformation of ammonia to nitrite via hydroxylamine is a finely tuned enzymatic cascade.

2.1. Production of Hydroxylamine by Ammonia Monooxygenase (AMO)

The initial oxidation of ammonia to hydroxylamine is catalyzed by AMO, a membrane-bound enzyme[1]. This reaction is a monooxygenation, incorporating one atom of molecular oxygen into the ammonia molecule.

Reaction: NH₃ + O₂ + 2H⁺ + 2e⁻ → NH₂OH + H₂O[5]

The electrons required for this reaction are supplied by the subsequent oxidation of hydroxylamine, creating a tightly coupled enzymatic loop[3].

2.2. Oxidation of Hydroxylamine by Hydroxylamine Oxidoreductase (HAO)

Hydroxylamine is a highly reactive and potentially toxic molecule, and its rapid oxidation is crucial for the cell. This is carried out by the periplasmic enzyme, hydroxylamine oxidoreductase (HAO)[1]. For many years, it was believed that HAO directly oxidized hydroxylamine to nitrite.

Traditional View: NH₂OH + H₂O → NO₂⁻ + 5H⁺ + 4e⁻[5]

However, more recent evidence strongly suggests that HAO catalyzes a three-electron oxidation of hydroxylamine to nitric oxide (NO)[4].

Current Understanding: NH₂OH → NO + 3H⁺ + 3e⁻[6]

A yet-to-be-fully-characterized enzyme is then responsible for the final oxidation of NO to nitrite.

Biochemical Pathway of Aerobic Ammonia Oxidation

Biochemical pathway of aerobic ammonia oxidation.

Quantitative Data

The following tables summarize key quantitative data related to the enzymes and intermediates in hydroxylamine metabolism during nitrification.

Table 1: Kinetic Parameters of Hydroxylamine Oxidoreductase (HAO)

Organism/System	Substrate	Kₘ (μM)	Vₘₐₓ (μmol·min⁻¹·mg protein⁻¹)	Conditions	Reference
Anaerobic ammonium-oxidizing enrichment	Hydroxylamine	26	21	Phenazine methosulfate and methylthiazolyltetrazolium bromide as electron acceptors	[7]
Anaerobic ammonium-oxidizing enrichment	Hydrazine	18	1.1	Phenazine methosulfate and methylthiazolyltetrazolium bromide as electron acceptors	[7]
Alcaligenes faecalis NR	Hydroxylamine	-	0.092	K₃Fe(CN)₆ as electron acceptor, pH 8.0, 30°C	[8]

Table 2: Inhibition Kinetics of Hydroxylamine

Process	Organism/System	Inhibition Type	Inhibition Constant (Kᵢ)	Conditions	Reference
Nitrite Oxidation	Nitrifying sludge	Noncompetitive	3.233 mmol N/L	-	[9][10]
Hydroxylamine Oxidation	Nitrifying sludge	Self-inhibition	1.775 mmol N/L	-	[9][10]

Table 3: Cellular Concentrations and Production Rates

Parameter	Organism	Value	Conditions	Reference
Intracellular NH₂OH	Nitrosomonas europaea	Transient accumulation	Exponential growth phase at 0.5, 1.5, and 3.0 mg O₂/L	[11]
NO production from NH₃ oxidation	Nitrosomonas europaea	3.15% - 6.23% of NO₂⁻ production	O₂-replete conditions	[12]
NO production from NH₃ oxidation	Nitrosomonas europaea	Up to 40% of NO₂⁻ production	O₂-limited conditions, high substrate	[12]

Experimental Protocols

Detailed methodologies are essential for the accurate study of hydroxylamine's role in nitrification.

4.1. Protocol for Ammonia Monooxygenase (AMO) Activity Assay (Activity-Based Protein Profiling)

This protocol is adapted from the activity-based protein profiling (ABPP) method using 1,7-octadiyne (B1345467) (17OD) as a probe for AMO in Nitrosomonas europaea[13][14].

• Cell Culture and Preparation:

  • Cultivate Nitrosomonas europaea in a suitable autotrophic medium.

  • Harvest cells in the late logarithmic phase by centrifugation.

  • Wash the cell pellet three times with a phosphate (B84403) buffer (pH 7.5).

  • Resuspend the cells in the same buffer to a desired cell density.

• Mechanism-Based Inactivation with 17OD:

  • Incubate the cell suspension with a specific concentration of 17OD (e.g., 10 µM) for a defined period (e.g., 30 minutes) at 30°C with shaking. This allows the active AMO to react with the probe, leading to covalent modification.

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" Reaction:

  • After incubation, wash the cells to remove excess 17OD.

  • Resuspend the cells in a reaction mixture containing a fluorescent azide (B81097) reporter molecule (e.g., Alexa Fluor 647 azide), copper(II) sulfate, a reducing agent (e.g., sodium ascorbate), and a copper-chelating ligand (e.g., THPTA).

  • Incubate the reaction mixture in the dark to allow the click reaction to proceed, which attaches the fluorescent tag to the 17OD-modified AMO.

• Analysis:

  • Wash the cells to remove unreacted fluorescent azide.

  • Lyse the cells and separate the proteins by SDS-PAGE.

  • Visualize the fluorescently labeled AMO protein using an appropriate infrared scanner. The intensity of the fluorescent band corresponding to the molecular weight of the AMO subunit (AmoA, ~28 kDa) is indicative of the amount of active AMO.

4.2. Protocol for Hydroxylamine Oxidoreductase (HAO) Activity Assay (Spectrophotometric)

This protocol is a general method for measuring HAO activity by monitoring the reduction of an artificial electron acceptor.

• Enzyme Preparation:

  • Prepare a cell-free extract from a culture of ammonia-oxidizing bacteria.

  • If desired, purify HAO from the cell-free extract using chromatographic techniques such as anion-exchange and size-exclusion chromatography[8].

• Assay Mixture:

  • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0).

  • Add an artificial electron acceptor, such as potassium ferricyanide (B76249) (K₃Fe(CN)₆) or cytochrome c.

  • Add the enzyme preparation (cell-free extract or purified HAO).

• Initiation and Measurement:

  • Initiate the reaction by adding a known concentration of hydroxylamine hydrochloride.

  • Immediately monitor the change in absorbance at a wavelength specific to the chosen electron acceptor (e.g., 420 nm for the reduction of K₃Fe(CN)₆).

  • Calculate the enzyme activity based on the rate of change in absorbance and the molar extinction coefficient of the electron acceptor. One unit of activity can be defined as the amount of enzyme that catalyzes the reduction of 1 µmol of the electron acceptor per minute under the specified conditions.

4.3. Protocol for ¹⁵N Stable Isotope Tracing of Hydroxylamine Metabolism

This protocol provides a framework for tracing the fate of hydroxylamine in nitrifying cultures using ¹⁵N-labeled substrates[10][15][16].

• Culture Incubation:

  • Establish active cultures of nitrifying microorganisms.

  • Introduce a ¹⁵N-labeled substrate, such as ¹⁵NH₄Cl or ¹⁵NH₂OH, into the culture medium.

• Time-Course Sampling:

  • Collect samples from the culture at various time points.

  • Separate the biomass from the supernatant by centrifugation or filtration.

• Analysis of Nitrogen Compounds:

  • Analyze the concentrations of ammonium (B1175870), nitrite, and nitrate in the supernatant using standard colorimetric methods.

  • For isotopic analysis, prepare the nitrogen species for mass spectrometry. This may involve chemical conversion of the target compound. For example, hydroxylamine can be oxidized to nitrite, which is then converted to an azo dye for analysis[16].

• Mass Spectrometry:

  • Determine the ¹⁵N enrichment in the various nitrogen pools (biomass, ammonium, nitrite, nitrate, and potentially gaseous products like N₂O) using an isotope ratio mass spectrometer (IRMS) or a method like MALDI-TOF MS after derivatization[16].

• Data Interpretation:

  • Calculate the rates of production and consumption of the different nitrogen species.

  • The incorporation of ¹⁵N from the labeled substrate into other nitrogen compounds provides direct evidence of the metabolic pathways and their fluxes.

Experimental Workflow for Hydroxylamine Inhibition Study

Workflow for determining hydroxylamine inhibition kinetics.

Regulatory and Signaling Aspects

The expression of the key enzymes involved in hydroxylamine metabolism, AMO and HAO, is tightly regulated in response to substrate availability. The genes encoding these enzymes, amo and hao, are induced in the presence of ammonium[14]. While a detailed signaling cascade remains to be fully elucidated, it is clear that the presence of the primary substrate for nitrification triggers the upregulation of the enzymatic machinery required for its oxidation.

Hydroxylamine itself can also influence gene expression. In some nitrifying biofilms, the addition of hydroxylamine has been shown to alter the growth patterns of Nitrosomonas species[15]. Furthermore, hydroxylamine can exert a toxic effect, particularly on nitrite-oxidizing bacteria, which can lead to the accumulation of nitrite[17]. This inhibitory effect is a key principle behind strategies for achieving partial nitrification in wastewater treatment, a process that is beneficial for subsequent anaerobic ammonium oxidation (anammox). The toxicity of hydroxylamine may be direct or indirect, potentially through the generation of reactive nitrogen species like nitric oxide.

Conclusion

Hydroxylamine stands as a linchpin in the process of biological nitrification. Its rapid enzymatic turnover is essential for the energy metabolism of ammonia-oxidizing microorganisms. The recent paradigm shift in understanding its oxidation product to be nitric oxide rather than nitrite opens new avenues of research into the final steps of this critical biogeochemical pathway. The quantitative data and experimental protocols presented in this guide offer a foundation for researchers to further investigate the intricate role of hydroxylamine. A deeper understanding of its biochemistry, regulation, and interactions within microbial communities will undoubtedly contribute to advancements in environmental management, sustainable agriculture, and potentially the development of novel therapeutic agents.

References

• 1. Molecular biology and biochemistry of ammonia oxidation by Nitrosomonas europaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydroxylamine as an intermediate in ammonia oxidation by globally abundant marine archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. A Bioluminescence Assay Using Nitrosomonas europaea for Rapid and Sensitive Detection of Nitrification Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic and product distribution analysis of NO* reductase activity in Nitrosomonas europaea hydroxylamine oxidoreductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Loss of Ammonia Monooxygenase Activity in Nitrosomonas europaea upon Exposure to Nitrite - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reaction with cyanide of hydroxylamine oxidoreductase of Nitrosomonas europaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The kinetics for ammonium and nitrite oxidation under the effect of hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Strategies of Nitrosomonas europaea 19718 to counter low dissolved oxygen and high nitrite concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tang.eas.gatech.edu [tang.eas.gatech.edu]
• 13. Activity-Based Protein Profiling of Ammonia Monooxygenase in Nitrosomonas europaea - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Activity-Based Protein Profiling of Ammonia Monooxygenase in Nitrosomonas europaea (Journal Article) | OSTI.GOV [osti.gov]
• 15. The effect of hydroxylamine on the activity and aggregate structure of autotrophic nitrifying bioreactor cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determination of 15N/14N of Ammonium, Nitrite, Nitrate, Hydroxylamine, and Hydrazine Using Colorimetric Reagents and Matrix-Assisted Laser Desorption Ionization–Time-of-Flight Mass Spectrometry (MALDI-TOF MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Hydroxylamine Contributes More to Abiotic N2O Production in Soils Than Nitrite [frontiersin.org]

Hydroxylamine: A Versatile and Indispensable Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Hydroxylamine (B1172632) (NH₂OH) and its derivatives have emerged as fundamental reagents in the synthetic chemist's toolkit, offering a versatile platform for the construction of a wide array of nitrogen-containing compounds.[1] Its unique bifunctional nature, possessing both a nucleophilic nitrogen and an oxygen atom, allows for a diverse range of transformations, from the formation of simple oximes to the intricate assembly of complex heterocyclic scaffolds. This technical guide provides a comprehensive overview of the core applications of hydroxylamine in organic synthesis, with a focus on key transformations, experimental methodologies, and its role in the development of pharmaceuticals and agrochemicals.

Core Reactivity and Key Transformations

Hydroxylamine's utility as a synthetic building block stems from its rich and varied reactivity. The following sections detail some of the most important transformations involving this versatile reagent.

Synthesis of Oximes

The reaction of hydroxylamine with aldehydes and ketones to form oximes is one of the most fundamental and widely utilized transformations in organic chemistry.[2] Oximes are not only crucial for the protection, purification, and characterization of carbonyl compounds, but they also serve as versatile intermediates for the synthesis of other functional groups and heterocycles.[3][4]

The formation of oximes proceeds through the nucleophilic attack of the hydroxylamine nitrogen on the carbonyl carbon, followed by dehydration.[2]

Table 1: Synthesis of Oximes from Carbonyl Compounds

Entry	Carbonyl Compound	Reagents and Conditions	Yield (%)	Reference
1	Benzaldehyde	NH₂OH·HCl, Bi₂O₃, grinding, 1.5 min	98	[3]
2	4-Chlorobenzaldehyde	NH₂OH·HCl, Bi₂O₃, grinding, 1.5 min	96	[3]
3	4-Nitrobenzaldehyde	NH₂OH·HCl, Bi₂O₃, grinding, 2 min	97	[3]
4	Acetophenone	NH₂OH·HCl, Bi₂O₃, grinding, 10 min	92	[3]
5	Cyclohexanone	NH₂OH·HCl, Bi₂O₃, grinding, 5.5 min	95	[3]
6	Benzaldehyde	NH₂OH·HCl, Oxalic Acid, CH₃CN, reflux, 60 min	95	[5]
7	Acetophenone	NH₂OH·HCl, Oxalic Acid, CH₃CN, reflux, 90 min	95	[5]

Experimental Protocol: General Procedure for the Synthesis of Oximes using Grindstone Chemistry [3]

A mixture of the aldehyde or ketone (1 mmol), hydroxylamine hydrochloride (1.2 mmol), and bismuth(III) oxide (0.6 mmol) is ground in a mortar with a pestle for the specified time (monitored by TLC). Upon completion, ethyl acetate (B1210297) (2 x 10 mL) is added to the reaction mixture, and the catalyst is filtered off. The filtrate is concentrated, and water is added to precipitate the product. The solid oxime is then filtered and dried under vacuum.

Figure 1: General workflow for the synthesis of oximes.

Synthesis of Isoxazoles

Isoxazoles are five-membered heterocyclic compounds containing adjacent nitrogen and oxygen atoms. They are prevalent scaffolds in many biologically active molecules and natural products.[6] A common and efficient method for their synthesis involves the reaction of hydroxylamine with 1,3-dicarbonyl compounds or their synthetic equivalents.[7]

The reaction proceeds via initial formation of an oxime with one carbonyl group, followed by intramolecular cyclization and dehydration.[7]

Table 2: Synthesis of Substituted Isoxazoles

Entry	Substrates	Reagents and Conditions	Yield (%)	Reference
1	1,3-Diphenyl-1,3-propanedione, NH₂OH·HCl	KOH, Ethanol (B145695), reflux, 12 h	85-95 (for various derivatives)	[8]
2	1,3-Dialkyne, NH₂OH	DMSO, mild conditions	Satisfactory to excellent	[9]
3	Chalcone (B49325), NH₂OH·HCl	40% KOH, Ethanol, reflux, 12 h	Not specified	[8]

Experimental Protocol: Synthesis of 3,5-Disubstituted Isoxazoles from Chalcones [8]

A mixture of the chalcone (10 mmol) and hydroxylamine hydrochloride (15 mmol) in ethanol (30 mL) is refluxed for 12 hours in the presence of 40% aqueous potassium hydroxide (B78521) (5 mL). The reaction progress is monitored by TLC. After completion, the reaction mixture is cooled, poured into crushed ice, and extracted with diethyl ether (3 x 30 mL). The combined organic layers are dried and concentrated to afford the isoxazole (B147169) product.

Figure 2: Synthesis of isoxazoles from 1,3-dicarbonyls.

Synthesis of Nitrones and their Cycloaddition Reactions

Nitrones are 1,3-dipoles that are highly valuable in organic synthesis, particularly in [3+2] cycloaddition reactions to form five-membered heterocyclic rings like isoxazolidines.[10][11] They are typically prepared by the condensation of N-substituted hydroxylamines with aldehydes or ketones, or by the oxidation of N,N-disubstituted hydroxylamines.[10][11][12]

Table 3: Synthesis of Nitrones

Entry	Substrates	Reagents and Conditions	Yield (%)	Reference
1	N,N-disubstituted hydroxylamine	N-t-butylbenzenesulfinimidoyl chloride, DBU, CH₂Cl₂, -78 °C	High	[13]
2	Ketone, N-substituted hydroxylamine	t-BuOH, 110 °C	Modest to excellent	[12]
3	Secondary amine	Oxone, biphasic basic medium	Good	[12]

The resulting nitrones can then undergo cycloaddition with alkenes to afford isoxazolidines, which are precursors to valuable 1,3-aminoalcohols.[14]

Experimental Protocol: One-pot Synthesis of Isoxazolidines via Nitrone Cycloaddition [13]

To a solution of the N,N-disubstituted hydroxylamine (1 mmol) and an alkene (5 mmol) in toluene, N-t-butylbenzenesulfinimidoyl chloride (1.2 mmol) and DBU (1.5 mmol) are added at -45 °C. The reaction mixture is then refluxed. After completion, the mixture is worked up to isolate the isoxazolidine (B1194047) product.

References

• 1. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxylamine | Oxidation, Reduction, Reactivity | Britannica [britannica.com]
• 5. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid – Oriental Journal of Chemistry [orientjchem.org]
• 6. mdpi.com [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Nitrone - Wikipedia [en.wikipedia.org]
• 11. chimia.ch [chimia.ch]
• 12. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 13. arkat-usa.org [arkat-usa.org]
• 14. Intramolecular cycloaddition of nitrones in total synthesis of natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/D4NP00062E [pubs.rsc.org]

A Technical Guide to the Discovery and Synthesis of Hydroxylamine

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and the historical evolution of hydroxylamine (B1172632) synthesis. It details the pivotal methods that have shaped its production, from early laboratory preparations to large-scale industrial processes. The document includes detailed experimental protocols for key synthesis routes, a comparative analysis of their efficiencies, and visualizations of the core chemical pathways.

The Initial Discovery of Hydroxylamine

Hydroxylamine (NH₂OH) was first prepared in the form of its hydrochloride salt in 1865 by the German chemist Wilhelm Clemens Lossen.[1][2][3] He achieved this by the reduction of ethyl nitrate (B79036) using tin and hydrochloric acid.[1][2] The pure, crystalline form of hydroxylamine was not isolated until 1891, a feat accomplished by the Dutch chemist Lobry de Bruyn and the French chemist Léon Maurice Crismer.[1][3][4]

Lossen's Experimental Protocol

Lossen's pioneering synthesis involved the reaction of ethyl nitrate in the presence of tin and hydrochloric acid.[1][5] While the exact quantitative details of the original experiment are not extensively documented in modern sources, the fundamental reaction involved the reduction of the nitrate group.

• Reactants: Ethyl nitrate, Tin (granulated), Hydrochloric acid.

• Fundamental Reaction: The reaction is a reduction of the nitrate ester. The tin metal acts as the reducing agent in the acidic medium provided by the hydrochloric acid.

• Product: Hydroxylamine hydrochloride (NH₂OH·HCl).

Caption: Logical workflow of W. Lossen's first synthesis of hydroxylamine.

Evolution of Industrial Synthesis Methods

Following its discovery, several methods for synthesizing hydroxylamine were developed. Industrial production focuses on the reduction of compounds with nitrogen in higher oxidation states, such as nitric oxide (NO) or nitric acid (HNO₃).[6][7] Today, the two most commercially significant methods are the Raschig process and the catalytic hydrogenation of nitric oxide.

The Raschig Process

Developed by German chemist Friedrich Raschig and patented in 1887, the Raschig process remains an important method for hydroxylamine production.[8] It involves the reduction of an ammonium (B1175870) nitrite (B80452) solution with sulfur dioxide (SO₂) and bisulfite (HSO₃⁻) to form a hydroxylamido-N,N-disulfonate anion, which is then hydrolyzed to yield hydroxylammonium sulfate (B86663).[4][8][9]

The commercial Raschig process is a multi-step procedure:[8][10][11]

• Ammonium Nitrite Synthesis: An ammonium carbonate solution is reacted with nitrogen oxides (a mixture of NO and NO₂) to produce an alkaline solution of ammonium nitrite (NH₄NO₂).

  • NO + NO₂ + (NH₄)₂CO₃ → 2 NH₄NO₂ + CO₂[11]

• Reduction to Disulfonate: The ammonium nitrite solution is reacted with sulfur dioxide at a temperature of 0 to 5 °C and a pH of 2 to 4.5. This forms the hydroxylamine disulfonate intermediate.[10]

  • NH₄NO₂ + 2 SO₂ + NH₃ + H₂O → (NH₄)₂[HON(SO₃)₂][4]

• Hydrolysis: The disulfonate intermediate is hydrolyzed by heating to approximately 100 °C for about one hour to yield the final product, hydroxylammonium sulfate.[3][4][10]

  • (NH₄)₂[HON(SO₃)₂] + 2 H₂O → (NH₃OH)₂SO₄ + (NH₄)₂SO₄[11]

The yield based on the starting nitrite is approximately 90%.[10] A significant drawback of this process is the production of a large amount of ammonium sulfate as a byproduct, with about 1.8 kg generated for every kg of caprolactam produced in integrated plants.[10]

Caption: Key stages and materials flow in the industrial Raschig process.

Catalytic Hydrogenation of Nitric Oxide

A leading industrial method for producing hydroxylamine involves the catalytic hydrogenation of nitric oxide (NO).[6][12] This process is favored for its efficiency and is used to produce hydroxylamine salts, primarily hydroxylammonium sulfate.[4]

This process is typically continuous and involves extensive gas recirculation to improve efficiency.[6][7]

• Nitric Oxide Generation: High-purity nitric oxide is produced by the catalytic combustion of ammonia with oxygen over a platinum-rhodium catalyst at temperatures exceeding 900 °C.[6]

  • 4 NH₃ + 5 O₂ → 4 NO + 6 H₂O[11]

• Catalytic Hydrogenation: The nitric oxide is then reduced with hydrogen (H₂) in the presence of a suspended platinum catalyst on a carbon substrate. The reaction is carried out in dilute sulfuric acid at temperatures below 50 °C.[6][7][10] The catalyst is often selectively poisoned to suppress the formation of ammonia as a side product.[10]

  • 2 NO + 3 H₂ + H₂SO₄ → (NH₃OH)₂SO₄[4]

• Product Separation: After the reaction, the catalyst is separated from the solution. The resulting solution contains hydroxylammonium sulfate with a concentration of about 115 g/L.[10]

This method achieves a yield of approximately 90% based on the nitric oxide consumed.[10] It produces less ammonium sulfate byproduct (around 0.8 kg per kg of caprolactam) compared to the Raschig process.[10]

References

• 1. HYDROXYLAMINE - Ataman Kimya [atamanchemicals.com]
• 2. Hydroxylamin – Wikipedia [de.wikipedia.org]
• 3. Hydroxylamine - Wikiwand [wikiwand.com]
• 4. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. ecoquery.ecoinvent.org [ecoquery.ecoinvent.org]
• 7. chemcess.com [chemcess.com]
• 8. Raschig hydroxylamine process - Wikipedia [en.wikipedia.org]
• 9. Hydroxylamine - Sciencemadness Wiki [sciencemadness.org]
• 10. Production of Hydroxylamine - Chempedia - LookChem [lookchem.com]
• 11. EP1013643A1 - Method for production of hydroxylamine sulfate in the conventional process for the synthesis of caprolactam - Google Patents [patents.google.com]
• 12. britannica.com [britannica.com]

An In-depth Technical Guide to Natural Products Containing the Hydroxylamine Group

For Researchers, Scientists, and Drug Development Professionals

Introduction

Natural products have historically been a rich source of novel chemical scaffolds with significant therapeutic potential. Among the vast diversity of these compounds, those containing the hydroxylamine (B1172632) functional group (R-NH-OH) represent a unique and intriguing class. The presence of the N-O bond imparts distinct physicochemical and biological properties, leading to a range of activities including antibacterial, antifungal, and cytotoxic effects. This technical guide provides a comprehensive overview of natural products containing the hydroxylamine group, with a focus on their isolation, characterization, biosynthesis, and biological activities. Detailed experimental protocols, quantitative data, and visualizations of key pathways are presented to serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development.

Classes of Hydroxylamine-Containing Natural Products

Natural products featuring a hydroxylamine moiety are structurally diverse and can be broadly categorized based on their chemical scaffolds. These include, but are not limited to, acyclic hydroxylamines, isoxazolidines, 1,2-oxazines, and diketopiperazines.[1] Many of these compounds are metabolites produced by microorganisms such as bacteria (e.g., Streptomyces) and fungi, as well as marine organisms like sponges.[2][3]

Isolation and Purification: Experimental Protocols

The isolation and purification of hydroxylamine-containing natural products from their native sources require a systematic approach involving extraction, chromatographic separation, and spectroscopic characterization. The following protocols provide a general framework and specific examples for the isolation of these compounds.

General Workflow for Isolation from Marine Sponges and Fungi

A common workflow for isolating these natural products involves the following steps:

• Sample Collection and Preparation: The biological material (e.g., marine sponge, fungal culture) is collected and immediately processed to prevent degradation of the target compounds. This typically involves freezing or freeze-drying the sample.

• Extraction: The dried and powdered material is extracted with an appropriate organic solvent, often starting with a nonpolar solvent and progressively moving to more polar solvents to fractionate the extract based on polarity.

• Chromatographic Separation: The crude extract is subjected to various chromatographic techniques to separate the individual components. This is a multi-step process that may include:

  • Column Chromatography: Often the first step, using silica (B1680970) gel or other stationary phases to achieve a preliminary separation.

  • Sephadex Chromatography: Useful for separating compounds based on size.

  • High-Performance Liquid Chromatography (HPLC): A high-resolution technique used for the final purification of the compounds.

• Structure Elucidation: The purified compounds are then structurally characterized using a combination of spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Detailed Experimental Protocol: Isolation of Diketopiperazines from Streptomyces sp.

This protocol details the isolation of hydroxylamine-containing diketopiperazines from a sponge-derived Streptomyces species.[2][4]

1. Fermentation and Extraction:

• Inoculate spores of Streptomyces sp. into a suitable fermentation medium (e.g., ISP-2 broth).[2]

• Incubate the culture on a rotary shaker at 28 °C for 15 days.[2]

• Partition the fermentation broth against ethyl acetate (B1210297).[2]

• Concentrate the ethyl acetate extract under vacuum to obtain the crude extract.[2]

2. Chromatographic Purification:

• Subject the crude extract to silica gel column chromatography, eluting with a gradient of increasing polarity (e.g., hexane (B92381) to ethyl acetate).

• Further purify the fractions containing the target compounds using Sephadex LH-20 column chromatography.[2]

• Perform final purification using reversed-phase HPLC to yield the pure diketopiperazine derivatives.[5]

3. Structure Elucidation:

• Determine the molecular formula and fragmentation pattern using High-Resolution Mass Spectrometry (HRMS).[4]

• Elucidate the planar structure and relative stereochemistry using 1D and 2D NMR techniques (¹H, ¹³C, COSY, HSQC, HMBC, NOESY).[2][4]

• Determine the absolute configuration using methods such as Marfey's analysis or by comparing experimental and calculated Electronic Circular Dichroism (ECD) spectra.[2]

The following diagram illustrates a general experimental workflow for the isolation and characterization of these natural products.

General workflow for isolation and characterization.

Biosynthesis of the Hydroxylamine Group

The formation of the hydroxylamine functionality in natural products is an enzymatically controlled process. Flavin-dependent N-hydroxylating enzymes play a crucial role in this transformation.[6] These enzymes activate molecular oxygen and transfer it to a primary or secondary amine substrate, leading to the formation of an N-hydroxy compound.[6] Cytochrome P450 enzymes are also known to be involved in the hydroxylation of various natural products.[7][8]

A key step in the biosynthesis of many hydroxylamine-containing compounds is the N-hydroxylation of amino acids or their derivatives. For example, in the biosynthesis of certain siderophores, flavin-dependent monooxygenases catalyze the specific N-hydroxylation of ornithine or lysine.[6]

The following diagram illustrates the general enzymatic N-hydroxylation process.

Enzymatic N-hydroxylation of an amine substrate.

Biological Activities and Mechanisms of Action

Natural products containing the hydroxylamine group exhibit a variety of biological activities, with antibacterial and cytotoxic properties being the most prominent.

Antibacterial Activity

Many hydroxylamine-containing compounds show potent activity against a range of bacteria, including multidrug-resistant strains. A key mechanism of action for their antibacterial effect is the inhibition of ribonucleotide reductase (RNR).[9] RNR is a crucial enzyme responsible for the conversion of ribonucleotides to deoxyribonucleotides, the building blocks for DNA synthesis and repair.[9] By inhibiting RNR, these compounds effectively halt bacterial DNA replication and proliferation.[9]

The following diagram illustrates the mechanism of RNR inhibition by hydroxylamine-containing compounds.

Mechanism of RNR inhibition by hydroxylamine compounds.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The antibacterial activity of a compound is typically quantified by determining its Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents visible growth of a bacterium.

1. Preparation of Bacterial Inoculum:

• Culture the test bacterium (e.g., Staphylococcus aureus) in a suitable broth medium overnight.

• Dilute the overnight culture to achieve a standardized cell density (e.g., 5 x 10^5 CFU/mL).

2. Preparation of Compound Dilutions:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of the stock solution in a 96-well microtiter plate using broth medium to obtain a range of concentrations.

3. Inoculation and Incubation:

• Add the standardized bacterial inoculum to each well of the microtiter plate.

• Include positive (no compound) and negative (no bacteria) controls.

• Incubate the plate at 37 °C for 18-24 hours.

4. Determination of MIC:

• Visually inspect the wells for bacterial growth (turbidity).

• The MIC is the lowest concentration of the compound at which no visible growth is observed.

Cytotoxic Activity and Induction of Apoptosis

Several hydroxylamine-containing natural products have demonstrated significant cytotoxicity against various cancer cell lines.[10][11] One of the mechanisms underlying their anticancer activity is the induction of apoptosis, or programmed cell death.

The induction of apoptosis can occur through intrinsic (mitochondrial) or extrinsic (death receptor) pathways. Some natural products can trigger the intrinsic pathway by causing mitochondrial dysfunction, leading to the release of cytochrome c and the subsequent activation of a cascade of caspases (e.g., caspase-9 and caspase-3), which are the executioners of apoptosis.

The following diagram depicts a simplified signaling pathway for apoptosis induction.

Simplified intrinsic apoptosis pathway.

Experimental Protocol: MTT Assay for Cytotoxicity (IC50 Determination)

The cytotoxicity of a compound is often expressed as its half-maximal inhibitory concentration (IC50), the concentration required to inhibit the growth of 50% of a cell population. The MTT assay is a colorimetric assay used to determine cell viability.

1. Cell Seeding:

• Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

2. Compound Treatment:

• Treat the cells with various concentrations of the test compound for a specific duration (e.g., 24, 48, or 72 hours).

3. MTT Addition and Incubation:

• Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

4. Formazan Solubilization and Absorbance Measurement:

• Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

5. IC50 Calculation:

• Calculate the percentage of cell viability for each concentration relative to the untreated control.

• Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Quantitative Data on Biological Activity

The following tables summarize the reported biological activities of selected hydroxylamine-containing natural products.

Table 1: Antibacterial Activity of Selected Hydroxylamine-Containing Natural Products

Compound	Source Organism	Target Bacterium	MIC (µg/mL)
N-methyl-hydroxylamine	Synthetic	Mycobacterium bovis BCG	1.9[9]
N-methyl-hydroxylamine	Synthetic	Pseudomonas aeruginosa	14.2[9]
Lindgomycin	Lindgomycetaceae family	Staphylococcus aureus (MRSA)	IC50: 5.1 µM[12]
Corollosporine	Corollospora maritima	Gram-positive bacteria	-

Table 2: Cytotoxic Activity of Selected Hydroxylamine-Containing Natural Products

Compound	Source Organism	Cancer Cell Line	IC50 (µM)
Alteramide A	Alteromonas sp.	P388 lymphocytic leukemia	0.1 µg/mL[13]
Pestalotiopsone F	Pestalotiopsis sp.	L5178Y lymphoma	9 µg/mL[13]
Lagunamide A	Lyngbya majuscule	P388 murine leukemia	6.4 nM[13]
Lagunamide C	Lyngbya majuscule	P388 murine leukemia	2.1 nM[13]
Cordyheptapeptide C	Symploca sp.	MCF-7 (breast cancer)	3.0[11]
Cordyheptapeptide E	Symploca sp.	MCF-7 (breast cancer)	2.7[14]
SZ-685C	Mangrove endophytic fungus	K562 (leukemia)	1.09[14]
Bis(2,3-dibromo-4,5-dihydroxybenzyl) ether	Rhodomela confervoides	HeLa (cervical cancer)	3.09 µg/mL[15]

Conclusion

Natural products containing the hydroxylamine group are a promising class of molecules with significant potential for the development of new therapeutic agents. Their diverse structures and potent biological activities, particularly their antibacterial and cytotoxic effects, make them attractive targets for further investigation. This technical guide has provided a comprehensive overview of the key aspects of these compounds, from their isolation and characterization to their biosynthesis and mechanisms of action. The detailed experimental protocols, quantitative data, and pathway diagrams presented herein are intended to serve as a valuable resource to facilitate future research and development in this exciting field. Further exploration of the chemical space of hydroxylamine-containing natural products is warranted to uncover new scaffolds and to fully exploit their therapeutic potential.

References

• 1. Hydroxylamine natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioactive Diketopiperazines and Nucleoside Derivatives from a Sponge-Derived Streptomyces Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Isolation, Purification, and Characterization of Five Active Diketopiperazine Derivatives from Endophytic Streptomyces SUK 25 with Antimicrobial and Cytotoxic Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jmb.or.kr [jmb.or.kr]
• 6. Flavin-dependent N-hydroxylating enzymes: distribution and application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diversity of P450 Enzymes in the Biosynthesis of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Methyl-Hydroxylamine as an Efficacious Antibacterial Agent That Targets the Ribonucleotide Reductase Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. bpums.ac.ir [bpums.ac.ir]
• 12. mdpi.com [mdpi.com]
• 13. Promising Activities of Marine Natural Products against Hematopoietic Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Survey of Marine Natural Compounds and Their Derivatives with Anti-Cancer Activity Reported in 2012 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Theoretical Models of Hydroxylamine Reaction Mechanisms: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Hydroxylamine (B1172632) (NH₂OH) is a crucial intermediate in various chemical and biological processes, yet its inherent instability and complex reactivity present significant challenges in industrial applications and scientific research. Understanding the intricate mechanisms governing its reactions is paramount for process safety, optimization, and the rational design of novel therapeutics. This technical guide provides an in-depth exploration of the theoretical models that have been developed to elucidate the core reaction mechanisms of hydroxylamine, including thermal decomposition, oxidation, and nucleophilic attacks. By integrating findings from computational quantum chemistry with experimental data, this document offers a comprehensive overview of the reaction pathways, transition states, and key intermediates. Quantitative data are summarized in structured tables, detailed experimental and computational protocols are provided, and reaction pathways are visualized using standardized diagrams to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Thermal Decomposition Mechanisms

The thermal instability of hydroxylamine is a major safety concern, and theoretical models have been instrumental in clarifying its decomposition pathways.[1] Computational studies, primarily using Density Functional Theory (DFT) and ab initio methods, have shown that simple unimolecular bond dissociations are energetically unfavorable.[1][2] Instead, the most favorable initial step is a bimolecular isomerization of hydroxylamine into ammonia (B1221849) oxide (H₃NO).[1][2][3]

This bimolecular pathway involves one hydroxylamine molecule acting as a catalyst for the isomerization of another. The activation barrier for this reaction is significantly influenced by the solvent. In the gas phase, the barrier is calculated to be around 25 kcal/mol, but this decreases to approximately 16 kcal/mol in an aqueous solution, indicating that the polar solvent environment stabilizes the transition state.[1][2][3] This highlights that more dilute aqueous solutions of hydroxylamine are expected to be more stable.[1][3] The presence of acids or bases can also significantly alter decomposition pathways, with hydroxide (B78521) ions lowering the onset temperature for decomposition and hydrogen ions increasing the maximum self-heat and pressure rates.[4]

Data Presentation: Calculated Activation Energies

The following table summarizes the theoretically calculated activation energies for the key initial step in hydroxylamine's thermal decomposition.

Reaction Pathway	Phase	Computational Method	Activation Energy (kcal/mol)	Reference
Bimolecular Isomerization to H₃NO	Gas Phase	MPW1K	~25	[1][2][3]
Bimolecular Isomerization to H₃NO	Aqueous (PCM)	MPW1K	~16	[1][2][3]
Bimolecular H-Abstraction	Gas Phase	CBS-QB3//B97XD	165	[5]
Trimolecular H-Transfer	Gas Phase	CBS-QB3//B97XD	123	[5]

Visualization: Bimolecular Isomerization Pathway

The diagram below illustrates the theoretically favored bimolecular pathway for the initial decomposition step of hydroxylamine.

Figure 1. Bimolecular isomerization of hydroxylamine.

Oxidation Mechanisms

The oxidation of hydroxylamine is a complex process involving numerous radical intermediates and pathways that are highly dependent on the oxidant and reaction conditions. Theoretical models have been essential for mapping the intricate energy landscapes of these reactions.

Oxidation by Nitrous and Nitric Acids

In acidic media, particularly relevant to nuclear fuel reprocessing (PUREX process), the oxidation of hydroxylamine by nitrous and nitric acids is of critical importance.[6][7] Ab initio molecular orbital calculations have been used to develop detailed elementary reaction mechanisms.[6][7] These studies show that under high acidity, the reactive forms of hydroxylamine include NH₂OH and its protonated form, NH₃OH⁺.[6][7]

The reaction for scavenging nitrous acid involves several key intermediates, including NH₂ONO, NH₂(NO)O, and NH(NO)OH.[6][7] The rate-determining step has been identified as the 1,2-NO migration in the NH₂ONO intermediate.[6][7] Computational models incorporating solvent effects, such as the Polarizable Continuum Model (PCM) or COSMO, are crucial for accurately predicting the energetics of these solution-phase reactions.[6][7][8]

Visualization: Nitrous Acid Scavenging Pathway

This diagram shows the key intermediates in the proposed mechanism for the scavenging of nitrous acid by hydroxylamine as determined by theoretical calculations.

Figure 2. Proposed mechanism for nitrous acid scavenging by hydroxylamine.

Oxidation by Metal Ions

The oxidation of hydroxylamine by metal ions, such as Iron(III), has been studied both experimentally and kinetically. The reaction mechanism and stoichiometry depend significantly on the relative concentrations of the reactants.[9][10][11] When Fe(III) is in excess, the primary nitrogen-containing product is N₂O.[9][10] Conversely, with an excess of hydroxylamine, N₂ is the main product.[9] The proposed mechanisms involve pre-equilibria and reactions between different nitrogen-containing intermediates as the rate-determining steps.[9][10]

Data Presentation: Kinetic Data for Oxidation by Iron(III)

The following table summarizes the experimentally determined rate law for the oxidation of hydroxylamine by Fe(III) under specific conditions.

Reactant Ratio	Final Product	Rate Law	Reference
[Fe(III)] > [NH₂OH]	N₂O	(Complex dependency)	[9][10]
[NH₂OH] ≥ [Fe(III)]	N₂	–d[Fe(III)]/dt = k[Fe(III)]²[NH₂OH]²/[Fe(II)]²[H⁺]⁴	[9][10]

Nucleophilic Reaction Mechanisms

Hydroxylamine is a potent nucleophile that can react via its nitrogen or oxygen atom. Theoretical studies have provided insight into its ambident nature and the factors governing its reactivity.

Reaction with Carbonyl Compounds (Oxime Formation)

The reaction of hydroxylamine with aldehydes and ketones to form oximes is a classic transformation in organic chemistry. The mechanism proceeds via nucleophilic addition to the carbonyl carbon.[12] The carbonyl group is planar, allowing the nucleophile to attack from either face with equal probability.[12] Computational DFT studies can model the transition state of this addition and help rationalize the stereoselectivity in reactions with chiral carbonyl compounds.[13]

Visualization: Nucleophilic Attack on an Aldehyde

The following diagram outlines the fundamental steps of nucleophilic addition of hydroxylamine to an aldehyde, leading to the formation of an oxime.

Figure 3. Nucleophilic attack of hydroxylamine on an aldehyde.

Reaction with Alkyl Halides and Nitriles

Theoretical studies using ab initio calculations and simulations have investigated the reaction of hydroxylamine with alkyl halides, such as methyl iodide. These reactions are shown to proceed exclusively through an Sₙ2 (bimolecular nucleophilic displacement) mechanism.[14] Solvent effects, modeled using methods like the Onsager model or QM/MM simulations, are critical in determining the activation parameters and reaction rates in aqueous versus gas phases.[14]

Similarly, the industrially significant reaction between nitriles and hydroxylamine to form amidoximes has been studied using a combination of experimental and theoretical methods.[15][16][17] These studies have helped to elucidate the true reaction pathway, explain the formation of amide by-products, and guide the development of more efficient, selective synthetic procedures using ionic liquids.[15][16]

Methodologies and Protocols

Computational Protocols

The theoretical elucidation of hydroxylamine reaction mechanisms relies heavily on quantum chemical calculations. A typical workflow involves the following steps:

• Geometry Optimization: The three-dimensional structures of reactants, intermediates, transition states, and products are optimized to find their lowest energy conformations. This is commonly performed using Density Functional Theory (DFT) with functionals like B3LYP or MPW1K, and basis sets such as cc-pVDZ or 6-311++G(d,p).[4][18]

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures to confirm they are true minima (no imaginary frequencies) or first-order saddle points (one imaginary frequency for transition states).

• Energy Calculations: Higher-level methods, such as Coupled Cluster (e.g., CCSD(T)) or composite methods (e.g., CBS-QB3), are often used to obtain more accurate single-point energies for the optimized geometries.[5][7]

• Solvent Effects: To model reactions in solution, implicit solvent models like the Polarizable Continuum Model (PCM) or explicit solvent molecules are included in the calculations.[1][3][14]

• Reaction Pathway Analysis: Intrinsic Reaction Coordinate (IRC) calculations are used to verify that a transition state correctly connects the intended reactants and products.[5]

• Rate Constant Estimation: Transition State Theory (TST) is often employed to estimate the rate constants of elementary reaction steps from the calculated activation energies.[6][8]

Visualization: Theoretical Investigation Workflow

This diagram provides a logical overview of the workflow used in the computational investigation of a reaction mechanism.

Figure 4. General workflow for theoretical reaction mechanism investigation.

Experimental Protocols

Adiabatic Calorimetry for Decomposition Studies: To study the thermal hazards and decomposition kinetics of hydroxylamine, an Automatic Pressure Tracking Adiabatic Calorimeter (APTAC) is frequently used.[4][19][20][21]

• Apparatus: An APTAC consists of a sample container (often a closed cell made of glass or metal) placed within a larger containment vessel.[21] Heaters and thermocouples are used to control and monitor the temperature of the sample and the surrounding environment.

• Procedure: A sample of the hydroxylamine solution (e.g., 50 wt% in water) is placed in the sample cell.[19] The system is operated in a "heat-wait-search" mode. The sample is heated by a small increment, then the system waits and monitors for any self-heating. If a self-heating rate above a certain threshold (e.g., 0.05 °C/min) is detected, the calorimeter enters adiabatic mode, where the surrounding temperature is controlled to match the sample temperature, preventing heat loss.[19]

• Data Acquisition: Temperature and pressure are recorded continuously throughout the experiment. From this data, key safety parameters such as the onset temperature of decomposition, activation energy, heat of reaction, and the rate of pressure rise due to non-condensable gas formation can be determined.[4][19]

Spectrophotometric Kinetic Analysis of Oxidation Reactions: The kinetics of reactions like the oxidation of hydroxylamine by Fe(III) can be monitored using UV-Vis spectrophotometry.[9][10][11]

• Apparatus: A temperature-controlled UV-Vis spectrophotometer.

• Procedure: Solutions of hydroxylamine and the oxidant (e.g., an iron(III) salt) are prepared at known concentrations in a suitable buffer to maintain a constant pH. The solutions are thermally equilibrated to the desired reaction temperature. The reaction is initiated by mixing the reactant solutions directly in a cuvette.

• Data Acquisition: The absorbance of the solution is monitored over time at a wavelength where one of the reactants or products has a strong, distinct absorbance (e.g., the absorbance of the Fe(III) complex). The change in concentration over time is calculated using the Beer-Lambert law. By performing experiments with varying initial concentrations of reactants, products, and H⁺, the reaction orders and the overall rate law can be determined.[9][10][11]

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. jes.or.jp [jes.or.jp]
• 6. Oxidation of hydroxylamine by nitrous and nitric acids. Model development from first principle SCRF calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Predicted reaction rates of H(x)N(y)O(z) intermediates in the oxidation of hydroxylamine by aqueous nitric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The kinetics and mechanism of oxidation of hydroxylamine by iron(iii) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. portal.research.lu.se [portal.research.lu.se]
• 12. Nucleophilic addition of hydrogen cyanide to aldehydes ketones hydrolysis of hydroxynitrile to carboxylic acid stereochemistry of nucleophilic addition advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. jes.or.jp [jes.or.jp]
• 19. Adiabatic calorimetric decomposition studies of 50 wt.% hydroxylamine/water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

The Intricate Dance of Metal Ions and Hydroxylamine: A Technical Guide to Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

The coordination chemistry of hydroxylamine (B1172632) with metal ions is a field of significant scientific inquiry, underpinning advances in catalysis, bioinorganic chemistry, and pharmacology. This technical guide provides an in-depth exploration of the synthesis, structure, stability, and reactivity of metal-hydroxylamine complexes, with a focus on quantitative data, detailed experimental protocols, and the visualization of key processes. The inherent instability of many of these complexes presents unique challenges, yet also offers opportunities for novel reactivity and catalytic applications.

Core Principles of Hydroxylamine Coordination

Hydroxylamine (NH₂OH) is a versatile ligand capable of coordinating to metal ions in various modes, primarily through its nitrogen or oxygen atoms. Its coordination behavior is significantly influenced by the nature of the metal ion, the ligand environment, and the reaction conditions. A key feature of hydroxylamine is its redox non-innocence, meaning it can actively participate in electron transfer processes with the metal center, leading to a rich and complex reactivity profile. This often results in the decomposition or transformation of the hydroxylamine ligand, a characteristic that can be both a challenge and a synthetically useful tool.

Stabilization of the otherwise labile metal-hydroxylamine bond can be achieved through strategic ligand design, such as the incorporation of intramolecular hydrogen bonding or the use of macrocyclic ligands that create a protective coordination sphere around the metal center.

Quantitative Data Summary

The following tables summarize key structural and stability data for a selection of metal-hydroxylamine and related complexes, providing a basis for comparison and further research.

Table 1: Selected Bond Lengths and Angles in Metal-Hydroxylamine and Derivative Complexes

Complex	Metal Ion	M-N Bond Length (Å)	M-O Bond Length (Å)	Key Bond Angle (°)	Reference
[Cr(Hhydia)₂]³⁺	Cr(III)	-	-	O-Cr-N (chelate ring) varies	[1]
[Fe(III)(Porphyrin)(NH₂OH)₂]⁺ (hypothetical intermediate)	Fe(III)	Data not available	Data not available	-	[2][3][4]
[Mn(II)(ligand)(NH₂OH)] (in PSII)	Mn(II)	Data not available	Data not available	Structural rearrangement observed	[5]
--INVALID-LINK-- (salen-type ligand)	Zn(II)	1.95-1.97	1.92-1.94	N-Zn-O (chelate ring) ~93-95	[6]
[Ni(H₂O)₆]Cl₂ (parent aqua complex)	Ni(II)	-	~2.05	O-Ni-O ~90	[7]

Note: Direct structural data for simple metal-hydroxylamine complexes is often scarce due to their instability. Data for related complexes with stabilizing ligands are presented.

Table 2: Stability Constants of Metal-Hydroxylamine and Related Complexes

Metal Ion	Ligand System	Log K₁	Log K₂	Experimental Method	Reference
Fe(III)	Substituted 2-oxo-2H-chromene	Varies with ligand	Varies with ligand	Potentiometric Titration	[8]
Mn(II)	Substituted 2-oxo-2H-chromene	Varies with ligand	Varies with ligand	Potentiometric Titration	[8]
Cr(III)	Substituted 2-oxo-2H-chromene	Varies with ligand	Varies with ligand	Potentiometric Titration	[8]
Cu(II)	Various aminocarboxylates	Varies with ligand	Varies with ligand	Potentiometric Titration	Data not found
Ni(II)	Hydroxylamine (inferred)	Data not available	Data not available	-	Data not found
Zn(II)	Hydroxylamine (inferred)	Data not available	Data not available	-	Data not found

Note: Stability constants are highly dependent on the specific ligand and the experimental conditions (e.g., solvent, ionic strength, temperature).

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the synthesis and characterization of metal-hydroxylamine complexes. Below are representative procedures.

Protocol 1: Synthesis of a Hexamminenickel(II) Chloride Complex (as a representative ammine complex)

This protocol describes the synthesis of a stable nickel ammine complex, which serves as a foundational procedure for handling metal-amine coordination chemistry. The synthesis of the analogous hexahydroxylaminenickel(II) complex would follow a similar principle but requires more stringent anhydrous and inert atmosphere conditions due to the lower stability of hydroxylamine complexes.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Deionized water

• Concentrated aqueous ammonia (B1221849) (NH₃)

• Ethanol (B145695)

Procedure:

• Weigh approximately 4.0-4.5 g of NiCl₂·6H₂O and record the exact mass.

• Dissolve the nickel chloride in about 10 mL of deionized water in a 250-mL beaker.

• In a fume hood, slowly add concentrated aqueous ammonia to the beaker with constant stirring until the color of the solution changes from pale green to a deep violet, indicating the formation of the hexamminenickel(II) complex.[9]

• Continue stirring for 15 minutes, then cool the beaker in an ice bath for another 15 minutes to promote crystallization.

• Set up a suction filtration apparatus with a Büchner funnel and filter paper.

• Filter the violet crystals, washing them first with a small amount of ice-cold aqueous ammonia, followed by a wash with approximately 10 mL of ethanol to remove water.[10]

• Continue to draw air through the crystals on the filter paper for at least 15 minutes to air-dry the product.

• Transfer the dry crystals to a pre-weighed vial and determine the final mass to calculate the yield.

Characterization: The resulting complex can be characterized by UV-Vis spectroscopy to observe the d-d transitions of the octahedral Ni(II) center, and by magnetic susceptibility measurements.

Protocol 2: General Procedure for Determining Stability Constants by Potentiometric Titration (Bjerrum-Calvin Method)

This method is widely used to determine the stepwise formation constants of metal complexes in solution.[11][12]

Solutions and Setup:

• Standardized solutions of a strong base (e.g., NaOH).

• A solution of a strong acid (e.g., HNO₃ or HClO₄).

• A solution of the ligand (e.g., a hydroxylamine derivative).

• A solution of the metal salt (e.g., Fe(NO₃)₃, MnCl₂, Cr(NO₃)₃).

• A solution of an inert electrolyte to maintain constant ionic strength (e.g., KNO₃).

• A calibrated pH meter with a glass electrode.

• A thermostated reaction vessel.

Titration Procedure: Three separate titrations are performed against the standardized strong base:

• Acid Titration: A solution containing the strong acid and the inert electrolyte.

• Ligand Titration: A solution containing the strong acid, the ligand, and the inert electrolyte.

• Metal-Ligand Titration: A solution containing the strong acid, the ligand, the metal salt, and the inert electrolyte.[8]

Data Analysis:

• Plot the pH versus the volume of base added for all three titrations.

• From the titration curves, calculate the average number of protons associated with the ligand (n̄ₐ) at different pH values.

• From the ligand and metal-ligand titration curves, calculate the average number of ligands coordinated to the metal ion (n̄) and the free ligand concentration ([L]) at various pH values.

• Construct a formation curve by plotting n̄ versus pL (where pL = -log[L]).

• The stepwise stability constants (K₁, K₂, etc.) can be determined from the formation curve. For example, the value of pL at n̄ = 0.5 corresponds to log K₁.[8]

Visualizing Key Processes and Workflows

The following diagrams, rendered in DOT language, illustrate important reaction pathways and experimental workflows in the study of metal-hydroxylamine coordination chemistry.

Caption: Reductive nitrosylation of metalloporphyrins by hydroxylamine.

Caption: Simplified catalytic cycle for copper-catalyzed aerobic oxidation of hydroxylamines.

Caption: General experimental workflow for the study of metal-hydroxylamine complexes.

Applications in Drug Development and Beyond

The unique reactivity of metal-hydroxylamine complexes makes them relevant to various applications:

• Catalysis: Copper-hydroxylamine complexes have been shown to catalyze aerobic oxidation reactions, offering green and efficient synthetic routes to valuable organic compounds.[13]

• Bioinorganic Chemistry: The interaction of hydroxylamine with metalloenzymes is crucial in biological processes like nitrification. Understanding these interactions can provide insights into enzyme mechanisms and the biogeochemical nitrogen cycle.[5]

• Drug Development: Hydroxylamine and its derivatives are being investigated as potential therapeutic agents. For instance, they can act as inhibitors of metalloenzymes by coordinating to the active site metal ion. The redox properties of these complexes can also be harnessed for drug delivery and activation.

Conclusion

The coordination chemistry of hydroxylamine with metal ions is a rich and multifaceted field. While the inherent instability of many of these complexes poses experimental challenges, it also gives rise to a diverse range of reactivity that can be exploited in catalysis and other applications. Through careful ligand design, detailed experimental work, and thorough characterization, the fundamental principles governing the behavior of these fascinating compounds can be further elucidated, paving the way for new discoveries and technological advancements. This guide serves as a foundational resource for researchers embarking on or continuing their exploration of this dynamic area of chemistry.

References

• 1. Interaction of chromium(III) with a N,N'-disubstituted hydroxylamine-(diamido) ligand: a combined experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reactions of Hydroxylamine with Metal Porphyrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epublications.marquette.edu [epublications.marquette.edu]
• 4. Reactions of Hydroxylamine with Metal Porphyrins. | Semantic Scholar [semanticscholar.org]
• 5. The S0 state of photosystem II induced by hydroxylamine: differences between the structure of the manganese complex in the S0 and S1 states determined by X-ray absorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. ijarsct.co.in [ijarsct.co.in]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. cdn2.f-cdn.com [cdn2.f-cdn.com]
• 12. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 13. Copper-catalyzed aerobic oxidation of N-substituted hydroxylamines: efficient and practical access to nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Properties of Hydroxylamine and Its Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of hydroxylamine (B1172632) and its key derivatives, including N-methylhydroxylamine, O-methylhydroxylamine, and N,O-dimethylhydroxylamine. This document is intended to serve as a core reference for researchers, scientists, and professionals in drug development who utilize these compounds in their work. It includes a compilation of quantitative spectroscopic data, detailed experimental protocols for key analytical techniques, and visualizations of relevant biological signaling pathways and experimental workflows.

Introduction

Hydroxylamine (NH₂OH) and its derivatives are versatile compounds with significant applications in organic synthesis, materials science, and pharmacology. Their utility in drug development is expanding, with roles as enzyme inhibitors, nitric oxide donors, and components of novel therapeutic agents.[1][2][3] A thorough understanding of their spectroscopic characteristics is paramount for their identification, characterization, and quantification in various matrices. This guide summarizes key spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analyses, provides standardized experimental protocols, and illustrates their mechanisms of action in relevant biological pathways.

Spectroscopic Data

The following tables summarize the key spectroscopic data for hydroxylamine and its selected derivatives.

Table 1: ¹H and ¹³C NMR Spectroscopic Data

Compound	Solvent	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Reference(s)
N-Methylhydroxylamine Hydrochloride	-	1H NMR spectrum available	13C NMR spectrum available	[4]
O-Methylhydroxylamine Hydrochloride	-	1H NMR spectrum available	-	[5]
N,O-Dimethylhydroxylamine Hydrochloride	-	1H NMR spectrum available	13C NMR spectrum available	[6]

Note: Specific chemical shift values were not consistently reported in the search results in a comparable format. Researchers should refer to the cited literature and spectral databases for detailed assignments.

Table 2: Infrared (IR) Spectroscopy Data for Hydroxylamine (Solid Phase)

Vibrational Mode	Frequency (cm⁻¹) at -78°C	Frequency (cm⁻¹) at -190°C	Reference(s)
O-H Stretching	2867	-	[1][7]
N-H Stretching (asymmetric)	3275	3270	[1][7]
N-H Stretching (symmetric)	3185	3185	[1][7]
NH₂ Bending	1585	1590	[1][7]
OH Bending	1395	1399	[1][7]
NH₂ Wagging	1198	1198	[1][7]
N-O Stretching	898	889	[1][7]
Torsion	535	-	[1]

Table 3: Mass Spectrometry (MS) Data

Compound	Ionization Method	Key m/z values	Notes	Reference(s)
Hydroxylamine	Electron Ionization	33, 32, 31, 30, 17, 16	Base peak at m/z 33 ([M]⁺)	[8]
O-Methylhydroxylamine	Electron Ionization	47, 46, 31, 29, 28, 18, 15	Base peak at m/z 47 ([M]⁺)	[9]
N-Methylhydroxylamine	GC-MS	47, 46, 31, 29, 18, 15	Base peak at m/z 47 ([M]⁺)	[10]
N,O-Dimethylhydroxylamine	Not specified	MS spectrum available	-	[6][11]
Cyclic Hydroxylamine (CPH)	ESI+	188.1 ([M+H]⁺)	-	[12]
Cyclic Hydroxylamine (TMTH)	ESI+	243.2 ([M+H]⁺)	-	[12]

Experimental Protocols

This section outlines generalized experimental protocols for the spectroscopic analysis of hydroxylamine and its derivatives, based on methodologies reported in the scientific literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation and purity assessment.

Methodology:

• Sample Preparation: Dissolve an accurately weighed sample of the hydroxylamine derivative (typically 5-10 mg for ¹H, 20-50 mg for ¹³C) in a suitable deuterated solvent (e.g., D₂O, CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. For hydrochloride salts, D₂O is often a suitable solvent.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer for the specific sample and solvent.

  • Acquire a standard one-dimensional ¹H spectrum. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-5 seconds, and an appropriate number of scans to achieve a good signal-to-noise ratio (e.g., 16-64 scans).

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS or TSP).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Use a larger number of scans (e.g., 1024 or more) to compensate for the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Reference the spectrum to the solvent peak.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H spectrum to determine relative proton ratios.

Infrared (IR) Spectroscopy

Objective: To identify functional groups and obtain structural information based on vibrational modes.

Methodology for Solid Samples (Thin Film):

• Sample Preparation:

  • For low-temperature measurements, deposit a thin film of the sample onto a suitable IR-transparent window (e.g., KBr, CsI) held at the desired temperature (e.g., -78°C or -190°C) within a cryostat.[1][7]

  • The film can be formed by sublimation of the compound onto the cold window.[1]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with a suitable detector for the mid-infrared region (e.g., DTGS or MCT).

• Data Acquisition:

  • Record a background spectrum of the empty, cold window.

  • Record the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 32-128) to achieve an adequate signal-to-noise ratio.

• Data Processing: Ratio the sample spectrum against the background spectrum to obtain the absorbance or transmittance spectrum. Perform baseline correction and peak picking to identify the frequencies of maximum absorption.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern for molecular identification and structural analysis.

Methodology for GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of the analyte in a volatile organic solvent (e.g., methanol, dichloromethane). For hydroxylamine analysis in biological matrices, derivatization to a more volatile compound like an oxime may be necessary.[13]

• Instrumentation: Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an electron ionization (EI) source.

• GC Separation:

  • Inject a small volume (e.g., 1 µL) of the sample into the GC.

  • Use a suitable capillary column (e.g., DB-5ms) and a temperature program to separate the components of the sample.

• MS Detection:

  • As components elute from the GC column, they enter the MS ion source.

  • Acquire mass spectra over a relevant m/z range (e.g., 10-200 amu).

• Data Analysis: Identify the peak corresponding to the analyte in the total ion chromatogram (TIC). Analyze the mass spectrum of the analyte peak to determine the molecular ion and characteristic fragment ions.

Methodology for LC-MS Analysis:

• Sample Preparation: Dissolve the sample in a solvent compatible with the mobile phase (e.g., water/acetonitrile mixture).

• Instrumentation: Use a Liquid Chromatograph (LC) coupled to a Mass Spectrometer (MS) with an electrospray ionization (ESI) source.

• LC Separation:

  • Inject the sample onto a suitable LC column (e.g., C18).

  • Use a gradient or isocratic mobile phase to achieve chromatographic separation.

• MS Detection:

  • The eluent from the LC is introduced into the ESI source.

  • Acquire mass spectra in positive or negative ion mode, depending on the analyte.

• Data Analysis: Analyze the chromatogram and mass spectra as described for GC-MS.

Signaling Pathways and Experimental Workflows

Hydroxylamine and its derivatives are implicated in various biological processes and are being explored as therapeutic agents. The following diagrams illustrate some of these roles.

Caption: Inhibition of bacterial Ribonucleotide Reductase (RNR) by hydroxylamine derivatives.[1][13][14]

Caption: Role of hydroxylamine as a nitric oxide donor in vasodilation.[2]

Caption: Inhibition of Base Excision Repair (BER) by methoxyamine.

References

• 1. Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxylamine, a nitric oxide donor, inhibits insulin release and activates K+ATP channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of kynurenine production by N,O-substituted hydroxylamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl-Hydroxylamine as an Efficacious Antibacterial Agent That Targets the Ribonucleotide Reductase Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 6. Discovery of a Hydroxylamine-Based Brain-Penetrant EGFR Inhibitor for Metastatic Non-Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Accelerating effect of hydroxylamine and hydrazine on nitrogen removal rate in moving bed biofilm reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thermal decomposition pathways of hydroxylamine: theoretical investigation on the initial steps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. toku-e.com [toku-e.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Hypotensive effect of hydroxylamine, an endogenous nitric oxide donor and SSAO inhibitor | springermedicine.com [springermedicine.com]
• 14. medchemexpress.com [medchemexpress.com]

Hydroxylamine Biochemistry and Metabolic Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxylamine (B1172632) (NH₂OH), a reactive inorganic compound, serves as a critical intermediate in the global nitrogen cycle and exhibits a complex and multifaceted role in various biological systems. Its biochemistry is of significant interest to researchers in fields ranging from environmental science and microbiology to toxicology and pharmacology. This technical guide provides a comprehensive overview of the core principles of hydroxylamine biochemistry, its metabolic pathways, and its toxicological implications. The information is tailored for researchers, scientists, and drug development professionals, with a focus on quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows.

Metabolic Pathways Involving Hydroxylamine

Hydroxylamine is a central, albeit transient, molecule in several key metabolic pathways, most notably in the process of nitrification. It is also a substrate and product of various enzymatic reactions in a range of organisms, including mammals.

Nitrification: The Central Role of Hydroxylamine

Nitrification is a two-step microbial process that converts ammonia (B1221849) (NH₃) to nitrate (B79036) (NO₃⁻). Hydroxylamine is a key intermediate in the first step, the oxidation of ammonia to nitrite (B80452) (NO₂⁻), primarily carried out by ammonia-oxidizing bacteria (AOB) and archaea (AOA).

The key enzymes involved in this stage are:

• Ammonia monooxygenase (AMO): This membrane-bound enzyme catalyzes the oxidation of ammonia to hydroxylamine. This reaction requires two electrons and molecular oxygen.[1]

• Hydroxylamine oxidoreductase (HAO): This periplasmic enzyme is responsible for the oxidation of hydroxylamine. Recent evidence suggests that HAO oxidizes hydroxylamine to nitric oxide (NO) rather than directly to nitrite.[2] The subsequent oxidation of NO to nitrite is likely carried out by other enzymes or can occur non-enzymatically with oxygen.[2]

The overall reaction for ammonia oxidation to nitrite is: NH₃ + O₂ + 2e⁻ + 2H⁺ → NH₂OH + H₂O NH₂OH + H₂O → NO₂⁻ + 5H⁺ + 4e⁻

Diagram: Core Nitrification Pathway

References

• 1. Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]

A Comprehensive Technical Guide to the Safe Handling of Pure Hydroxylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical safety precautions required for the handling of pure, anhydrous hydroxylamine (B1172632). Due to its inherent instability and potential for explosive decomposition, strict adherence to these protocols is mandatory to ensure the safety of laboratory personnel and infrastructure.

Executive Summary

Pure hydroxylamine is a highly reactive and hazardous compound that demands meticulous handling and storage procedures. It is a white, crystalline solid that is thermally unstable and can decompose violently, particularly when heated or in the presence of contaminants. This document outlines the essential physical and chemical properties, hazards, safe handling and storage protocols, appropriate personal protective equipment (PPE), and emergency procedures associated with pure hydroxylamine. All quantitative data is summarized in tables for clarity, and key experimental and logical workflows are illustrated with diagrams.

Physicochemical Properties and Hazards

Pure hydroxylamine is a potent reducing agent and possesses a high energy content, making it prone to auto-decomposition which can be explosive.[1] Its instability is exacerbated by heat, moisture, and contact with a variety of incompatible materials.

Physical Properties

Property	Value
Molecular Formula	NH₂OH
Molecular Weight	33.03 g/mol
Appearance	White, hygroscopic crystalline solid
Melting Point	33 °C (91.4 °F)
Boiling Point	Decomposes; 58 °C at 22 mmHg
Flash Point	129 °C (265 °F) - Explodes
Autoignition Temperature	129 °C (265 °F)

Note: The flash point and autoignition temperature correspond to the temperature at which explosive decomposition occurs.

Chemical Hazards and Incompatibilities

Pure hydroxylamine is highly unstable and can decompose rapidly at room temperature, a process accelerated by moisture and carbon dioxide. It is crucial to avoid contact with the following materials, which can catalyze a violent decomposition or explosion:

Incompatible Material Category	Examples
Strong Oxidizing Agents	Chromium trioxide, potassium dichromate, permanganates
Metals	Powdered zinc, calcium, copper, alkali metals (sodium, potassium)
Metal Compounds	Cupric sulfate, various metal oxides
Other	Phosphorus halides (trichloride, pentachloride), carbonyls, pyridine, hypochlorites

Heating above 70°C (158°F) can lead to an explosion.[1] The energy of decomposition for pure hydroxylamine is comparable to that of TNT.[1]

Thermal Decomposition

The thermal decomposition of hydroxylamine is a critical safety concern. The decomposition can be self-accelerating and is highly exothermic.

Decomposition Pathways

The decomposition of pure hydroxylamine can proceed through several pathways, depending on the conditions. In the absence of air, the primary decomposition reaction is:

3NH₂OH → N₂ + NH₃ + 3H₂O

With stronger heating, detonation can occur. The initial steps of thermal decomposition are complex and can involve bimolecular isomerization to ammonia (B1221849) oxide, particularly in the presence of water.

References

• 1. Lessons [ncsp.tamu.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Hydroxylamine-Mediated Peptide Bond Cleavage in Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxylamine (B1172632) is a chemical reagent utilized for the specific cleavage of peptide bonds at the C-terminal side of asparagine-glycine (Asn-Gly) sequences in proteins and peptides.[1][2][3][4] This method is particularly valuable for generating large peptide fragments, as the Asn-Gly linkage is relatively infrequent in most proteins.[2][3][5] The specificity of this cleavage reaction makes it a powerful tool in protein chemistry, proteomics, and in the production of recombinant proteins where an Asn-Gly site can be engineered for the removal of fusion tags.[6][7]

The underlying mechanism of cleavage involves a pH-dependent intramolecular rearrangement. Under alkaline conditions, the side chain amide of asparagine performs a nucleophilic attack on the carbonyl carbon of the same residue, leading to the formation of a succinimide (B58015) intermediate.[1][2][5] Hydroxylamine then preferentially attacks this cyclic imide, resulting in the cleavage of the polypeptide chain.[2][5][8]

These application notes provide detailed protocols for hydroxylamine cleavage of proteins both in solution and within a polyacrylamide gel matrix. Additionally, factors influencing cleavage efficiency and potential side reactions are discussed to aid in the optimization of experimental design.

Reaction Mechanism

The cleavage of an Asn-Gly peptide bond by hydroxylamine proceeds through a two-step mechanism initiated by alkaline conditions.

Caption: Mechanism of Asn-Gly cleavage by hydroxylamine.

Experimental Protocols

Two primary protocols are presented: in-solution cleavage for purified proteins and in-gel cleavage for proteins separated by electrophoresis.

Protocol 1: In-Solution Cleavage of Purified Proteins

This protocol is adapted for purified proteins in a soluble format.

Materials:

• Purified protein containing an Asn-Gly cleavage site

• Hydroxylamine hydrochloride (NH2OH·HCl)

• Guanidine hydrochloride (GuHCl) or Urea (optional, for denaturation)

• Tris base or another suitable buffer

• Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Hydrochloric acid (HCl) for pH adjustment

• Reaction tubes

• Incubator or water bath

Procedure:

• Protein Preparation: Dissolve the purified protein in a denaturing buffer to ensure the cleavage site is accessible. A common buffer is 6 M Guanidine HCl or 8 M Urea.

• Cleavage Solution Preparation: Prepare the cleavage solution. A widely used solution consists of 2 M hydroxylamine-HCl, and a suitable buffer such as 0.2 M Tris, adjusted to the desired pH (typically pH 8.1-9.0) with NaOH.[5][6]

• Reaction Incubation: Mix the protein solution with the cleavage solution. The final protein concentration can influence the reaction efficiency.[6] Incubate the reaction mixture at a controlled temperature, typically between 45°C and 55°C, for a duration ranging from 2 to 16 hours.[5][6] The optimal time and temperature should be determined empirically for each protein.

• Reaction Termination: To stop the cleavage reaction, the pH of the solution can be lowered by adding an acid such as formic acid.[5]

• Sample Analysis: The resulting peptide fragments can be analyzed by methods such as SDS-PAGE, reversed-phase HPLC, or mass spectrometry.

Protocol 2: In-Gel Cleavage of Proteins

This method is advantageous for cleaving proteins that have been separated by SDS-PAGE.[9]

Materials:

• Polyacrylamide gel containing the protein of interest (stained and excised)

• Destaining solution (e.g., 50% methanol, 10% acetic acid)

• Drying solution (e.g., 50% acetone)

• Cleavage solution (as described in Protocol 1)

• Elution buffer (e.g., 0.1% SDS, 50 mM Tris-HCl, pH 8.8)

Procedure:

• Gel Slice Preparation: Excise the protein band of interest from the stained polyacrylamide gel. Destain the gel slice completely.

• Drying: Dehydrate the gel slice by washing with a drying solution and then dry it completely under vacuum.

• Cleavage Reaction: Rehydrate the dried gel slice with the hydroxylamine cleavage solution and incubate at the optimized temperature and time.

• Fragment Elution: After incubation, remove the cleavage solution and elute the peptide fragments from the gel slice using an appropriate elution buffer. This can be done by passive diffusion or through electroelution.

• Analysis: Analyze the eluted fragments by SDS-PAGE or other desired downstream applications. This in-gel method can achieve high recovery efficiencies of 60-90%.[9]

Experimental Workflow

The general workflow for hydroxylamine-mediated protein cleavage is outlined below.

Caption: General workflow for hydroxylamine cleavage.

Quantitative Data Summary

The efficiency of hydroxylamine cleavage is influenced by several factors. The following tables summarize quantitative data from various studies.

Table 1: Factors Affecting Cleavage Efficiency

Factor	Condition	Cleavage Yield	Protein/Peptide	Reference
Hydroxylamine Conc.	Varied	Dependent	Long-IGF-I	[10]
pH	8.1	~95%	Fused MSI-344	[6]
pH	9.0	Not specified	Thymosin α1 Concatemer	[5]
Temperature	45°C	Not specified	Thymosin α1 Concatemer	[5]
Temperature	Varied	Dependent	Long-IGF-I	[10]
Denaturant	Guanidine HCl	> Urea	Polh-Hal18 fusion
Protein Conc.	6.7 mg/ml	~95%	Fused MSI-344	[6][11]

Table 2: Cleavage Conditions for Specific Proteins

Protein	Hydroxylamine Conc.	pH	Temperature	Time	Denaturant	Cleavage Yield	Reference
Fused MSI-344	Not specified	8.1	Not specified	Not specified	Guanidine HCl	~95%	[6][11]
Thymosin α1 Concatemer	2.0 M	9.0	45°C	4 hours	Not specified	Satisfactory	[5]
Long-IGF-I	Varied	Varied	Varied	Varied	Not specified	>70% (unmodified)	[10]
In-gel Cleavage	Not specified	Not specified	Not specified	Not specified	Not specified	60-90% (recovery)	[9]

Troubleshooting and Side Reactions

While hydroxylamine cleavage is specific for Asn-Gly bonds, certain challenges and side reactions can occur.

• Incomplete Cleavage: Low cleavage yields can result from suboptimal reaction conditions. It is crucial to optimize hydroxylamine concentration, pH, temperature, and incubation time. The presence of a denaturant is often necessary to expose the cleavage site.[6]

• Side Reactions: The primary side reaction is the conversion of asparagine and glutamine residues to their hydroxamate derivatives.[7][10][12] This can introduce chemical heterogeneity into the sample.[7][12] Milder reaction conditions (lower pH and temperature) can minimize these modifications, though potentially at the cost of reduced cleavage efficiency.[6][10]

• Deamidation: The alkaline conditions required for succinimide formation can also promote deamidation of asparagine residues to aspartic acid or isoaspartic acid, which are not cleaved by hydroxylamine.[1]

Conclusion

Hydroxylamine-mediated cleavage at Asn-Gly sites is a robust and specific method for protein fragmentation. By carefully selecting and optimizing the reaction conditions, researchers can achieve high cleavage efficiencies while minimizing unwanted side reactions. The protocols and data provided in these application notes serve as a comprehensive guide for the successful implementation of this valuable technique in protein research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Cleavage of Proteins at Asparaginyl-Glycyl Peptide Bonds | CoLab [colab.ws]
• 4. Cleavage at Asn-Gly bonds with hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Expression and Hydroxylamine Cleavage of Thymosin Alpha 1 Concatemer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. portlandpress.com [portlandpress.com]
• 8. Selective Cleavage of Isoaspartyl Peptide Bonds by Hydroxylamine after Methyltransferase Priming - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydroxylamine cleavage of proteins in polyacrylamide gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization of the hydroxylamine cleavage of an expressed fusion protein to produce recombinant human insulin-like growth factor (IGF)-I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimization of the hydroxylamine cleavage of an expressed fusion protein to produce a recombinant antimicrobial peptide | Semantic Scholar [semanticscholar.org]
• 12. scispace.com [scispace.com]

Application Notes and Protocols: Hydroxylamine Hydrochloride in the Synthesis of Oximes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oximes are a class of organic compounds with the general formula R¹R²C=NOH, where R¹ and R² are hydrogen, alkyl, or aryl groups. They are formed by the condensation reaction of an aldehyde or a ketone with hydroxylamine (B1172632). The resulting carbon-nitrogen double bond with a hydroxyl group attached to the nitrogen atom imparts unique chemical properties to oximes, making them versatile intermediates in organic synthesis and crucial moieties in various pharmacologically active molecules.[1][2][3]

Hydroxylamine hydrochloride (NH₂OH·HCl) is the most common and commercially available reagent for the synthesis of oximes due to its stability compared to free hydroxylamine.[4] The reaction, known as oximation, is a reliable method for the characterization and purification of carbonyl compounds, as oximes are often highly crystalline solids.[5] Furthermore, oximes serve as precursors for the synthesis of amides via the Beckmann rearrangement, as well as for the preparation of nitriles, nitro compounds, and various nitrogen-containing heterocycles.[6][7]

In the realm of drug development, the oxime functional group is present in a number of FDA-approved drugs, highlighting its significance in medicinal chemistry.[1][8][9] For instance, oximes are key components in certain cephalosporin (B10832234) antibiotics and are also utilized as reactivators of acetylcholinesterase, an enzyme inhibited by organophosphate nerve agents.[1][8] The diverse biological activities of oxime-containing compounds, including anticancer and anti-inflammatory properties, further underscore their importance in pharmaceutical research.[3]

These application notes provide detailed protocols for the synthesis of oximes from carbonyl compounds using hydroxylamine hydrochloride, covering various reaction conditions to suit different experimental needs.

Reaction Mechanism

The reaction between a carbonyl compound (aldehyde or ketone) and hydroxylamine hydrochloride proceeds via a nucleophilic addition-elimination mechanism. The reaction is typically catalyzed by an acid or a base.

• Liberation of Free Hydroxylamine: In the presence of a base (e.g., sodium acetate (B1210297), pyridine (B92270), sodium carbonate), hydroxylamine hydrochloride is neutralized to release the free nucleophile, hydroxylamine (NH₂OH).

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of hydroxylamine attacks the electrophilic carbonyl carbon. This results in the formation of a tetrahedral intermediate, a carbinolamine.

• Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom of the original carbonyl group.

• Elimination of Water: The intermediate then dehydrates (loses a molecule of water) to form the stable C=N double bond of the oxime. This step is often acid-catalyzed.

Experimental Protocols

Several methods for the synthesis of oximes using hydroxylamine hydrochloride are available, ranging from classical solution-phase reactions to more modern, environmentally benign solvent-free approaches.

Protocol 1: Classical Oximation in an Alcoholic Solvent

This traditional method involves refluxing the carbonyl compound and hydroxylamine hydrochloride in an alcohol, often with a base to neutralize the HCl.[10]

Materials:

• Aldehyde or Ketone (1 equivalent)

• Hydroxylamine hydrochloride (1.1 - 1.5 equivalents)

• Sodium acetate or Pyridine (1.1 - 1.5 equivalents)

• Methanol (B129727) or Ethanol

• Distilled water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve the aldehyde or ketone (1 equivalent) in a suitable amount of methanol or ethanol.

• Add hydroxylamine hydrochloride (1.1 - 1.5 equivalents) and a base such as sodium acetate or pyridine (1.1 - 1.5 equivalents) to the solution.

• Attach a reflux condenser and heat the mixture to reflux with stirring. The reaction time can vary from 30 minutes to several hours, depending on the reactivity of the carbonyl compound.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly add cold distilled water to the reaction mixture with stirring until the product precipitates.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the product with cold water to remove any inorganic impurities.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure oxime.

• Dry the purified product in a desiccator or under vacuum.

Protocol 2: Solvent-Free Oximation by Grinding

This method offers a green and efficient alternative to traditional solvent-based syntheses, often resulting in high yields in a shorter reaction time.[5][6]

Materials:

• Aldehyde or Ketone (1 equivalent)

• Hydroxylamine hydrochloride (1.2 - 2 equivalents)

• Sodium carbonate (Na₂CO₃) or Bismuth(III) oxide (Bi₂O₃) as a catalyst (optional)[5][6]

• Mortar and pestle

• Ethyl acetate

• Filter paper

Procedure:

• Place the aldehyde or ketone (1 equivalent), hydroxylamine hydrochloride (1.2 - 2 equivalents), and a catalyst such as anhydrous sodium carbonate or bismuth(III) oxide in a mortar.[5][6]

• Grind the mixture vigorously with a pestle at room temperature for the specified time (typically 2-20 minutes).[5][6] The progress of the reaction can be monitored by TLC.

• After completion of the reaction, add ethyl acetate to the solid mixture and stir to dissolve the product.

• Filter the mixture to remove any insoluble inorganic salts or catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude oxime.

• If necessary, the product can be further purified by recrystallization.

Data Presentation

The following tables summarize quantitative data from various studies on the synthesis of oximes using hydroxylamine hydrochloride under different conditions.

Table 1: Synthesis of Aldoximes via Grinding Method [5]

Aldehyde	Molar Ratio (Aldehyde:NH₂OH·HCl:Na₂CO₃)	Time (min)	Yield (%)
3-Chlorobenzaldehyde	1:1:1.5	2	95
4-Chlorobenzaldehyde	1:1:1.5	2	96
Benzaldehyde	1:1:1.5	1	98
4-Methoxybenzaldehyde	1:1:1.5	1	97
4-Nitrobenzaldehyde	1:1:1.5	3	94

Table 2: Synthesis of Oximes using Bi₂O₃ as a Catalyst under Grinding Conditions [6]

Carbonyl Compound	Molar Ratio (Substrate:NH₂OH·HCl:Bi₂O₃)	Time (min)	Yield (%)
p-Chlorobenzaldehyde	1:1.2:0.6	1.5	98
Vanillin	1:1.2:0.6	2.5	95
Cyclohexanone	1:1.2:0.6	5.5	92
Acetophenone	1:1.2:0.6	10	85
Benzophenone	1:1.2:0.6	20	60

Table 3: Synthesis of Aldoximes in Aqueous Medium with Hyamine® Catalyst [7]

Aldehyde	Molar Ratio (Aldehyde:NH₂OH·HCl)	Catalyst (mol%)	Time (min)	Yield (%)
4-Methoxybenzaldehyde	1:1.2	10	60	98
4-Chlorobenzaldehyde	1:1.2	10	75	95
Thiophene-2-carboxaldehyde	1:1.2	10	90	92
Furan-2-carboxaldehyde	1:1.2	10	80	94

Visualizations

Reaction Mechanism of Oxime Formation

Caption: Mechanism of oxime formation from a carbonyl compound and hydroxylamine.

General Experimental Workflow for Oxime Synthesis

Caption: A generalized workflow for the synthesis and purification of oximes.

Conclusion

The synthesis of oximes using hydroxylamine hydrochloride is a fundamental and widely applicable transformation in organic chemistry. The choice of reaction conditions, from classical reflux in alcohol to modern solvent-free grinding, allows for flexibility depending on the substrate, desired scale, and environmental considerations. The high yields and straightforward protocols make oximation an invaluable tool for researchers in both academic and industrial settings, particularly in the field of drug discovery and development where the oxime moiety continues to be a privileged structural motif.

References

• 1. FDA-Approved Oximes and Their Significance in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. openaccesspub.org [openaccesspub.org]
• 3. Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. yccskarad.com [yccskarad.com]
• 8. The Medicinal Properties for FDA-Approved Oximes | Encyclopedia MDPI [encyclopedia.pub]
• 9. [PDF] FDA-Approved Oximes and Their Significance in Medicinal Chemistry | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Probing Protein Structure: Protocols for Hydroxylamine-Mediated Cleavage and an Introduction to Hydroxyl Radical Footprinting

Application Note & Protocol

For researchers, scientists, and drug development professionals, understanding protein structure and interactions is paramount for elucidating biological mechanisms and developing novel therapeutics. While various techniques exist to probe protein architecture, this document provides a detailed protocol for a specific chemical method: hydroxylamine-mediated protein cleavage. It is crucial to distinguish this technique from hydroxyl radical protein footprinting (HRPF), a powerful method for mapping solvent-accessible surfaces. This document will first detail the principles and protocol for hydroxylamine (B1172632) cleavage and then provide an overview of HRPF to ensure the appropriate application of these distinct methods in structural biology and drug discovery.

Distinguishing Hydroxylamine Cleavage from Hydroxyl Radical Footprinting

It is essential to understand the fundamental differences between these two techniques:

• Hydroxylamine-Mediated Protein Cleavage: This is a specific chemical fragmentation method. Hydroxylamine is a nucleophilic agent that selectively cleaves the peptide bond at asparaginyl-glycyl (Asn-Gly) linkages under alkaline conditions.[1][2][3][4] This specificity arises from the formation of a succinimide (B58015) intermediate at the Asn-Gly site, which is then susceptible to cleavage by hydroxylamine.[1] The result is the generation of a limited number of large peptide fragments, which can be useful for protein characterization and peptide mapping.[1][2] This technique does not provide information about the solvent accessibility of amino acid residues.

• Hydroxyl Radical Protein Footprinting (HRPF): This is a surface mapping technique that provides information on the solvent accessibility of amino acid side chains.[5][6][7][8][9] It utilizes highly reactive hydroxyl radicals (•OH), often generated by methods like fast photochemical oxidation of proteins (FPOP) or synchrotron X-ray radiolysis, to irreversibly modify solvent-exposed residues.[5][6] By comparing the modification patterns of a protein in different states (e.g., with and without a ligand), researchers can identify binding sites, regions of conformational change, and protein-protein interaction interfaces.[7][8]

This document will now provide a detailed protocol for hydroxylamine-mediated protein cleavage.

Section 1: Hydroxylamine-Mediated Protein Cleavage

Application Notes

Hydroxylamine cleavage is a valuable tool for generating large, specific fragments of a protein. This can be particularly useful for:

• Peptide Mapping: Generating a predictable fragmentation pattern for protein identification and characterization.

• Domain Isolation: In some cases, Asn-Gly sites may be located in linker regions between protein domains, allowing for their separation.

• Sequence Analysis: Confirming the presence and location of Asn-Gly sequences within a protein.

The reaction is highly specific for Asn-Gly bonds, especially under denaturing and alkaline conditions which promote the necessary succinimide intermediate formation.[1]

Mechanism of Asn-Gly Cleavage

The mechanism involves a two-step process. First, under alkaline conditions (pH ~9.0), the amide group of the asparagine side chain performs a nucleophilic attack on the carbonyl carbon of the adjacent glycine (B1666218) residue.[1] This results in the formation of a cyclic succinimide intermediate. Subsequently, hydroxylamine attacks this intermediate, leading to the cleavage of the peptide bond.

Mechanism of Hydroxylamine Cleavage

Experimental Protocol: Hydroxylamine Cleavage of Proteins in Solution

This protocol is adapted from established methods for protein cleavage.[1][3]

1. Reagent Preparation:

• Cleavage Buffer: Prepare a solution of 4 M Guanidine HCl. Buffer to pH 9.0 with 0.2 M Sodium Carbonate (Na₂CO₃).[3] Note that the initial solution will be acidic, so a significant volume of base will be required.

• Hydroxylamine Solution: Immediately before use, prepare a 2 M solution of hydroxylamine HCl. Dissolve the hydroxylamine HCl in the cleavage buffer and readjust the pH to 9.0 with 0.2 M Na₂CO₃.

• Reducing and Alkylating Agents (Optional): If disulfide bonds are present, they should be reduced and alkylated prior to cleavage.

  • 5 mM Dithiothreitol (DTT)

  • 10 mM Iodoacetamide (IAM) or 1 mM N-ethylmaleimide[3]

2. Protein Sample Preparation:

• Dissolve the protein sample in the cleavage buffer to a final concentration of 1-5 mg/mL.[3]

• If reducing and alkylating, add DTT and incubate at 37°C for 1 hour. Then, add IAM and incubate in the dark at room temperature for 1 hour.

3. Cleavage Reaction:

• Mix equal volumes of the protein solution and the 2 M hydroxylamine solution.[3]

• Confirm the final pH is 9.0 and adjust if necessary.[3]

• Incubate the reaction mixture for 4-8 hours at 45°C.[3]

4. Reaction Quenching and Sample Cleanup:

• Neutralize the reaction by adding a small amount of acetic acid.[3]

• The protein fragments can be precipitated using trichloroacetic acid (TCA).[3]

• Alternatively, excess hydroxylamine and other reagents can be removed by dialysis or using a desalting column.

5. Analysis:

• Analyze the cleaved fragments by SDS-PAGE to visualize the cleavage products.

• For more detailed analysis, the fragments can be separated by chromatography and identified by mass spectrometry.

Quantitative Data Summary

Parameter	Value	Reference
Guanidine HCl Concentration	4 M	[3]
Hydroxylamine Concentration	1 M (final)	[3]
pH	9.0	[1][3]
Temperature	45°C	[3]
Incubation Time	4-8 hours	[3]
Protein Concentration	1-5 mg/mL	[3]

Section 2: An Overview of Hydroxyl Radical Protein Footprinting (HRPF)

Application Notes

Hydroxyl Radical Protein Footprinting (HRPF) is a powerful mass spectrometry-based technique used to study protein higher-order structure.[6][7] By mapping the solvent accessibility of amino acid side chains, HRPF can provide valuable insights into:

• Protein-Ligand Interactions: Identifying binding sites by observing protection of residues upon ligand binding.[7]

• Protein-Protein Interactions: Mapping the interface between interacting proteins.[9]

• Conformational Changes: Detecting changes in protein structure in response to various stimuli.[7]

• Epitope Mapping: Determining the binding site of an antibody on its antigen.

The key principle is that solvent-exposed amino acid side chains are more readily oxidized by hydroxyl radicals than those buried within the protein structure.[6][9] The resulting oxidative modifications (typically +16 Da for hydroxylation) are stable and can be identified and quantified using mass spectrometry.

General Workflow for HRPF

General Workflow for Hydroxyl Radical Protein Footprinting

1. Sample Preparation: The protein of interest is prepared in two or more states (e.g., with and without a binding partner).

2. Hydroxyl Radical Exposure: The samples are exposed to a brief, controlled burst of hydroxyl radicals.

3. Quenching and Digestion: The oxidation reaction is rapidly quenched, and the protein is denatured, reduced, alkylated, and digested into peptides by a protease (e.g., trypsin).

4. LC-MS/MS Analysis: The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the sites of modification and quantify the extent of oxidation for each peptide.

5. Data Analysis: The oxidation rates of peptides from the different states are compared. Regions of the protein that show a decrease in oxidation in the bound state are inferred to be part of the binding interface or to have undergone a conformational change that makes them less solvent-accessible.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Cleavage of asn-gly bonds by hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. andrewslab.ca [andrewslab.ca]
• 4. Hydroxylamine cleavage of proteins in polyacrylamide gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protein footprinting - Wikipedia [en.wikipedia.org]
• 6. Hydroxyl Radical Protein Footprinting: A Mass Spectrometry-Based Structural Method for Studying the Higher Order Structure of Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural Mass Spectrometry of Proteins Using Hydroxyl Radical Based Protein Footprinting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantifying Protein Interface Footprinting by Hydroxyl Radical Oxidation and Molecular Dynamics Simulation: Application to Galectin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Massspec [sites.olemiss.edu]

Application of Hydroxylamine in Semiconductor Manufacturing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxylamine (B1172632) (NH₂OH) and its formulations are critical components in semiconductor manufacturing, primarily utilized for photoresist stripping and post-etch residue removal. These aqueous, amine-based chemistries offer effective cleaning of substrates after various patterning and etching processes. Hydroxylamine-based solutions are particularly valued for their ability to remove highly cross-linked photoresist and stubborn organometallic residues that can be difficult to eliminate with conventional solvent-based strippers or plasma ashing techniques.[1][2][3] Their effectiveness stems from a multi-faceted cleaning mechanism that includes reduction, chelation, and nucleophilic attack.[1][2]

The formulations typically consist of hydroxylamine, an alkanolamine (such as 2-(2-aminoethoxy) ethanol (B145695) or monoethanolamine), a chelating agent (like catechol or gallic acid), and water.[4][5][6] The alkanolamine acts as a solvent and helps to swell the photoresist, while the chelating agent stabilizes the solution and forms soluble complexes with metal ions, preventing their redeposition on the wafer surface.[4]

Key Applications

Photoresist Stripping

Hydroxylamine-based solutions are highly effective at removing both positive and negative photoresists, including those that have been hardened by processes such as ion implantation or plasma etching.[3] The cleaning mechanism involves the nucleophilic attack of hydroxylamine on the carbonyl groups within the photoresist polymer, increasing its solubility in the alkaline solution.[1]

Post-Etch Residue Removal

Following plasma etching of metal and dielectric layers, complex organometallic and inorganic residues, often referred to as "sidewall polymers," can form on the features.[2] These residues can impede subsequent processing steps and affect device performance and reliability. Hydroxylamine-based cleaners are adept at removing these residues. The hydroxylamine reduces the metal oxides present in the residue to a lower oxidation state, making them more soluble. The dissolved metal ions are then complexed by the chelating agent in the formulation.[7][8]

Data Presentation

Material Compatibility and Etch Rates

While extensive quantitative etch rate data for various hydroxylamine-based proprietary formulations on a wide range of semiconductor materials is not always publicly available, the following table summarizes typical observations and available data. It is crucial to note that etch rates are highly dependent on the specific formulation, process temperature, and time.

Material	Common Name/Type	Compatibility/Etch Rate	Notes
Metals
Al, Al-Si-Cu	Aluminum alloys	Generally low etch rates with optimized formulations containing corrosion inhibitors.	Can be susceptible to corrosion; proper inhibitor selection is critical.
TiN	Titanium Nitride	Moderate etch rate, can be tuned by formulation.	Some formulations are designed for improved Ti compatibility.[9]
Ti	Titanium	Can be attacked by some hydroxylamine solutions.	Gallic acid has been shown to be a more effective corrosion inhibitor for titanium than catechol.
W	Tungsten	Generally compatible with hydroxylamine-based cleaners.
Cu	Copper	Requires specialized formulations to prevent corrosion.	Standard hydroxylamine strippers can be corrosive to copper.
Dielectrics
SiO₂	Silicon Dioxide	Very low etch rate, highly compatible.
Si₃N₄	Silicon Nitride	Very low etch rate, highly compatible.
Low-k Dielectrics	SiCOH, OSG	Compatibility varies; potential for damage to porous materials.	Careful selection of cleaning chemistry is necessary to avoid increasing the dielectric constant.
Semiconductors
Poly-Si	Polysilicon	Very low etch rate, highly compatible.

Cleaning Efficiency

Hydroxylamine-based cleaners demonstrate high efficiency in removing both photoresist and post-etch residues.

Application	Residue/Contaminant Type	Cleaning Efficiency	Reference
Post-Etch Residue Removal	Organometallic polymers, metal oxides	Complete removal observed in SEM analysis.	[2]
Particle Removal	General process-induced particles	Up to 90% particle removal efficiency reported for EKC265.[8]	[8]

Experimental Protocols

General Protocol for Photoresist Stripping and Post-Etch Residue Removal (Batch Immersion)

This protocol provides a general guideline for using hydroxylamine-based cleaning solutions in a laboratory setting. Specific parameters should be optimized for the particular application and substrate.

Materials:

• Wafer with photoresist and/or post-etch residue.

• Hydroxylamine-based cleaning solution (e.g., EKC265™).

• Deionized (DI) water.

• Isopropyl alcohol (IPA).

• Heated immersion bath (quartz or stainless steel).

• Wafer carrier (e.g., Teflon).

• Nitrogen gas gun.

• Appropriate personal protective equipment (PPE): chemical resistant gloves, safety goggles, lab coat.

Procedure:

• Pre-heating: Heat the hydroxylamine-based cleaning solution in the immersion bath to the recommended process temperature (typically 65-85°C).

• Immersion: Carefully place the wafer(s) in the wafer carrier and immerse them in the pre-heated cleaning solution.

• Processing: Allow the wafers to soak for the recommended process time (typically 10-30 minutes). Gentle agitation can be applied to enhance cleaning.

• DI Water Rinse: Transfer the wafer carrier to a DI water overflow rinse tank for 5-10 minutes to remove the cleaning solution.

• IPA Rinse (Optional but Recommended): Transfer the wafer carrier to an IPA bath for 1-2 minutes. This helps to displace water and reduce water spots.

• Drying: Remove the wafers from the rinse bath and dry them using a nitrogen gas gun.

• Inspection: Inspect the wafers using an optical microscope or scanning electron microscope (SEM) to verify the complete removal of photoresist and residues.

Protocol for Post-Metal Etch Cleaning (Spray Tool)

For automated processing, spray tools offer better process control and uniformity.

Equipment:

• Automated spray processing tool.

• Hydroxylamine-based cleaning solution.

• DI water.

• IPA.

• Nitrogen gas for drying.

Procedure:

• Load Wafer: Place the wafer on the chuck of the spray processing tool.

• Chemical Spray: Initiate the process recipe. The tool will dispense the heated hydroxylamine-based solution onto the rotating wafer for a programmed duration.

• Rinse Cycles: The recipe will typically include sequential spray rinses with DI water and IPA.

• Drying: The wafer is spun at high speed while nitrogen gas is directed at the surface to dry it.

• Unload and Inspect: Unload the wafer and inspect for cleanliness.

Visualizations

Signaling Pathways and Mechanisms

The cleaning mechanism of hydroxylamine-based solutions is a two-step process involving the reduction of metal oxides followed by chelation.

Caption: Chemical mechanism of hydroxylamine-based cleaning.

Experimental Workflow

The following diagram illustrates a typical workflow for post-etch cleaning using a hydroxylamine-based solution in a batch immersion process.

Caption: Experimental workflow for batch immersion cleaning.

Safety Precautions

Hydroxylamine and its formulations can be hazardous. Always consult the Safety Data Sheet (SDS) before handling.

• Handling: Use in a well-ventilated area, preferably in a fume hood.

• Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.

• Incompatibility: Avoid contact with strong oxidizing agents, acids, and ketones.

• Storage: Store in a cool, dry, well-ventilated area in the original vented container.

• Disposal: Dispose of waste according to local, state, and federal regulations.

Disclaimer: The information provided in these application notes is for guidance purposes only. Researchers and professionals should adapt the protocols to their specific needs and always adhere to the safety guidelines provided by the chemical manufacturer.

References

• 1. pdf4pro.com [pdf4pro.com]
• 2. Hydroxylamine Cleaning Chemistries | PDF [slideshare.net]
• 3. Wafer Cleaning Process [waferworld.com]
• 4. US5482566A - Method for removing etching residue using a hydroxylamine-containing composition - Google Patents [patents.google.com]
• 5. US5419779A - Stripping with aqueous composition containing hydroxylamine and an alkanolamine - Google Patents [patents.google.com]
• 6. Synthesis Solutions CA | EKC 265 Supplier Distributor | [barentz-na.com]
• 7. TWI572746B - Liquid cleaner for the removal of post-etch residues - Google Patents [patents.google.com]
• 8. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 9. qnityelectronics.com [qnityelectronics.com]

Application Notes & Protocols: Hydroxylamine as a Reducing Agent in Inorganic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroxylamine (B1172632) (NH₂OH) and its salts, such as hydroxylamine hydrochloride (NH₂OH·HCl), are versatile and effective reducing agents widely employed in inorganic synthesis.[1][2] Their utility stems from the ability to reduce a variety of metal ions in a controlled manner, making them invaluable for the synthesis of metallic nanoparticles and other inorganic materials.[3] This document provides detailed application notes and experimental protocols for the use of hydroxylamine in the synthesis of gold, silver, and core-shell nanoparticles.

The reducing power of hydroxylamine allows for the formation of nanoparticles with tunable sizes and morphologies, often under mild reaction conditions such as room temperature.[4][5] It is particularly prominent in "seeding" growth methods, where it facilitates the deposition of metal onto existing nanoparticle seeds without causing the nucleation of new particles, enabling precise size control.[6][7]

Principle of Reduction

Hydroxylamine reduces metal ions (Mⁿ⁺) by donating electrons, leading to the formation of the metallic state (M⁰) and various oxidation products of hydroxylamine, such as nitrous oxide (N₂O) or nitrogen gas (N₂). The specific reaction stoichiometry and products can depend on factors like the metal ion, reactant concentrations, and pH.[8][9]

A general, simplified reaction for the reduction of a gold(III) salt is: 4 Au³⁺ + 6 NH₂OH → 4 Au⁰ + 3 N₂O + 3 H₂O + 12 H⁺

In the context of nanoparticle synthesis, this reduction process is carefully controlled to manipulate nucleation and growth, thereby determining the final size, shape, and distribution of the nanoparticles.

Applications in Nanoparticle Synthesis

Hydroxylamine is a key reagent in the synthesis of various metal nanoparticles. Its effectiveness is demonstrated in the production of gold, silver, and complex core-shell structures.

3.1 Gold Nanoparticle (AuNP) Synthesis

Hydroxylamine hydrochloride is frequently used for the reduction of tetrachloroauric acid (HAuCl₄) to produce gold nanoparticles.[6] This method allows for the synthesis of AuNPs with sizes ranging from 20 to 100 nm.[10] A significant advantage is the ability to control the size of nanoparticle assemblies by simply altering the order of reactant addition.[4]

3.2 Silver Nanoparticle (AgNP) Synthesis

An effective method for synthesizing silver nanoplates and nanoparticles involves the reduction of silver nitrate (B79036) (AgNO₃) with hydroxylamine hydrochloride at room temperature.[5] The morphology of the resulting nanoparticles can be controlled by the addition of stabilizing agents like polyvinyl pyrrolidone (PVP), which favors the formation of quasi-spherical nanoparticles over nanoplates.[5]

3.3 Core-Shell Nanoparticle Synthesis

The hydroxylamine seeding method is particularly useful for creating complex nanostructures, such as coating a core material with a metallic shell. This has been demonstrated in the synthesis of iron oxide core/gold shell (Fe₃O₄@Au) nanoparticles, where Au³⁺ ions are reduced by hydroxylamine onto the surface of pre-existing iron oxide nanoparticles.[11]

Data Presentation: Synthesis Parameters

The following tables summarize quantitative data from various synthesis protocols using hydroxylamine as the reducing agent.

Table 1: Gold Nanoparticle (AuNP) Synthesis Parameters

Parameter	Value/Description	Reference
Product	Gold Nanoparticle Assemblies (NPAs)	[4]
Mean Size	20 nm - 120 nm	[4]
Precursor	HAuCl₄ (1 g/50 mL solution)	[4]
Reducing Agent	Hydroxylamine Hydrochloride	[4]
Stabilizer	None explicitly mentioned (self-assembled)	[4]
Temperature	Room Temperature	[4]

Table 2: Silver Nanoparticle (AgNP) Synthesis Parameters

Parameter	Value/Description	Reference
Product	Silver Nanoplates	[5]
Mean Size	~1 µm width, ~50 nm thickness	[5]
Precursor	Silver Nitrate (AgNO₃)	[5]
Reducing Agent	Hydroxylamine Hydrochloride	[5]
Stabilizer	None (for nanoplates)	[5]
Temperature	Room Temperature	[5]
Product (Alternative)	Quasi-spherical Silver Nanoparticles	[5]
Mean Size (Alternative)	~100 nm	[5]
Stabilizer (Alternative)	Polyvinyl pyrrolidone (PVP)	[5]

Table 3: Core-Shell Nanoparticle Synthesis Parameters

Parameter	Value/Description	Reference
Product	Iron Oxide Core/Gold Shell Nanoparticles	[11]
Core Material	γ-Fe₂O₃ or Fe₃O₄ Nanoparticles	[11]
Core Size	~9 nm	[11]
Final Size	~60 nm	[11]
Shell Precursor	Au³⁺ ions	[11]
Reducing Agent	Hydroxylamine (Iterative Seeding)	[11]
Temperature	Not specified	[11]

Experimental Protocols & Visualizations

Detailed methodologies for key synthesis experiments are provided below, accompanied by workflow diagrams.

5.1 Protocol 1: Synthesis of 20 nm Gold Nanoparticle Assemblies (NPAs)

This protocol is adapted from a one-step procedure for creating AuNP assemblies at room temperature.[4]

Materials:

• Ultrapure water (18.2 MΩ·cm)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Tetrachloroauric acid solution (HAuCl₄, 1 g/50 mL)

• 150 mL Erlenmeyer flask

• Magnetic stirrer and stir bar

Procedure:

• Add 100 mL of ultrapure water to the Erlenmeyer flask.

• Add 20 mg of hydroxylamine hydrochloride to the water and stir until fully dissolved.

• While stirring, add 500 µL of the HAuCl₄ solution.

• Continue stirring at room temperature. The solution will change color as the gold nanoparticle assemblies form.

• The reaction is typically complete within 30 minutes, indicated by a stable color.

Caption: Workflow for the synthesis of 20 nm gold nanoparticle assemblies.

5.2 Protocol 2: Synthesis of Silver Nanoplates

This protocol describes an effective method for creating silver nanoplates at room temperature.[5]

Materials:

• Silver nitrate (AgNO₃)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Deionized water

• Glass reaction vessel

Procedure:

• Prepare separate aqueous solutions of silver nitrate and hydroxylamine hydrochloride. (Concentrations should be optimized based on desired nanoplate characteristics).

• In the reaction vessel, add the hydroxylamine hydrochloride solution.

• While stirring vigorously, rapidly inject the silver nitrate solution into the hydroxylamine solution.

• Continue stirring at room temperature. The formation of silver nanoplates is often accompanied by a distinct color change.

• The reaction is complete when the color of the colloidal solution stabilizes.

5.3 Protocol 3: Hydroxylamine Seeding for Enlarging Gold Nanoparticles

The hydroxylamine seeding method is used to grow larger nanoparticles from smaller, pre-synthesized "seed" particles. This process relies on the preferential reduction of metal ions onto existing gold surfaces rather than forming new nuclei.[6][7]

Materials:

• A solution of pre-synthesized gold nanoparticle "seeds" (e.g., 15 nm AuNPs).

• Tetrachloroauric acid (HAuCl₄) solution.

• Hydroxylamine hydrochloride (NH₂OH·HCl) solution.

• Reaction vessel with a magnetic stirrer.

Procedure:

• Place the gold nanoparticle seed solution into the reaction vessel and begin stirring.

• Prepare a "growth solution" by mixing the HAuCl₄ solution and the hydroxylamine hydrochloride solution. Note: At room temperature, this mixture should not spontaneously form new nanoparticles for a short period.[7]

• Add the growth solution to the seed solution.

• Allow the reaction to proceed at room temperature with continuous stirring. The gold ions will deposit onto the seed particles, causing them to grow.

• The growth can be monitored by observing the red-shift in the surface plasmon resonance peak using a UV-Vis spectrophotometer.

• The process can be repeated (iterative seeding) to achieve larger particle sizes.[11]

Caption: Workflow and mechanism for hydroxylamine seeding of gold nanoparticles.

Safety and Handling

Hydroxylamine and its salts can be toxic and corrosive. When handling these chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn. All procedures should be conducted in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for hydroxylamine and all other reagents before beginning any experiment.

References

• 1. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. EP1248672A4 - Hydroxylamine seeding of colloidal metal nanoparticles - Google Patents [patents.google.com]
• 8. The kinetics and mechanism of oxidation of hydroxylamine by iron(iii) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Determination of Hydroxylamine in Pharmaceutical Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxylamine (B1172632) (HA) and its salts are utilized in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1] However, hydroxylamine is also recognized as a potential genotoxic impurity (GTI) due to its mutagenic, cytotoxic, and carcinogenic properties.[1][2] Regulatory agencies mandate strict control over the residual levels of such impurities in drug substances to ensure patient safety.[3] Consequently, the development of sensitive, accurate, and reliable analytical methods for the quantitative determination of trace amounts of hydroxylamine in pharmaceutical samples is of paramount importance.[1][4]

This document provides detailed application notes and protocols for various analytical techniques employed for the quantification of hydroxylamine, including High-Performance Liquid Chromatography (HPLC) with pre-column derivatization, Gas Chromatography (GC) with derivatization, and Spectrophotometry. A direct Liquid Chromatography-Mass Spectrometry (LC-MS) method is also discussed as a sensitive alternative.

Analytical Methodologies

The primary challenge in analyzing hydroxylamine lies in its physicochemical properties: it lacks a chromophore, preventing direct UV detection, and its high polarity and volatility make it unsuitable for conventional chromatographic methods without modification.[1][4][5] Therefore, derivatization is a common strategy to render the molecule detectable by standard analytical instrumentation.

High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization

This is a widely used technique that involves reacting hydroxylamine with a derivatizing agent to form a stable, UV-absorbing product that can be readily separated and quantified by reverse-phase HPLC.

Principle: Hydroxylamine reacts with an aldehyde, such as benzaldehyde, to form a stable oxime derivative (benzaldoxime). This derivative possesses a chromophore, allowing for its detection by a UV detector.[1][6]

Experimental Protocol: Determination of Hydroxylamine in Relugolix Drug Substance [1]

• Instrumentation:

  • HPLC system with a UV detector

  • YMC-Pack ODS-A column (150 x 4.6 mm, 5 µm) or equivalent

• Reagents:

  • Acetonitrile (B52724) (HPLC grade)

  • Potassium dihydrogen phosphate (B84403) (KH2PO4)

  • Ultrapure water

  • Benzaldehyde (derivatizing agent)

  • Hydroxylamine hydrochloride (reference standard)

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile and 0.01 mol/L KH2PO4 buffer (pH adjusted to 2.3) in a 35:65 (v/v) ratio.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 20 µL.

• Preparation of Solutions:

  • Standard Solution: Prepare a stock solution of hydroxylamine hydrochloride in a suitable diluent. A working standard can be prepared by further dilution. For example, a standard solution of 0.00016 mg/mL can be prepared for analysis in Febuxostat.[6]

  • Sample Solution: Accurately weigh and dissolve the drug substance (e.g., 150 mg of Febuxostat) in a volumetric flask with a suitable solvent like methanol.[6]

  • Derivatization Procedure: To the standard and sample solutions, add the derivatizing agent (e.g., benzaldehyde) and a buffer (e.g., sodium acetate). The reaction may require heating (e.g., 70°C for 30 minutes) to ensure complete derivatization.[6]

Gas Chromatography (GC) with Derivatization

This method is suitable for volatile derivatives of hydroxylamine and offers high sensitivity, often employing a Flame Ionization Detector (FID).

Principle: Hydroxylamine is reacted with a ketone (e.g., acetone (B3395972) or cyclohexanone) to form a volatile oxime derivative. This derivative is then separated and quantified by GC-FID.[3][7]

Experimental Protocol: Determination of Hydroxylamine in Paliperidone Drug Substance [2][3]

• Instrumentation:

  • Gas chromatograph equipped with a Flame Ionization Detector (FID).

  • Column: 100% Dimethylpolysiloxane stationary phase (e.g., Agilent HP-5).[7]

• Reagents:

  • Acetone (derivatizing agent and solvent).

  • Water.

  • Hydroxylamine hydrochloride (reference standard).

• Chromatographic Conditions:

  • Column Temperature Program: Initial temperature of 100°C held for 1-15 min, then ramped to 180°C at 20°C/min and held for 1-15 min.[7]

  • Inlet Temperature: 180°C - 260°C.[7]

  • Detector Temperature: 220°C - 320°C.[7]

  • Carrier Gas: Nitrogen or Helium at a flow rate of 0.5 - 3.0 mL/min.[7]

  • Split Ratio: 1:1 to 10:1.[7]

• Preparation of Solutions:

  • Diluent: A mixture of water and acetone.[3]

  • Standard Solution: A stock solution of hydroxylamine hydrochloride is prepared in the diluent. The derivatization to acetone oxime occurs in this solution.

  • Sample Solution: The drug substance is dissolved in the water and acetone diluent to both extract any residual hydroxylamine and facilitate its derivatization.

Spectrophotometric Methods

Spectrophotometric methods are often simpler and more accessible. They are typically based on a redox reaction where hydroxylamine reduces a reagent, leading to a measurable color change.

Principle: One common method involves the oxidation of hydroxylamine to nitrite (B80452) by an excess of a reagent like bromine. The unreacted bromine then bleaches a dye (e.g., methyl red), and the change in absorbance is proportional to the initial hydroxylamine concentration.[8] Another approach involves the reduction of hydroxylamine to ammonium (B1175870) sulfate, which is then determined by the Berthelot (indophenol) reaction.[9]

Experimental Protocol: Determination using Bromine and Methyl Red [8]

• Instrumentation:

  • UV-Vis Spectrophotometer.

• Reagents:

  • Bromine solution (e.g., 14 ppm).

  • Methyl red solution.

  • Hydrochloric acid (7 M) for hydrolysis of derivatives.

• Procedure:

  • To a sample solution containing hydroxylamine (in the range of 0-5 µg), add a known excess of bromine solution in an acidic medium.

  • The hydroxylamine reduces the bromine to bromide.

  • Add the methyl red solution. The unreacted bromine will bleach the dye.

  • Measure the absorbance of the solution at 520 nm against a reagent blank.[8] The absorbance is inversely proportional to the amount of unreacted bromine and therefore directly related to the initial hydroxylamine concentration.

  • For hydroxylamine derivatives, an initial acid hydrolysis step (e.g., heating with 7 M HCl for 90 minutes) is required to convert them to hydroxylamine.[8]

Liquid Chromatography-Mass Spectrometry (LC-MS)

This is a highly sensitive and specific method that can directly detect hydroxylamine without the need for derivatization, simplifying sample preparation.

Principle: The method utilizes the high selectivity and sensitivity of a mass spectrometer to detect the protonated molecular ion of hydroxylamine.

Experimental Protocol: Direct Determination of Hydroxylamine [4]

• Instrumentation:

  • Liquid chromatograph coupled with an ion trap mass spectrometer.

• Chromatographic and MS Conditions:

  • Source Voltage: 5.02 kV.

  • Capillary Temperature: 275°C.

  • Sheath and Auxiliary Gas: Nitrogen.

• Procedure:

  • This method allows for the direct injection of a sample solution (dissolved in an appropriate solvent) into the LC-MS system. The high sensitivity of the mass detector enables quantification at very low levels (ppm to ppb).[4]

Quantitative Data Summary

The performance of various analytical methods for the determination of hydroxylamine is summarized in the table below.

Method	Analyte	Drug Substance	Linearity Range	LOD	LOQ	Recovery (%)	Reference
GC-FID	Hydroxylamine HCl	Risperidone	5.35 - 12.49 µg/mL	1.85 µg/mL	-	90 - 110	[7]
GC-FID	Hydroxylamine HCl	Paliperidone	Up to 2.7 µg/mL	0.45 µg/mL	-	-	[3]
HPLC-UV	Hydroxylamine HCl	Relugolix	0.060 - 1.811 µg/mL	-	-	-	[1]
HPLC-UV	Hydroxylamine	Febuxostat	-	1.7 µg/g	5.0 µg/g	101.6	[6]
LC-MS	Hydroxylamine	Generic	0.025 - 0.075 ppm	0.008 ppm	0.025 ppm	-	[4]
Spectrophotometry	Hydroxylamine	Generic	0 - 5 µg / 25 mL	-	-	-	[8]

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the quantitative determination of hydroxylamine in pharmaceutical samples, particularly highlighting the common derivatization-based approaches.

Caption: Workflow for hydroxylamine analysis in pharmaceuticals.

Conclusion

A range of validated analytical methods is available for the quantitative determination of hydroxylamine in pharmaceutical samples. The choice of method depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. HPLC and GC methods coupled with derivatization are robust and widely implemented in quality control laboratories.[3][6] Spectrophotometric methods offer a simpler, cost-effective alternative, while direct LC-MS analysis provides the highest sensitivity and specificity, often eliminating the need for derivatization.[4][8] The protocols and data presented herein serve as a comprehensive guide for researchers and scientists to select and implement a suitable method for controlling this critical genotoxic impurity.

References

• 1. biomedgrid.com [biomedgrid.com]
• 2. Gas chromatographic measurement of trace hydroxylamine in drugs. [wisdomlib.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. CN103913537A - Method for rapidly determining content of hydroxylamine hydrochloride based on gas-phase derivative chromatography - Google Patents [patents.google.com]
• 8. scispace.com [scispace.com]
• 9. nopr.niscpr.res.in [nopr.niscpr.res.in]

Application Notes and Protocols: Synthesis of Hydroxamic Acids from Hydroxylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxamic acids are a class of organic compounds characterized by the functional group R-CO-NH-OH. Their ability to chelate metal ions, particularly zinc and iron, has made them crucial pharmacophores in a wide array of drug discovery programs.[1][2] Notably, several hydroxamic acid-based drugs have been approved for the treatment of cancers, such as T-cell lymphoma and multiple myeloma, primarily functioning as histone deacetylase (HDAC) inhibitors.[1][2] This document provides detailed synthetic protocols for the preparation of hydroxamic acids from hydroxylamine (B1172632), focusing on common and efficient laboratory methods.

Synthetic Methodologies

The synthesis of hydroxamic acids from hydroxylamine can be achieved through several routes, primarily depending on the starting material. The most common precursors are carboxylic acid esters, carboxylic acids, and acyl chlorides.[3][4]

Synthesis from Carboxylic Acid Esters

The reaction of esters with hydroxylamine is a frequently used method for preparing hydroxamic acids.[5] This reaction is typically carried out under basic conditions to generate the free hydroxylamine base from its salt form (e.g., hydroxylamine hydrochloride).[2][5]

Key Considerations:

• An excess of hydroxylamine is often required to drive the reaction to completion.[5]

• The choice of base and solvent is critical and can influence reaction time and yield. Common bases include sodium methoxide (B1231860), potassium hydroxide, and sodium hydroxide.[2][5]

• The reaction can be accelerated using microwave irradiation or by the addition of a catalytic amount of potassium cyanide (KCN).[5][6]

Synthesis from Carboxylic Acids

Direct conversion of carboxylic acids to hydroxamic acids requires an activating agent to facilitate the nucleophilic attack by hydroxylamine.[3][5] This one-pot method is advantageous as it avoids the pre-formation of esters or acyl chlorides.

Common Activating Agents:

• Ethyl Chloroformate: Forms a mixed anhydride (B1165640) intermediate that readily reacts with hydroxylamine. This method is known for its mild and neutral reaction conditions.[5][7]

• N,N'-Carbonyldiimidazole (CDI): Activates the carboxylic acid to form an acylimidazole, which then reacts with hydroxylamine. This method is operationally simple and allows for easy purification as the byproducts are water-soluble.[8]

• Coupling Reagents (e.g., EDC/HOBt): Standard peptide coupling reagents can also be employed to mediate the formation of the hydroxamic acid bond.[9]

Synthesis from Acyl Chlorides

Acyl chlorides are highly reactive and readily undergo nucleophilic acyl substitution with hydroxylamine to form hydroxamic acids.[4][10] This method is often rapid and efficient.

Key Considerations:

• The reaction is typically performed at low temperatures to control the reactivity of the acyl chloride.

• A base, such as sodium bicarbonate or triethylamine (B128534), is used to neutralize the HCl generated during the reaction.[10]

• This method may not be suitable for substrates with functional groups that are sensitive to the acidic byproduct or the reactive acyl chloride.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the synthesis of hydroxamic acids from various starting materials, based on literature precedents.

Table 1: Synthesis of Hydroxamic Acids from Esters

Starting Ester	Base/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Methyl/Ethyl Esters	NH₂OH·HCl / NaOMe	Methanol (B129727)	0	-	31	[5]
Ester Precursors	50% aq. NH₂OH	-	60	-	Very Good	[5]
Ester Precursors	NH₂OH·HCl / KOH	Methanol	Room Temp	-	Moderate to Good	[5]
Methyl/Ethyl Esters	NH₂OH / NaOMe	Flow Reactor	Optimized	-	High Purity	[5][6]
Ester Derivatives	aq. NH₂OH / KCN (cat.)	-	-	-	Increased	[5]
Enantiopure Esters	NH₂OH / Base	Microwave	-	-	Good	[6]

Table 2: Synthesis of Hydroxamic Acids from Carboxylic Acids

Activating Agent	Base	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Cyanuric Chloride	-	-	-	-	Excellent	[5]
Ethyl Chloroformate	-	-	-	-	High	[5]
N,N'-Carbonyldiimidazole	-	-	-	-	Good	[8]
T3P	-	Ultrasonication	-	-	Accelerated	[6]
4-NBsOXY	-	-	-	-	-	[6]

Table 3: Synthesis of Hydroxamic Acids from Acyl Chlorides

Substrate	Base	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Acyl Chlorides	NaHCO₃	Ethyl Acetate (B1210297) / Water	Room Temp	5 min	Excellent	[10][11]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Hydroxamic Acids from Esters using Hydroxylamine Hydrochloride and Sodium Methoxide

This protocol describes the in situ generation of free hydroxylamine from its hydrochloride salt, followed by reaction with an ester.

Materials:

• Methyl or Ethyl Ester (1.0 eq)

• Hydroxylamine Hydrochloride (NH₂OH·HCl) (4.0 eq)

• Sodium Methoxide (NaOMe) (4.0 eq)

• Methanol (MeOH)

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine

Procedure:

• In a round-bottom flask, dissolve the methyl or ethyl ester (1.0 eq) in methanol.

• In a separate flask, prepare a solution of hydroxylamine by adding sodium methoxide (4.0 eq) to a suspension of hydroxylamine hydrochloride (4.0 eq) in methanol at 0 °C. Stir for 30 minutes.

• Add the freshly prepared hydroxylamine solution to the ester solution at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• To the residue, add deionized water and acidify to pH 6-7 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: One-Pot Synthesis of Hydroxamic Acids from Carboxylic Acids using Ethyl Chloroformate

This protocol details the activation of a carboxylic acid with ethyl chloroformate followed by reaction with hydroxylamine.

Materials:

• Carboxylic Acid (1.0 eq)

• Triethylamine (TEA) (1.1 eq)

• Ethyl Chloroformate (1.1 eq)

• Hydroxylamine Hydrochloride (NH₂OH·HCl) (1.5 eq)

• Sodium Bicarbonate (NaHCO₃) (1.5 eq)

• Tetrahydrofuran (THF)

• Deionized Water

Procedure:

• Dissolve the carboxylic acid (1.0 eq) in THF in a round-bottom flask and cool to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) and stir for 10 minutes.

• Slowly add ethyl chloroformate (1.1 eq) and stir the mixture at 0 °C for 30 minutes to form the mixed anhydride.

• In a separate flask, prepare a solution of hydroxylamine by dissolving hydroxylamine hydrochloride (1.5 eq) and sodium bicarbonate (1.5 eq) in a mixture of THF and water.

• Add the hydroxylamine solution to the mixed anhydride solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Remove the THF under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product as required.

Protocol 3: Rapid Synthesis of Hydroxamic Acids from Acyl Chlorides

This protocol describes a fast and efficient method for the synthesis of hydroxamic acids from reactive acyl chlorides.[10][11]

Materials:

• Acyl Chloride (1.0 eq)

• Hydroxylamine Hydrochloride (NH₂OH·HCl) (1.2 eq)

• Sodium Bicarbonate (NaHCO₃) (2.5 eq)

• Ethyl Acetate (EtOAc)

• Deionized Water

Procedure:

• In a flask, dissolve hydroxylamine hydrochloride (1.2 eq) and sodium bicarbonate (2.5 eq) in a biphasic mixture of ethyl acetate and water.

• Cool the mixture to 0 °C.

• Add the acyl chloride (1.0 eq) dropwise to the stirred mixture.

• Stir the reaction vigorously at room temperature for 5-10 minutes.

• Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x volumes).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the hydroxamic acid, often in high purity without the need for further purification.[10]

Applications in Drug Development: HDAC Inhibition

Hydroxamic acids are potent inhibitors of histone deacetylases (HDACs), a class of enzymes that play a critical role in the regulation of gene expression.[1][2] HDACs remove acetyl groups from lysine (B10760008) residues on histones, leading to a more condensed chromatin structure and transcriptional repression.[12] By inhibiting HDACs, hydroxamic acid-based drugs can induce histone hyperacetylation, leading to the reactivation of tumor suppressor genes and ultimately, cell cycle arrest and apoptosis in cancer cells. The hydroxamic acid moiety chelates the zinc ion in the active site of the HDAC enzyme, which is crucial for its inhibitory activity.[1][2]

Visualizations

Caption: General workflow for the synthesis of hydroxamic acids.

Caption: Mechanism of HDAC inhibition by hydroxamic acids.

References

• 1. Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. air.unimi.it [air.unimi.it]
• 4. tbaines3.wordpress.com [tbaines3.wordpress.com]
• 5. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydroxamate synthesis by acylation [organic-chemistry.org]
• 7. eurjchem.com [eurjchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. scispace.com [scispace.com]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. taylorandfrancis.com [taylorandfrancis.com]

The Crucial Role of Hydroxylamine in Nylon-6 Production via Caprolactam: A Detailed Overview of Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

Caprolactam, the essential monomer for the synthesis of Nylon-6, is produced on a massive industrial scale through a series of chemical transformations in which hydroxylamine (B1172632) plays a pivotal role. The conversion of cyclohexanone (B45756) to cyclohexanone oxime via oximation using a hydroxylamine derivative is a critical step that directly influences the efficiency and viability of the entire Nylon-6 production chain. This document provides detailed application notes and protocols concerning the use of hydroxylamine in caprolactam production, summarizing key quantitative data and outlining experimental procedures for the major synthesis routes.

Introduction to Caprolactam Synthesis

The conventional route to caprolactam involves a two-step process starting from cyclohexanone. The first step is the oximation of cyclohexanone to form cyclohexanone oxime. This is followed by the Beckmann rearrangement of the oxime to yield ε-caprolactam. The overall process can be summarized as follows:

• Oximation: Cyclohexanone reacts with a hydroxylamine salt (typically hydroxylamine sulfate (B86663) or hydroxylamine phosphate) to produce cyclohexanone oxime and a corresponding acid.[1]

• Beckmann Rearrangement: The cyclohexanone oxime is then treated with a strong acid, such as oleum (B3057394) (fuming sulfuric acid), which catalyzes its rearrangement into ε-caprolactam.[1]

The purity and yield of the final caprolactam product are highly dependent on the efficiency of both the oximation and the Beckmann rearrangement steps. The production of the hydroxylamine precursor is, therefore, a key technological challenge, with several industrial processes developed to optimize its synthesis.

Major Industrial Processes for Hydroxylamine Production

The industrial production of hydroxylamine is primarily achieved through three main routes: the Raschig process, the catalytic reduction of nitric oxide, and the hydroxylamine phosphate (B84403) oxime (HPO) process, also known as the Stamicarbon process.[2][3] More recently, ammoximation of cyclohexanone has emerged as a greener alternative.[4]

Raschig Process

The Raschig process is one of the oldest methods for producing hydroxylamine sulfate.[5] It involves the reduction of nitrite (B80452) with bisulfite to form hydroxylamine disulfonate, which is then hydrolyzed to hydroxylammonium sulfate.[5]

Key Reaction Steps:

• Formation of ammonium (B1175870) nitrite from nitrogen oxides and ammonium carbonate.

• Reduction of ammonium nitrite with sulfur dioxide to form hydroxylamine disulfonate.

• Hydrolysis of hydroxylamine disulfonate to hydroxylamine sulfate.

While it is a well-established process, a significant drawback is the large amount of ammonium sulfate produced as a by-product.[2]

Catalytic Reduction of Nitric Oxide

This process involves the direct catalytic hydrogenation of nitric oxide in the presence of sulfuric acid to produce hydroxylamine sulfate. This method generally produces a higher concentration of hydroxylamine and less ammonium sulfate by-product compared to the Raschig process.[3] Platinum-based catalysts are often employed for this reduction.[6]

Hydroxylamine Phosphate Oxime (HPO) Process / Stamicarbon Process

Developed by Dutch State Mines (DSM), the HPO process is a more integrated and efficient method.[7][8] It involves the catalytic reduction of nitrate (B79036) ions (derived from nitric oxide) with hydrogen in a phosphoric acid buffer solution to produce hydroxylammonium phosphate.[8][9] This hydroxylamine salt is then directly used in the oximation of cyclohexanone. A key advantage of the HPO process is the recycling of the phosphate-containing mother liquor, which significantly reduces by-product formation.[2]

Ammoximation of Cyclohexanone

Ammoximation is a greener, one-step process for the synthesis of cyclohexanone oxime directly from cyclohexanone, ammonia, and an oxidizing agent, typically hydrogen peroxide.[4] This process is catalyzed by titanium silicalite (TS-1) and avoids the separate synthesis of hydroxylamine, thereby eliminating the associated by-products.[10][11]

Quantitative Data on Production Processes

The efficiency and operating conditions of the various processes for hydroxylamine production and subsequent oximation vary significantly. The following tables summarize key quantitative data for comparison.

Table 1: Comparison of Industrial Hydroxylamine Production Processes

Process	Raw Materials	Catalyst	Typical Yield	Key By-products
Raschig Process	Ammonia, Carbon Dioxide, Sulfur Dioxide, Nitrogen Oxides	None	~90% (based on nitrite)[3]	Ammonium sulfate[2]
Nitric Oxide Reduction	Nitric Oxide, Hydrogen, Sulfuric Acid	Platinum on Carbon[3]	~90% (based on NO)[3]	Ammonium sulfate (less than Raschig)[3]
HPO Process	Nitric Oxide, Hydrogen, Phosphoric Acid	Palladium on Carbon[9]	High	Minimal (phosphate buffer is recycled)[2]

Table 2: Operating Conditions for Cyclohexanone Oximation

Process	Hydroxylamine Source	Catalyst	Temperature (°C)	pH	Cyclohexanone Conversion	Oxime Selectivity
Conventional Oximation	Hydroxylamine Sulfate	-	50 - 100[12]	3 - 5.5[13]	>99%	High
HPO Process Oximation	Hydroxylammonium Phosphate	-	~85-90[6]	~2[12]	Near Quantitative[12]	Near Quantitative[12]
Ammoximation	Ammonia + H₂O₂	TS-1	80 - 100	-	99.87%[14]	Nearly 100%[14]

Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the synthesis of caprolactam from cyclohexanone.

Laboratory Synthesis of Cyclohexanone Oxime from Cyclohexanone and Hydroxylamine Hydrochloride

This protocol describes a common laboratory procedure for the synthesis of cyclohexanone oxime.

Materials:

• Cyclohexanone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (B1210297)

• Ethanol (B145695)

• Distilled water

Procedure:

• In a conical flask, dissolve 5 grams of hydroxylamine hydrochloride and 7.5 grams of sodium acetate in 40 mL of distilled water.[15]

• In a separate beaker, dissolve 5 mL of cyclohexanone in 25 mL of ethanol.[15]

• Add the cyclohexanone-ethanol solution to the aqueous solution of hydroxylamine hydrochloride and sodium acetate with stirring.

• Allow the mixture to stand. The cyclohexanone oxime will precipitate as crystals. If crystallization does not occur spontaneously, the solution can be cooled in an ice bath and the flask scratched with a glass rod to induce crystallization.[15]

• Collect the crystals by vacuum filtration and wash with a small amount of cold distilled water.

• The crude product can be recrystallized from ethanol or a mixture of ethanol and water to obtain pure cyclohexanone oxime.[15]

Beckmann Rearrangement of Cyclohexanone Oxime to ε-Caprolactam

This protocol outlines the acid-catalyzed rearrangement of cyclohexanone oxime to caprolactam. Caution: This reaction is highly exothermic and should be performed with extreme care in a fume hood.

Materials:

• Cyclohexanone oxime

• Concentrated sulfuric acid or oleum

Procedure:

• Carefully add a small amount of cyclohexanone oxime to a beaker containing concentrated sulfuric acid or oleum, with vigorous stirring and cooling in an ice bath to control the temperature.

• The reaction is highly exothermic. The temperature should be maintained within a specific range (e.g., 100-127°C in some microreactor setups) to ensure complete conversion and high selectivity.[16]

• After the addition is complete, the reaction mixture is stirred for a specified period.

• The reaction mixture is then carefully poured onto crushed ice to precipitate the caprolactam.

• The crude caprolactam is then neutralized with an alkali solution (e.g., ammonia).

• The caprolactam can be purified by extraction with an organic solvent followed by distillation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key chemical transformations and experimental workflows.

Caption: Overall pathway for Caprolactam production.

Caption: Mechanism of Cyclohexanone Oximation.

Caption: Mechanism of Beckmann Rearrangement.

References

• 1. Cyclohexanone oxime - Wikipedia [en.wikipedia.org]
• 2. upubscience.com [upubscience.com]
• 3. Production of Hydroxylamine - Chempedia - LookChem [lookchem.com]
• 4. UCM - GRUPO DE INVESTIGACIÓN INPROQUIMA [ucm.es]
• 5. Raschig hydroxylamine process - Wikipedia [en.wikipedia.org]
• 6. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 7. CA2293010A1 - Method for production of hydroxylammonium phosphate in the synthesis of caprolactam - Google Patents [patents.google.com]
• 8. EP1013644B1 - Method for production of hydroxylammonium phosphate in the synthesis of caprolactam - Google Patents [patents.google.com]
• 9. scribd.com [scribd.com]
• 10. irjet.net [irjet.net]
• 11. versalis.eni.com [versalis.eni.com]
• 12. chemcess.com [chemcess.com]
• 13. docta.ucm.es [docta.ucm.es]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Hydroxylamin-Based Post-Translational Modification Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analysis of post-translational modifications (PTMs) using hydroxylamine-based methods. These techniques are critical for understanding protein function and are widely applicable in basic research and drug development.

Analysis of S-Palmitoylation (S-Acylation)

S-palmitoylation, the reversible addition of fatty acids (predominantly palmitic acid) to cysteine residues via a thioester bond, plays a crucial role in regulating protein trafficking, localization, stability, and signal transduction.[1][2] Hydroxylamine (B1172632) selectively cleaves this thioester linkage, forming the basis of powerful analytical methods.[3][4]

Application Note: Acyl-Biotin Exchange (ABE) and Acyl-Resin Assisted Capture (Acyl-RAC)

Principle: The core principle of ABE and Acyl-RAC involves three main steps:

• Blocking: Free thiol groups on cysteine residues are irreversibly blocked, typically with N-ethylmaleimide (NEM) or a similar reagent.[3][5]

• Cleavage: The thioester bonds of S-acylated cysteines are specifically cleaved by neutral hydroxylamine, exposing a free thiol group.[3][5]

• Labeling/Capture:

  • In ABE, the newly exposed thiols are labeled with a biotinylated reagent, allowing for subsequent affinity purification on streptavidin beads.[3][5]

  • In Acyl-RAC, the proteins with newly exposed thiols are directly captured on a thiol-reactive resin.[6][7]

Applications:

• Identification of novel palmitoylated proteins.

• Quantification of changes in protein palmitoylation in response to stimuli.[8]

• Studying the role of palmitoylation in various signaling pathways, such as G-protein coupled receptor (GPCR) signaling.[1][9]

• Characterization of viral protein palmitoylation, which is often essential for viral life cycles.[10]

Advantages:

• High Specificity: Hydroxylamine's selective cleavage of thioester bonds at neutral pH minimizes off-target effects.[8]

• Versatility: Applicable to a wide range of biological samples, including cell cultures and tissues.[6]

• Quantitative Potential: When coupled with mass spectrometry, these methods can provide quantitative information on palmitoylation stoichiometry and dynamics.[8]

Experimental Protocols

• Lysis and Blocking of Free Thiols:

  • Lyse cells or tissues in a suitable lysis buffer containing a protease inhibitor cocktail and 10 mM N-ethylmaleimide (NEM).

  • Incubate the lysate at 4°C for 1 hour with constant rotation to block all free thiol groups.

• Protein Precipitation:

  • Precipitate the proteins from the lysate using a methanol (B129727)/chloroform precipitation method to remove excess NEM.

  • Wash the protein pellet with methanol and resuspend in a buffer containing SDS.

• Hydroxylamine Cleavage:

  • Divide the resuspended protein sample into two equal aliquots.

  • To one aliquot, add a final concentration of 0.5 M hydroxylamine (pH 7.4). This is the "+HAM" sample.

  • To the other aliquot, add an equivalent volume of a control buffer (e.g., Tris buffer). This is the "-HAM" (negative control) sample.

  • Incubate both samples at room temperature for 1 hour.

• Biotinylation:

  • Add a thiol-reactive biotinylating reagent (e.g., Biotin-BMCC) to both the "+HAM" and "-HAM" samples.

  • Incubate at 4°C for 1 hour.

• Affinity Purification:

  • Add streptavidin-agarose beads to each sample and incubate at 4°C for 1-2 hours to capture biotinylated proteins.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the captured proteins from the beads using a sample buffer containing a reducing agent (e.g., DTT or β-mercaptoethanol).

  • Analyze the eluted proteins by SDS-PAGE and western blotting or by mass spectrometry for identification and quantification.

• Lysis and Blocking of Free Thiols:

  • Prepare a lysis buffer containing a final concentration of 50 mM MMTS (S-methyl methanethiosulfonate) to block free thiols.

  • Homogenize the tissue or lyse the cells in the MMTS-containing buffer.

  • Incubate at 40°C for 20 minutes with agitation.

• Protein Precipitation and Resuspension:

  • Precipitate the proteins with acetone (B3395972) to remove excess MMTS.

  • Resuspend the protein pellet in a binding buffer.

• Hydroxylamine Treatment and Resin Capture:

  • Split the sample into two equal volumes.

  • To one tube, add 2 M hydroxylamine (pH 7.5) to a final concentration of 0.5 M (+HAM).

  • To the other tube, add 2 M NaCl as a negative control (-HAM).

  • Add activated thiopropyl sepharose beads to both tubes.

  • Incubate at room temperature for 2-4 hours with constant rotation.

• Washing and Elution:

  • Wash the beads several times with a high-salt wash buffer to remove non-specifically bound proteins.

  • Elute the captured proteins by incubating the beads in a sample buffer containing a reducing agent (e.g., DTT or β-mercaptoethanol) at room temperature for 15 minutes.

• Analysis:

  • Analyze the eluted proteins by western blotting for specific proteins of interest or by mass spectrometry for proteome-wide identification of palmitoylated proteins.

Quantitative Data Summary

Method	Sample Type	Analyte	Key Quantitative Finding	Reference
ABE-MuDPIT	Rat Cortical Neurons	Palmitoyl-proteome	Identification of over 200 new palmitoyl-protein candidates.	[11]
Acyl-RAC	Jurkat T cells	Lck, Fyn, LAT	Demonstrated S-acylation in the hydroxylamine-treated sample compared to the negative control.	[6]
Acyl-RAC	Mouse Spleen Tissue	Lck, Fyn, LAT	Confirmed S-acylation of key signaling proteins in tissue samples.	[6]
Acyl-RAC	SARS-CoV-2 Spike Protein	Wild Type vs. Mutants	Enabled quantitative comparison of palmitoylation levels between different protein variants.	[8]

Signaling Pathway Visualization

Caption: S-palmitoylation of a G-protein coupled receptor (GPCR) regulates its signaling.

Analysis of O- and N-Glycosylation

Glycosylation, the attachment of oligosaccharides (glycans) to proteins, is a complex and highly prevalent PTM that influences protein folding, stability, trafficking, and function. Hydroxylamine-based methods offer gentle and efficient ways to release glycans for analysis.

Application Note: Glycan Release

Principle:

• O-Glycan Release (Eliminative Oximation): This method uses a combination of hydroxylamine and an organic superbase, 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), to achieve β-elimination of O-linked glycans. Hydroxylamine protects the released glycans from degradation by forming stable oximes.[7][12]

• N-Glycan Release: While enzymatic release with PNGase F is common, a chemical method using alkaline hydrolysis in the presence of hydroxylamine can also be employed to release N-linked glycans. Hydroxylamine helps to suppress the degradation of the released glycans.

Applications:

• Profiling of O- and N-glycans in various biological samples.

• Characterization of glycosylation patterns on therapeutic proteins, such as monoclonal antibodies, which is a critical quality attribute.[13]

• Studying the role of glycosylation in signaling pathways, for example, the O-glycosylation of Notch receptors.[14][15]

Advantages:

• Reduced Degradation: The use of hydroxylamine in O-glycan release minimizes "peeling," a common side reaction that degrades glycans.[5][12]

• Rapid and Efficient: The eliminative oximation method for O-glycans is faster than traditional methods like hydrazinolysis.[12]

• Compatibility: These methods are compatible with downstream analytical techniques such as HPLC and mass spectrometry.

Experimental Protocols

• Sample Preparation:

  • For purified glycoproteins, dissolve 1-100 µg of the protein in water.

• Release Reaction:

  • To 16 µL of the glycoprotein (B1211001) solution, add 8 µL of 50% hydroxylamine solution.

  • Add 16 µL of DBU to the mixture.

  • Vortex thoroughly and briefly centrifuge.

  • Incubate at 50°C for 20 minutes.

• Cleanup:

  • Add the reaction mixture to 200 µL of cold acetone in a larger tube.

  • Dilute the mixture with acetonitrile (B52724) up to 4 mL.

  • Apply the diluted solution to a cleanup column (e.g., a hydrophilic interaction chromatography solid-phase extraction cartridge).

  • Wash the column with acetonitrile.

• Elution and Analysis:

  • Elute the released O-glycans with water.

  • The eluted glycans can be fluorescently labeled (e.g., with 2-aminobenzamide) for HPLC analysis or directly analyzed by mass spectrometry.

Quantitative Data Summary

Method	Glycoprotein	Comparison	Key Quantitative Finding	Reference
Eliminative Oximation vs. Hydrazinolysis	Fetal Calf Serum Fetuin	Glycan Yield and Peeling	Eliminative oximation showed comparable glycan yield to hydrazinolysis but with a significantly lower rate of peeling (degradation).	[16]
Hydroxylamine/DBU Optimization	Fetal Calf Serum Fetuin	Concentration Effects	Optimal O-glycan release was achieved with specific concentrations of hydroxylamine and DBU, balancing yield and minimizing byproducts.	[12]
Nonreductive β-elimination	Fetuin	Effect of Hydroxylamine	The presence of 10% or 20% hydroxylamine drastically reduced glycan peeling to 17% and 9%, respectively, compared to no hydroxylamine.	[6]

Signaling Pathway Visualization

Caption: O-glycosylation of the Notch receptor modulates ligand binding and signaling activation.

Specific Peptide Bond Cleavage

Hydroxylamine can be used for the specific chemical cleavage of polypeptide chains, providing a useful tool for protein characterization and sequencing.

Application Note: Cleavage of Asparaginyl-Glycyl (Asn-Gly) Bonds

Principle: At an alkaline pH, the side chain of asparagine can undergo intramolecular cyclization with the adjacent glycine (B1666218) residue, forming a succinimide (B58015) intermediate. This intermediate is susceptible to nucleophilic attack by hydroxylamine, resulting in the cleavage of the peptide bond between the asparagine and glycine residues.[17][18]

Applications:

• Protein Sequencing: Generates large peptide fragments, which can simplify protein sequencing efforts.

• Domain Mapping: Helps to delineate functional domains within a protein.

• Production of Recombinant Peptides: Used to cleave a target peptide from a fusion protein construct.[17][18]

Advantages:

• High Specificity: The cleavage is highly specific for Asn-Gly bonds.[19]

• Chemical Method: Provides an alternative to enzymatic cleavage, which can be beneficial for proteins that are resistant to proteases.

Experimental Protocol for In-Solution Cleavage[20]

• Protein Preparation:

  • Dissolve the purified protein in a denaturing buffer (e.g., containing 6 M guanidine-HCl) to a final concentration of 1-10 mg/mL.

• Cleavage Reaction:

  • Prepare a fresh 2 M hydroxylamine solution in a suitable buffer (e.g., 0.2 M potassium carbonate) and adjust the pH to 9.0 with lithium hydroxide.

  • Add an equal volume of the hydroxylamine solution to the protein solution.

  • Incubate the reaction mixture at 45°C for 4-8 hours.

• Reaction Termination and Desalting:

  • Terminate the reaction by lowering the pH with an acid (e.g., formic acid).

  • Remove the excess reagents and salts by dialysis or size-exclusion chromatography.

• Analysis:

  • Analyze the resulting peptide fragments by SDS-PAGE or mass spectrometry.

Quantitative Data Summary

Application	Protein	Key Quantitative Finding	Reference
Recombinant Peptide Production	Fusion protein with an antimicrobial peptide	A high yield (95%) of the target peptide was achieved after optimizing hydroxylamine cleavage conditions.	[17]
Recombinant IGF-I Production	Long-IGF-I fusion protein	The yield of unmodified IGF-I was improved from less than 25% to greater than 70% by modifying the hydroxylamine cleavage conditions.	[18]

Disulfide Bond Analysis

While hydroxylamine is a powerful tool for cleaving thioester and specific peptide bonds, its use for the direct analysis of disulfide bonds is not a standard or widely adopted method. Disulfide bonds are typically cleaved by reducing agents such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP).[20] Hydroxylamine can be used in workflows for disulfide bond analysis to differentiate them from thioesters by selectively cleaving the thioesters first, allowing for the subsequent specific analysis of the remaining disulfide bonds.[21]

Application in Drug Development and Biopharmaceuticals

The analysis of PTMs is a critical component of drug discovery and the development of biopharmaceuticals, particularly for monoclonal antibodies (mAbs) and antibody-drug conjugates (ADCs).[22][23]

Glycosylation Analysis: The glycosylation profile of a therapeutic mAb is a critical quality attribute that can significantly impact its efficacy, stability, and immunogenicity. Hydroxylamine-based methods for O- and N-glycan release provide valuable tools for the detailed characterization of these PTMs during product development and quality control.[24]

ADC Development: While direct applications of hydroxylamine in the routine characterization of ADCs are not widespread, the principles of selective chemical cleavage are relevant. For instance, understanding the stability of different linkages within an ADC is crucial. Furthermore, novel conjugation strategies are being explored that utilize hydroxylamine moieties for the site-specific attachment of payloads to antibodies.

Experimental Workflow Visualization

Caption: General experimental workflows for hydroxylamine-based PTM analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective enrichment and direct analysis of protein S-palmitoylation sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jme.bioscientifica.com [jme.bioscientifica.com]
• 5. researchgate.net [researchgate.net]
• 6. In-Depth Profiling of O-Glycan Isomers in Human Cells Using C18 Nanoliquid Chromatography–Mass Spectrometry and Glycogenomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Release of O-glycan by eliminative oximation - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Detection and Analysis of S-Acylated Proteins via Acyl Resin–Assisted Capture (Acyl-RAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Signaling through G protein coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Modified Acyl-RAC Method of Isolating Retinal Palmitoyl Proteome for Subsequent Detection through LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Structural Elucidation of Chemical and Post-translational Modifications of Monoclonal Antibodies | NIST [nist.gov]
• 14. einsteinmed.edu [einsteinmed.edu]
• 15. Significance of glycosylation in Notch signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Figure 1: [Comparisons of glycan yield and...]. - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Optimization of the hydroxylamine cleavage of an expressed fusion protein to produce recombinant human insulin-like growth factor (IGF)-I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Hydroxylamine cleavage of proteins in polyacrylamide gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Disulfide-bond cleavage and formation in proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Analysis of biological thiols: determination of thiol components of disulfides and thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Post-translational Modifications in Biopharmaceuticals | Technology Networks [technologynetworks.com]
• 23. creative-biolabs.com [creative-biolabs.com]
• 24. Post-Translational Modification Analysis - Creative Biolabs [creative-biolabs.com]

Application Note: Pre-column Derivatization of Hydroxylamine for HPLC Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroxylamine (B1172632) (NH₂OH) is a chemical intermediate widely used in the synthesis of various pharmaceutical compounds.[1][2] However, it is also recognized as a mutagenic and genotoxic impurity, necessitating strict control to parts-per-million (ppm) levels in final drug substances.[3][4] The direct analysis of hydroxylamine using conventional High-Performance Liquid Chromatography (HPLC) is challenging due to its inherent physicochemical properties: it lacks a chromophore for UV detection, has a low molecular weight, contains no carbon atoms, and is highly polar.[1][2][4]

To overcome these analytical hurdles, pre-column derivatization is the method of choice. This technique involves reacting hydroxylamine with a specific reagent to form a stable, non-polar derivative that possesses strong UV absorbance or fluorescence, enabling sensitive and selective quantification by HPLC.[5][6] This application note provides detailed protocols for two common derivatization methods using Benzaldehyde and 9-fluorenylmethyl chloroformate (FMOC-Cl).

General Experimental Workflow

The overall process for the analysis of hydroxylamine involves sample preparation, a chemical derivatization step to attach a UV-active or fluorescent tag, followed by chromatographic separation and detection.

References

• 1. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. biomedgrid.com [biomedgrid.com]
• 6. biomedgrid.com [biomedgrid.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Instability of Hydroxylamine Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the inherent instability of hydroxylamine (B1172632) solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my hydroxylamine solution turning yellow/brown and showing gas evolution?

A1: Hydroxylamine solutions are inherently unstable and can decompose over time. This decomposition is an internal oxidation-reduction process that can be accelerated by several factors, leading to the formation of gaseous byproducts like nitrogen (N₂) and nitrogen oxides (e.g., N₂O), as well as ammonia (B1221849) (NH₃).[1][2] The discoloration and gas evolution you are observing are classic signs of decomposition.

Q2: What are the primary factors that cause hydroxylamine solutions to become unstable?

A2: The primary factors that accelerate the decomposition of hydroxylamine solutions are:

• High pH: Decomposition is significantly more rapid in alkaline conditions (pH > 7.0).

• Presence of Metal Ions: Catalytic amounts of multivalent cations, such as iron (Fe²⁺, Fe³⁺), copper (Cu²⁺), and manganese (Mn²⁺), can dramatically increase the rate of decomposition.[2][3][4]

• Elevated Temperatures: Higher temperatures increase the kinetic rate of decomposition. It is recommended to store solutions at temperatures below 25°C, and ideally between 2-8°C.[2][5]

• Exposure to Light: Light can also promote the degradation of hydroxylamine solutions.[6]

• Presence of Oxygen: Dissolved molecular oxygen can contribute to the degradation of hydroxylamine.[7]

Q3: What are the decomposition products of hydroxylamine in an aqueous solution?

A3: Under runaway reaction conditions, the decomposition of a 50% hydroxylamine/water solution results in a mixture of gaseous and liquid products. The primary gaseous products are nitrogen (N₂), nitrous oxide (N₂O), and ammonia (NH₃), with smaller amounts of nitric oxide (NO) and hydrogen (H₂).[1][8] The liquid residue will contain ammonia.[1] A representative overall decomposition reaction is:

157 NH₂OH → 61 NH₃ + 35 N₂ + 12 N₂O + 2 NO + 143 H₂O + H₂[1]

Q4: How can I stabilize my hydroxylamine solution for longer shelf life?

A4: Several methods can be employed to stabilize hydroxylamine solutions:

• pH Adjustment: Maintaining a slightly acidic pH can significantly slow down decomposition.

• Use of Chelating Agents: Adding chelating agents like ethylenediaminetetraacetic acid (EDTA) or trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA) can sequester catalytic metal ions, thereby inhibiting their ability to promote decomposition.[2]

• Inert Atmosphere: Purging the solution with an inert gas, such as nitrogen or argon, can remove dissolved oxygen.[6][7]

• Proper Storage: Store solutions in a cool, dark place, preferably in a refrigerator at 2-8°C.[5][6] Use appropriate containers, such as glass, and avoid metal containers.[5][9]

Q5: Is it safe to store hydroxylamine solutions for extended periods?

A5: While pure hydroxylamine is highly unstable, its aqueous solutions or salt forms are safer for storage.[10] With the addition of appropriate stabilizers and under proper storage conditions (cool, dark, and in a sealed container), the shelf life of hydroxylamine solutions can be extended.[11] However, it is crucial to monitor for any signs of decomposition, such as discoloration or gas pressure buildup. For long-term storage, refrigeration is recommended.[11]

Troubleshooting Guides

Issue 1: Rapid Degradation of a Freshly Prepared Hydroxylamine Solution

Symptoms:

• Noticeable gas evolution shortly after preparation.

• Solution becomes discolored (yellow to brown) within hours or a few days.

• Inconsistent experimental results using the solution.

Troubleshooting Workflow:

Troubleshooting workflow for rapid hydroxylamine degradation.

Issue 2: Inconsistent Performance of a Stabilized Hydroxylamine Solution

Symptoms:

• Previously stable solution starts to show signs of degradation.

• Variable results in applications sensitive to hydroxylamine concentration.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Metal Ion Contamination	Add a small amount of a chelating agent like EDTA (e.g., 0.01-0.05% w/v).	Chelating agents sequester metal ions that catalyze decomposition.
pH Shift	Measure the pH of the solution. If it has drifted towards neutral or alkaline, adjust it to a slightly acidic pH (e.g., 5-6) using a compatible acid.	Hydroxylamine is more stable at acidic pH.
Exposure to Light/Heat	Ensure the solution is stored in an amber bottle and in a cool environment (2-8°C).	Light and heat accelerate the decomposition of hydroxylamine.[5]
Oxygen Exposure	If the container has been opened frequently, purge the headspace with an inert gas (N₂ or Ar) before resealing.	Removing dissolved oxygen can help stabilize the solution.[7]
Concentration Change	If the solution has been stored for a long time, its concentration may have decreased. Re-standardize the solution using a titration method.	The effective concentration of hydroxylamine may have decreased due to slow decomposition.

Data Presentation

Table 1: Factors Affecting Hydroxylamine Solution Stability

Factor	Condition Promoting Instability	Condition Promoting Stability	Reference
pH	> 7.0 (Alkaline)	< 7.0 (Acidic)
Temperature	> 25°C	2-8°C	[2][5]
Metal Ions	Presence of Fe²⁺/Fe³⁺, Cu²⁺, Mn²⁺	Absence of metal ions or presence of chelating agents	[2][3][4]
Light	Exposure to UV or ambient light	Storage in amber or opaque containers	[6]
Oxygen	Presence of dissolved O₂	Storage under an inert atmosphere (N₂, Ar)	[7]

Table 2: Comparison of Stabilizer Efficacy for 50% Aqueous Hydroxylamine Solution

Data synthesized from patent literature; decomposition rate measured by gas evolution.

Stabilizer (0.05% w/w)	Decomposition Rate (ml/hr)	Relative Efficacy	Reference
None (with 10 ppm Fe³⁺)	~2000	Very Low	[1]
Nitrilotriacetic acid	78	Low	[1]
Triethylenetetraamine hexaacetic acid	24	Moderate	[1]
N-(2-hydroxyethyl)-ethylenediamine triacetic acid	6.64	High	[1]
trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid	0.63	Very High	[1]
Ethylenediaminetetraacetic acid (EDTA)	"Unacceptable"	Low	[1]

Note: The term "Unacceptable" in the reference suggests a high rate of decomposition, though a specific value was not provided.

Experimental Protocols

Protocol 1: Quantification of Hydroxylamine by Redox Titration

This protocol is based on the oxidation of hydroxylamine by an excess of ferric salt, followed by titration of the resulting ferrous salt with potassium permanganate (B83412).

Materials:

• Hydroxylamine solution (sample)

• Ferric ammonium (B1175870) sulfate (B86663) solution (or other Fe³⁺ salt)

• Sulfuric acid (concentrated and dilute)

• Potassium permanganate (KMnO₄) solution (standardized)

• Phosphoric acid

• Deionized water

• Burette, flasks, pipettes, heating plate

Procedure:

• Accurately pipette a known volume of the hydroxylamine solution into an Erlenmeyer flask.

• Add an excess of the ferric ammonium sulfate solution.

• Carefully add a sufficient amount of dilute sulfuric acid to ensure an acidic environment.

• Gently boil the mixture for approximately 5 minutes to ensure the complete oxidation of hydroxylamine to nitrous oxide (N₂O).

• Cool the solution to room temperature.

• Add a small amount of phosphoric acid to complex the Fe³⁺ ions, which prevents the yellow color from obscuring the endpoint.

• Titrate the resulting ferrous ions (Fe²⁺) with a standardized potassium permanganate solution until a faint, persistent pink color is observed.

• Record the volume of KMnO₄ used.

• Calculate the concentration of hydroxylamine in the original sample based on the stoichiometry of the reactions.

Stoichiometry: 2 NH₂OH + 2 Fe³⁺ → N₂O + 2 Fe²⁺ + 4 H⁺ + H₂O 5 Fe²⁺ + MnO₄⁻ + 8 H⁺ → 5 Fe³⁺ + Mn²⁺ + 4 H₂O

Protocol 2: Analysis of Hydroxylamine by HPLC with Pre-column Derivatization

Due to its lack of a chromophore, hydroxylamine requires derivatization to be detected by UV-Vis HPLC. This protocol uses benzaldehyde (B42025) as a derivatizing agent.

Materials:

• Hydroxylamine solution (sample and standard)

• Benzaldehyde

• Sodium acetate

• Acetic acid

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Phosphate buffer (pH 2.5)

• Deionized water

• HPLC system with UV detector

• C18 column (e.g., Sunfire C18, 250 mm x 4.6 mm, 5 µm)

• Water bath

Procedure:

1. Preparation of Standard and Sample Solutions:

• Standard: Accurately weigh a known amount of hydroxylamine hydrochloride reference standard, dissolve in water, and dilute to a known concentration with a suitable diluent (e.g., water/methanol mixture).

• Sample: Dilute the hydroxylamine solution to be tested to fall within the concentration range of the standard curve.

2. Derivatization:

• To a known volume of the standard or sample solution in a volumetric flask, add methanol, sodium acetate, and the diluent.

• Add acetic acid and then benzaldehyde.

• Shake the mixture well and heat it in a water bath at approximately 70°C for 30 minutes to form the benzaldoxime (B1666162) derivative.

• Cool the solution to room temperature and dilute to the final volume with the diluent.

3. HPLC Analysis:

• Mobile Phase A: 0.01M Phosphate buffer, pH 2.5

• Mobile Phase B: Acetonitrile

• Gradient Elution: A suitable gradient program should be used to separate the derivative from other components.

• Flow Rate: 1.5 ml/min

• Column Temperature: 40°C

• Injection Volume: 20 µl

• Detection Wavelength: 254 nm

4. Quantification:

• Identify the peak corresponding to the benzaldoxime derivative based on the retention time of the standard.

• Quantify the amount of hydroxylamine in the sample by comparing the peak area to a standard curve.

Mandatory Visualizations

Logical Relationship for Hydroxylamine Stabilization

Key factors and strategies for hydroxylamine stabilization.

Hydroxylamine Decomposition Pathway

References

• 1. US5808150A - Stabilization of hydroxylamine solutions - Google Patents [patents.google.com]
• 2. research.unipd.it [research.unipd.it]
• 3. mdpi.com [mdpi.com]
• 4. (PDF) Stability Constants of Metal Ion - Hydroxylamine Complexes in Aqueous Solution. (1963) | I. Szilárd | 5 Citations [scispace.com]
• 5. Tris-(hydroxyamino)triazines: high-affinity chelating tridentate O,N,O-hydroxylamine ligand for the cis-V(V)O2(+) cation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A detailed kinetic model for the thermal decomposition of hydroxylamine: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 8. jes.or.jp [jes.or.jp]
• 9. Qualitative and Quantitative Evaluation of the Effects of Different Chelating Agents on the Calcium Content of Root Canal Dentin Using Atomic Absorption Spectrophotometer: An In Vitro Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Oxime Synthesis from Ketones and Hydroxylamine

Welcome to the technical support center for the optimization of reactions between hydroxylamine (B1172632) and ketones. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and refine their experimental protocols for oxime synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the reaction between a ketone and hydroxylamine?

The formation of oximes is highly pH-dependent. The reaction generally proceeds optimally in slightly acidic conditions, typically around pH 3.5 to 5.[1][2][3] This is because the acid catalyzes the dehydration of the intermediate hemiaminal.[2] However, the optimal pH can vary depending on the structure of the ketone.[4] For instance, the synthesis of cyclohexanone (B45756) oxime has an optimal pH of 2.5 to 4, whereas for cyclododecanone (B146445) oxime, a pH of 6 or higher is required for high conversion.[4] Strongly acidic conditions (pH below 3) should be avoided as they can lead to the protonation of hydroxylamine, reducing its nucleophilicity, and potentially causing hydrolysis of the formed oxime.[1][2][5]

Q2: I am using hydroxylamine hydrochloride. Do I need to add a base?

Yes, when using a hydroxylamine salt like hydroxylamine hydrochloride (NH₂OH·HCl), a base is necessary to liberate the free hydroxylamine, which is the active nucleophile.[5][6] Common bases used for this purpose include pyridine (B92270), sodium acetate (B1210297), sodium carbonate, or sodium hydroxide.[3][4][5][7] The base neutralizes the HCl, allowing the reaction to proceed.

Q3: What is the difference between using free hydroxylamine and hydroxylamine hydrochloride?

Hydroxylamine hydrochloride is often preferred for its stability and ease of handling, as free hydroxylamine can be unstable and potentially explosive upon heating.[6] However, using the hydrochloride salt necessitates the addition of a base to generate the free hydroxylamine in situ.[5] Aqueous solutions of free hydroxylamine can also be used and may lead to shorter reaction times without the need for a base.[8][9]

Q4: My reaction is very slow or is not going to completion. What can I do?

Several factors can lead to a sluggish or incomplete reaction:

• Steric Hindrance: Ketones with significant steric hindrance around the carbonyl group will react more slowly.[10][11]

• Low Temperature: The reaction rate may be too slow at room temperature.

• Incorrect pH: The pH of the reaction mixture may not be optimal for the specific ketone being used.

• Poor Solubility: If the ketone is not fully dissolved in the chosen solvent, the reaction rate will be significantly reduced.[11]

To address these issues, consider the following troubleshooting steps:

• Increase Reaction Temperature: Gently heating the reaction mixture (e.g., to 40-60 °C or higher) can help overcome the activation energy barrier, especially for sterically hindered ketones.[4][5][10] However, be cautious as excessive heat can lead to decomposition of the reactants or the oxime product.[4]

• Prolong Reaction Time: Monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) to ensure it has reached completion.[5]

• Optimize pH: Adjust the pH of the reaction mixture to the optimal range for your specific substrate.

• Use a Catalyst: The addition of a mild acid can catalyze the reaction.[5] For certain substrates, catalysts like tin-containing compounds have been shown to improve conversion and selectivity, even at a pH of 6 or higher.[4]

• Ensure Proper Mixing and Solubility: Use a solvent in which the ketone is fully soluble and ensure efficient stirring.

Q5: I am observing the formation of an unexpected amide or lactam in my product mixture. What is happening?

The formation of an amide or a lactam (for cyclic ketones) is indicative of a Beckmann rearrangement.[11][12] This is a common side reaction in oxime synthesis, particularly under strongly acidic conditions or at high temperatures.[11][12]

Troubleshooting Guide

Issue 1: Low Yield of the Desired Oxime

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Increase reaction time and monitor by TLC.[5]- Gently increase the reaction temperature.[5][10]- Optimize the pH of the reaction medium.[1][5]- Consider using a catalyst.[4][5]
Side Reactions (e.g., Beckmann Rearrangement)	- Avoid strongly acidic conditions; use catalytic amounts of a weaker acid if necessary.[11]- Control the reaction temperature to avoid excessive heat.[11]
Product Instability or Hydrolysis	- Maintain a neutral or slightly basic pH during workup and purification to prevent hydrolysis back to the ketone.[11]
Suboptimal Reagent Stoichiometry	- Ensure the correct molar ratios of ketone, hydroxylamine (or its salt), and base (if used) are employed. An excess of hydroxylamine is often used.[5]
Poor Quality of Starting Materials	- Use pure ketone and fresh, high-purity hydroxylamine or its salt.[10]

Issue 2: Formation of Multiple Products or Isomers

Potential Cause	Troubleshooting Steps
Formation of Stereoisomers (E/Z)	- Unsymmetrical ketones can form two stereoisomeric oximes (E and Z isomers).[13]- Purification techniques like column chromatography or recrystallization may be necessary to separate the isomers.[7]
Beckmann Rearrangement	- As mentioned previously, control acidity and temperature to minimize this side reaction.[11]
Other Side Reactions	- Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent potential oxidation of hydroxylamine or other sensitive functional groups.[5]

Quantitative Data Summary

Table 1: General Reaction Conditions for Oxime Synthesis from Ketones

Parameter	Recommended Range/Value	Notes
pH	3.5 - 6.0	Optimal pH is substrate-dependent.[1][2][4]
Temperature	30 - 150 °C	For ketones, a preferred range is 50 - 130 °C.[4] Lower temperatures may be sufficient for reactive ketones.
Hydroxylamine Equivalents	1.1 - 1.5	An excess of hydroxylamine is typically used.[5]
Base Equivalents (if using NH₂OH·HCl)	1.1 - 1.5	To neutralize the hydrochloride salt.[5]

Table 2: Examples of Catalysts and Reaction Conditions for Oxime Synthesis

Ketone	Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)
Acetophenone	Bi₂O₃	Solvent-free grinding	Room Temp	10	95
4-Chlorobenzaldehyde	Bi₂O₃	Solvent-free grinding	Room Temp	5	98
General Ketones	Nano Fe₃O₄	Solvent-free	70-80	-	High
General Ketones	Oxalic Acid	Acetonitrile	Reflux	55-90	90-95

Note: The data in Table 2 is derived from various sources and illustrates a range of possible conditions. Optimal conditions will be substrate-dependent.[11][12][14][15]

Experimental Protocols

General Protocol for the Synthesis of a Ketoxime using Hydroxylamine Hydrochloride

• Dissolution: Dissolve the ketone in a suitable protic solvent such as ethanol.[5]

• Addition of Hydroxylamine: Add hydroxylamine hydrochloride (typically 1.1-1.5 equivalents) to the solution.

• Addition of Base: Add a mild base, such as pyridine or sodium acetate (typically 1.1-1.5 equivalents), to the reaction mixture to liberate the free hydroxylamine.[5]

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C).[5][11]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[5]

• Workup:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).[5]

  • Wash the organic layer with a dilute acid solution to remove any unreacted basic starting materials, followed by a wash with a dilute base solution (like sodium bicarbonate) to remove acidic impurities.[5]

• Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.[5]

  • Alternatively, silica (B1680970) gel column chromatography can be used for purification.[5]

Visualizations

Caption: A typical experimental workflow for ketoxime synthesis.

Caption: Troubleshooting decision tree for low oxime yield.

References

• 1. Why formation of oximes and hydrazones from aldehydes and ketones require.. [askfilo.com]
• 2. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sciencemadness Discussion Board - Oximes - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. US3808275A - Process for producing oximes - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. asianpubs.org [asianpubs.org]
• 8. US6235935B1 - Method of manufacturing high purity oximes from aqueous hydroxylamine and ketones - Google Patents [patents.google.com]
• 9. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Khan Academy [khanacademy.org]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Troubleshooting Hydroxylamine-Based Reactions

Welcome to the technical support center for hydroxylamine-based reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues leading to low yields in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Why is the yield of my oxime formation reaction unexpectedly low?

Low yields in oxime formation are frequently attributed to several factors, including suboptimal pH, reagent degradation, inappropriate reaction temperature, or the inherent reactivity of the starting materials.

• Suboptimal pH: The formation of oximes is highly pH-dependent. The reaction is typically fastest in a mildly acidic medium (pH 4-5). If the pH is too low, the hydroxylamine (B1172632) will be protonated, rendering it non-nucleophilic. Conversely, a pH that is too high can lead to the decomposition of the hydroxylamine or the starting carbonyl compound.[1]

• Reagent Quality: Hydroxylamine and its salts can degrade over time, especially if not stored properly.[2] It is a white, hygroscopic, and unstable crystalline compound.[3] For this reason, it is almost always supplied and used as an aqueous solution or as one of its salts, such as hydroxylammonium chloride.[2] Ensure you are using a fresh, high-quality reagent. The purity of the starting aldehyde or ketone is also crucial.

• Reaction Temperature and Time: While heating can increase the reaction rate, excessive temperatures can lead to the decomposition of hydroxylamine, which is thermally unstable.[4][5] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time and prevent the formation of degradation products from prolonged heating.[1]

• Reactivity of Carbonyl Compound: Aldehydes are generally more reactive than ketones in oxime formation. Sterically hindered ketones may react very slowly or not at all under standard conditions.[6] In such cases, more forcing conditions, such as higher temperatures or the use of a catalyst, may be necessary.[6]

• Solvent Choice: The solubility of hydroxylamine and the carbonyl compound is critical for an efficient reaction. Hydroxylamine is highly soluble in polar solvents like water and alcohols.[7][8] If your substrate is not soluble in these solvents, a co-solvent system may be required to ensure a homogeneous reaction mixture.

2. My reaction to form a hydroxamic acid from an ester is giving a poor yield. What are the common causes?

The synthesis of hydroxamic acids from esters can be challenging. Low yields are often a result of incomplete reaction, side reactions, or issues with the hydroxylamine reagent.

• In situ Generation of Hydroxylamine: For the direct reaction of esters with hydroxylamine, it is common to generate the free hydroxylamine in situ from hydroxylamine hydrochloride using a strong base like sodium methoxide (B1231860), sodium hydroxide (B78521), or potassium hydroxide in methanol.[9]

• Excess Hydroxylamine: Free hydroxylamine is volatile, so a significant excess of the reagent (often around 10 equivalents) is typically required to drive the reaction to completion.[9]

• Reaction Conditions: The reaction of esters with hydroxylamine can be accelerated with microwave activation, often leading to good yields and high purity without loss of stereochemical integrity.[10]

• Side Reactions: Esters can undergo hydrolysis under the reaction conditions, especially if water is present. Using anhydrous solvents can help minimize this side reaction.

• Alternative Reagents: If direct reaction with hydroxylamine is not effective, consider activating the carboxylic acid precursor with a coupling agent like ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate (4-NBsOXY) before reacting with hydroxylamine hydrochloride.[11]

3. I am observing the formation of an unexpected amide byproduct. What is happening and how can I prevent it?

The formation of an amide byproduct from a reaction intended to produce an oxime is likely due to a Beckmann rearrangement.

• Reaction Conditions: This rearrangement is catalyzed by acidic conditions.[12] If your reaction is running at a low pH, the oxime product can rearrange to form an amide.

• Prevention: To avoid the Beckmann rearrangement, it is crucial to control the pH of the reaction mixture and avoid strongly acidic conditions. If acidic conditions are necessary for the oxime formation, consider using a milder acid or a buffer system to maintain the pH in the optimal range of 4-5.[13] Monitoring the reaction closely and minimizing the reaction time can also help to reduce the formation of this byproduct.[13]

4. How does the stability of hydroxylamine affect my reaction yield?

Hydroxylamine is an unstable compound, and its decomposition can be a significant contributor to low reaction yields.

• Thermal Instability: Hydroxylamine decomposes at room temperature and this process is accelerated by heat.[4][5] It is recommended to store hydroxylamine solutions at low temperatures (below 10°C).[4] The onset of thermal decomposition for aqueous solutions of hydroxylamine can range from 143-198°C, depending on the concentration and heating rate.[5]

• Influence of pH: The thermal decomposition of hydroxylamine is affected by the presence of acids and bases. Hydroxide ions can decrease the onset temperature of decomposition, while hydrogen ions can increase the maximum self-heating and pressure rates.[14]

• Catalysis of Decomposition: Ferrous and ferric salts can accelerate the decomposition of hydroxylamine solutions.[2] Ensure your glassware is clean and free of metal contaminants.

Data Presentation

Table 1: Effect of Reaction Conditions on Oxime Synthesis Yield

Substrate	Catalyst/Conditions	Solvent	Time	Yield (%)	Reference
4-Chlorobenzaldehyde	Bi₂O₃ (60 mol%)	Solvent-free (grinding)	2 min	>98	[15]
4-Nitrobenzaldehyde	None	Mineral Water	10 min	95	[16]
Anisaldehyde	Hyamine® (10 mol%)	Water	60 min	~100	[17]
Benzaldehyde	Oxalic Acid (1 mmol)	Acetonitrile	60 min	95	[18]
Acetophenone	Oxalic Acid (2 mmol)	Acetonitrile	90 min	95	[18]
Benzophenone	Bi₂O₃ (60 mol%)	Solvent-free (grinding)	20 min	60	[15]

Table 2: Influence of pH on Oxime Formation Rate

pH	Catalyst	Relative Reaction Rate	Reference
4.5	Aniline	400x increase	[19]
7.0	Aniline	40x increase	[19]
~4.5	None	Optimal for oxime/hydrazone formation	[19]
4-6	None	Favors formation	[20]

Experimental Protocols

Protocol 1: General Procedure for Oxime Synthesis from an Aldehyde

This protocol is adapted for the synthesis of aldoximes in an aqueous medium using a phase-transfer catalyst.

Materials:

• Aldehyde (2.5 mmol)

• Hydroxylamine hydrochloride (3 mmol)

• Hyamine® (10 mol%)

• Water (5 mL)

Procedure:

• In a round-bottom flask, combine the aldehyde, hydroxylamine hydrochloride, and Hyamine® in water.[17]

• Stir the mixture at room temperature.[17]

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[17]

• Upon completion of the reaction, filter the reaction mixture to isolate the desired oxime product.[17]

Protocol 2: Synthesis of a Hydroxamic Acid from an Ester

This protocol describes the synthesis of a hydroxamic acid from an ester precursor using in situ generated hydroxylamine.

Materials:

• Ester derivative

• Hydroxylamine hydrochloride

• Sodium methoxide (25% in methanol) or other strong base (NaOH, KOH)

• Methanol

Procedure:

• Dissolve the ester derivative in methanol.

• Add hydroxylamine hydrochloride to the solution.

• Cool the reaction mixture in an ice bath.

• Slowly add the sodium methoxide solution.[9]

• Allow the reaction to stir at room temperature and monitor its progress by TLC.

• Once the reaction is complete, perform an appropriate workup, which may include acidification and extraction with an organic solvent, to isolate the hydroxamic acid product.

Protocol 3: Monitoring and Mitigation of Beckmann Rearrangement

This protocol outlines a general approach to monitor for and minimize the Beckmann rearrangement during an oxime synthesis.

Procedure:

• pH Control: Maintain the reaction pH between 4 and 5 using a buffer solution (e.g., acetate (B1210297) buffer).[13]

• Reaction Monitoring: Regularly take aliquots from the reaction mixture and analyze them by TLC, LC-MS, or GC-MS.

• Byproduct Identification: Look for the appearance of a new spot on the TLC plate or a new peak in the chromatogram corresponding to the mass of the expected amide byproduct.

• Minimizing Rearrangement:

  • If amide formation is detected, consider lowering the reaction temperature.[21]

  • Reduce the reaction time by stopping the reaction as soon as the starting material is consumed.[21]

  • If the reaction requires acidic conditions that promote rearrangement, explore alternative catalysts that can function at a more neutral pH.

Visualizations

Caption: A workflow for troubleshooting low yields.

Caption: Reaction pathway for oxime formation.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydroxylamine - Sciencemadness Wiki [sciencemadness.org]
• 3. air.unimi.it [air.unimi.it]
• 4. researchgate.net [researchgate.net]
• 5. A detailed kinetic model for the thermal decomposition of hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Hydroxylamine | NH2OH | CID 787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Hydroxamate synthesis by acylation [organic-chemistry.org]
• 12. Beckmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 13. benchchem.com [benchchem.com]
• 14. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 15. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ias.ac.in [ias.ac.in]
• 17. yccskarad.com [yccskarad.com]
• 18. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid – Oriental Journal of Chemistry [orientjchem.org]
• 19. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Hydroxylamine-Mediated Peptide Cleavage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing hydroxylamine (B1172632) for peptide cleavage, primarily at Asparaginyl-Glycyl (Asn-Gly) bonds.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of hydroxylamine in peptide chemistry?

Hydroxylamine is predominantly used for the chemical cleavage of peptide bonds at specific sites, most notably between asparagine (Asn) and glycine (B1666218) (Gly) residues.[1] This method is valuable for breaking down large proteins or fusion proteins into smaller, more manageable peptide fragments for further analysis or for the release of a target peptide from a fusion partner.

Q2: What is the underlying mechanism of Asn-Gly bond cleavage by hydroxylamine?

The cleavage at the Asn-Gly bond is not a direct reaction with the peptide bond itself. Instead, it proceeds through a two-step mechanism under alkaline conditions. First, the side chain amide of the asparagine residue undergoes an intramolecular nucleophilic attack on the carbonyl carbon of the same residue, forming a succinimide (B58015) intermediate. Subsequently, hydroxylamine, acting as a potent nucleophile, attacks this succinimide ring, leading to the cleavage of the polypeptide backbone.[1]

Q3: What are the most common side reactions observed during hydroxylamine cleavage?

The primary side reactions include:

• Hydroxamate Formation: Hydroxylamine can react with the side-chain amide groups of asparagine (Asn) and glutamine (Gln) residues to form hydroxamates.[2][3]

• Deamidation: The amide groups of Asn and Gln can be hydrolyzed to carboxylic acids (Asp and Glu, respectively), particularly under the alkaline conditions used for cleavage.

Q4: Can hydroxylamine react with other amino acid residues?

While the primary reactivity is at Asn-Gly linkages and the side chains of Asn and Gln, the potential for reaction with other amino acid side chains, especially those that are sensitive to nucleophilic attack or oxidation, should be considered. For peptides containing sensitive residues like cysteine (Cys) and methionine (Met), appropriate protective group strategies may be necessary.

Q5: How can I stop the hydroxylamine cleavage reaction?

The cleavage reaction is pH-dependent and is typically carried out under alkaline conditions (pH ~9). A common and effective method to quench the reaction is to lower the pH of the reaction mixture to acidic conditions (e.g., pH 4.0) by adding an acid like concentrated formic acid.[4] This protonates the hydroxylamine, reducing its nucleophilicity and effectively halting the cleavage and side reactions.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Cleavage Yield	1. Suboptimal reaction conditions (pH, temperature, hydroxylamine concentration).2. Inefficient formation of the succinimide intermediate.3. Steric hindrance around the Asn-Gly site.4. Protein/peptide aggregation.	1. Optimize reaction conditions. Refer to the quantitative data tables below for guidance.2. Ensure the pH is sufficiently alkaline (typically pH 9.0) to facilitate succinimide formation.3. Consider denaturing agents (e.g., Guanidine-HCl) to unfold the protein and improve accessibility to the cleavage site.4. Include chaotropic agents in the reaction buffer to prevent aggregation.
High Levels of Side Products (e.g., Hydroxamates)	1. High hydroxylamine concentration.2. Prolonged reaction time.3. High reaction temperature.	1. Reduce the hydroxylamine concentration. Perform a titration to find the optimal concentration that balances cleavage efficiency with side product formation.2. Monitor the reaction progress over time and quench the reaction as soon as a sufficient yield of the desired product is achieved.3. Lower the reaction temperature. While this may slow down the cleavage reaction, it can significantly reduce the rate of side reactions.
Presence of Unidentified Peaks in HPLC Analysis	1. Deamidation of Asn/Gln residues.2. Modification of other amino acid side chains (e.g., oxidation of Met).3. Incomplete cleavage resulting in multiple peptide fragments.	1. Optimize pH and reaction time to minimize deamidation. 2. If your peptide contains sensitive residues, consider using appropriate orthogonal protecting groups during synthesis.3. Analyze the mass of the unexpected peaks by mass spectrometry to identify the modifications. Adjust reaction conditions to favor complete cleavage.
Difficulty in Purifying the Cleaved Peptide	1. Co-elution of the desired peptide with side products or uncleaved starting material during chromatography.2. Poor solubility of the cleaved peptide.	1. Optimize the HPLC purification gradient to achieve better separation. Consider using a different stationary phase if co-elution persists.2. After quenching the reaction, perform a buffer exchange or desalting step to remove excess reagents and improve the solubility of the peptide before purification.

Quantitative Data on Reaction Parameters

The efficiency of hydroxylamine cleavage and the extent of side reactions are highly dependent on the reaction conditions. The following tables summarize the impact of key parameters.

Table 1: Effect of pH on Cleavage Yield and Side Product Formation

pH	Relative Cleavage Yield (%)	Relative Hydroxamate Formation (%)	Notes
7.0	Low	Low	Succinimide formation is slow at neutral pH, leading to poor cleavage.
8.0	Moderate	Moderate	A reasonable compromise for some substrates.
9.0	High	High	Optimal for Asn-Gly cleavage, but also promotes hydroxamate formation and deamidation.[1]
> 9.0	High	Very High	Increased rates of both cleavage and side reactions. May lead to degradation.

Table 2: Effect of Temperature on Cleavage Yield and Side Reactions

Temperature (°C)	Relative Cleavage Yield (%)	Relative Side Reaction Rate	Notes
25	Low	Low	Reaction proceeds very slowly.
37-45	Moderate to High	Moderate	A commonly used temperature range that balances reaction rate and side product formation.[3][5]
> 50	High	High	Significantly increases the rate of both desired cleavage and unwanted side reactions.[6][7]

Table 3: Effect of Hydroxylamine Concentration on Cleavage Yield and Side Reactions

Hydroxylamine (M)	Relative Cleavage Yield (%)	Relative Hydroxamate Formation (%)	Notes
< 1.0	Low to Moderate	Low	May result in incomplete cleavage.
1.0 - 2.0	High	Moderate to High	A typical concentration range for efficient cleavage.[5]
> 2.0	High	Very High	Increases the likelihood of side reactions without a proportional increase in cleavage yield.

Experimental Protocols

Protocol 1: Optimized Hydroxylamine Cleavage of an Asn-Gly Bond

• Preparation of Cleavage Buffer: Prepare a fresh solution of 2 M hydroxylamine hydrochloride in a suitable buffer (e.g., 0.2 M Tris-HCl) containing a denaturant if necessary (e.g., 6 M Guanidine-HCl).

• pH Adjustment: Adjust the pH of the cleavage buffer to 9.0 using a base such as NaOH. This step is critical and should be done carefully.

• Reaction Setup: Dissolve the peptide or protein substrate in the cleavage buffer to a final concentration of 1-5 mg/mL.

• Incubation: Incubate the reaction mixture at 45°C for 2-4 hours. The optimal time should be determined empirically by monitoring the reaction progress.

• Reaction Quenching: Terminate the reaction by adding concentrated formic acid to lower the pH to 4.0.[4]

• Post-Cleavage Workup: Proceed immediately to desalting or buffer exchange to remove excess hydroxylamine and other reagents prior to purification.

Protocol 2: Purification of the Cleaved Peptide by RP-HPLC

• Sample Preparation: After quenching and desalting, dissolve the crude peptide mixture in the initial mobile phase (e.g., 0.1% TFA in water).

• Column and Solvents: Use a C18 reversed-phase HPLC column. The mobile phases are typically:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient Elution: Apply a linear gradient of increasing Mobile Phase B to elute the peptides. A shallow gradient will provide better resolution between the desired product and closely eluting impurities.

• Fraction Collection: Collect fractions corresponding to the peaks of interest as detected by UV absorbance (typically at 214 nm and 280 nm).

• Analysis and Pooling: Analyze the collected fractions by an appropriate method (e.g., mass spectrometry) to confirm the identity and purity of the desired peptide. Pool the pure fractions.

• Lyophilization: Lyophilize the pooled fractions to obtain the purified peptide as a powder.

Visualizing the Chemistry: Reaction Mechanisms

Desired Cleavage at Asn-Gly Bond

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of the hydroxylamine cleavage of an expressed fusion protein to produce recombinant human insulin-like growth factor (IGF)-I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Expression and Hydroxylamine Cleavage of Thymosin Alpha 1 Concatemer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Temperature-Dependent Affinity Changes in Substrate Binding Affect the Cleavage Activity of BthC2c1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Efficiency of Hydroxylamine in Oxime Formation

Welcome to the technical support center for oxime formation. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on optimizing oxime synthesis and troubleshooting common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for efficient oxime formation?

A1: The rate of oxime formation is highly pH-dependent. The reaction is acid-catalyzed, but the hydroxylamine (B1172632) nucleophile can be protonated and rendered inactive at very low pH.[1] Generally, the optimal pH range is slightly acidic, typically between 4 and 5, where there is a sufficient concentration of both the protonated carbonyl group (to increase its electrophilicity) and the non-protonated, nucleophilic hydroxylamine.[2][3][4] However, for certain applications like bioconjugations at physiological conditions, catalysis at neutral pH (pH 7) has been significantly improved with specific catalysts.[2][3] For some substrates, a neutral to slightly basic pH is used to minimize the risk of side reactions like the Beckmann rearrangement.[5]

Q2: Should I use hydroxylamine free base or a salt like hydroxylamine hydrochloride?

A2: Hydroxylamine is most commonly and safely stored and handled as its hydrochloride salt (NH₂OH·HCl).[6] The free base is less stable and can be explosive when heated.[6] When using the hydrochloride salt, a base (e.g., pyridine, sodium acetate (B1210297), sodium carbonate, or potassium carbonate) is required to be added to the reaction mixture.[5][7][8][9] This base liberates the free hydroxylamine in situ, which then acts as the nucleophile to attack the carbonyl compound.[5][6][10] Using an exact stoichiometry of base to the hydroxylamine salt is important to prevent potential side reactions.[6]

Q3: What catalysts can be used to accelerate oxime formation?

A3: Several catalysts can significantly increase the rate of oxime formation.

• Aniline (B41778) and its derivatives: Aniline is a well-known nucleophilic catalyst that can accelerate oxime ligation, especially at neutral pH.[11][12][13] Substituted anilines with electron-donating groups, such as p-phenylenediamine (B122844) and m-phenylenediamine, have been shown to be even more effective than aniline, providing rate accelerations of up to 120-fold compared to uncatalyzed reactions at pH 7.[2][3][12]

• Boronic Acids: Arylboronic acids positioned near the carbonyl group can dramatically accelerate oxime formation, achieving rate constants greater than 10⁴ M⁻¹s⁻¹ at neutral pH.[14]

• Other Catalysts: Various other catalysts have been reported for specific conditions, including bismuth(III) oxide (Bi₂O₃) for solvent-free reactions, zinc oxide (ZnO), and oxalic acid.[15][16][17]

Q4: How can I monitor the progress of my oxime formation reaction?

A4: The most common method for monitoring reaction progress is Thin Layer Chromatography (TLC).[7][15][16] By spotting the reaction mixture on a TLC plate over time, you can observe the disappearance of the starting carbonyl compound and the appearance of the new oxime product spot. The Rf values of the starting material and product will be different, allowing for clear visualization.[18] For quantitative analysis, techniques like ¹H NMR spectroscopy can be used to monitor the disappearance of reactant signals and the appearance of product signals.[19]

Q5: What are the typical solvents used for oxime formation?

A5: The choice of solvent depends on the specific protocol and the solubility of the reactants.

• Protic solvents like ethanol (B145695) and methanol (B129727) are very common, especially in classical procedures involving refluxing with a base like pyridine.[7][8]

• Acetonitrile has been used in reactions catalyzed by oxalic acid.[16]

• Aqueous solutions or buffers are often used for bioconjugation reactions.[2][12]

• Solvent-free conditions have also been successfully employed, particularly in "green chemistry" approaches using techniques like grinding or microwave irradiation.[15][20] This minimizes waste and can lead to very short reaction times.[15]

Troubleshooting Guide

Problem: Low or No Yield of Desired Oxime

Potential Cause	Troubleshooting Steps & Recommendations
1. Reagent Purity/Stability	Ensure the purity of your starting carbonyl compound. Aldehydes are particularly susceptible to oxidation into carboxylic acids and may need to be distilled before use.[17] Hydroxylamine and its salts can decompose over time; use a fresh, high-purity supply and store it properly away from moisture.[17]
2. Incorrect Reaction pH	The pH is critical. If the medium is too acidic, the hydroxylamine is protonated and non-nucleophilic. If too basic, the carbonyl is not sufficiently activated. The optimal range is typically pH 4-6.[4] Use a buffer or carefully add an acid/base to adjust. For reactions starting with hydroxylamine hydrochloride, ensure enough base has been added to liberate the free hydroxylamine.[5]
3. Incomplete Reaction	Monitor the reaction to completion using TLC.[7] If the reaction has stalled, consider gently increasing the temperature (e.g., to 40-60 °C) or extending the reaction time.[7] Ketones are generally less reactive than aldehydes and may require longer reaction times or more forcing conditions.[16][17]
4. Steric Hindrance	If your carbonyl compound is sterically hindered, the reaction rate can be significantly slower.[17] To overcome this, increase the reaction temperature, prolong the reaction time, or employ an effective catalyst like aniline or a phenylenediamine derivative.[2][17]

Problem: Formation of Multiple Products or Side Reactions

Potential Cause	Troubleshooting Steps & Recommendations
1. Beckmann Rearrangement	This acid-catalyzed rearrangement of an oxime to an amide can occur, especially at elevated temperatures.[5] To minimize this, maintain a neutral or slightly basic pH and avoid using strong acids or very high temperatures.[5]
2. Oxidation of Reagents	The hydroxylamine reagent or other sensitive functional groups on your substrate can be susceptible to oxidation. If you suspect this is an issue, run the reaction under an inert atmosphere (e.g., nitrogen or argon).[7]
3. Hydrolysis of Oxime	While oximes are more stable than imines, they can still hydrolyze back to the carbonyl and hydroxylamine, particularly under strongly acidic conditions.[7] Ensure the pH is controlled during workup and purification.

Problem: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps & Recommendations
1. Unreacted Starting Materials	Unreacted Carbonyl: Can often be removed by column chromatography. Unreacted Hydroxylamine/Base: Washing the organic extract with a dilute acid solution (e.g., dilute HCl) can help remove unreacted hydroxylamine and basic impurities like pyridine. A subsequent wash with a dilute base (e.g., sodium bicarbonate solution) can remove acidic impurities.[7]
2. Byproducts	Crystallization: If your oxime product is a solid, recrystallization from a suitable solvent is a highly effective purification method.[7] Column Chromatography: Silica (B1680970) gel column chromatography is a standard and effective technique for purifying oximes from reaction byproducts.[7][16]

Data Presentation: Optimizing Reaction Conditions

Table 1: Effect of Catalysts on Oxime Ligation Rate

Catalyst	pH	Relative Rate Enhancement (vs. uncatalyzed)	Reference
None	7	1x	[2][3]
Aniline	7	~6.3x	[2][3]
p-Phenylenediamine	7	~120x	[2][3]
Aniline	4.5	Up to 400x	[13]
m-Phenylenediamine	7	Up to 15x (vs. aniline)	[12]

Data is derived from a model protein PEGylation reaction and demonstrates the significant rate increase provided by nucleophilic catalysts, especially at neutral pH.[2][3]

Table 2: Comparison of Oxime Synthesis Protocols

Method	Substrate	Catalyst/Reagent	Time	Yield	Reference
Classical Reflux	Benzaldehyde	NH₂OH·HCl / Pyridine	60 min	95%	[8][16]
Classical Reflux	Acetophenone	NH₂OH·HCl / Pyridine	90 min	95%	[8][16]
Solvent-Free Grinding	Aromatic Aldehydes	NH₂OH·HCl / Bi₂O₃	1.5 - 3 min	~98%	[15]
Solvent-Free Grinding	Cyclic Ketones	NH₂OH·HCl / Bi₂O₃	15 - 20 min	90-94%	[15]
Microwave (Solvent-Free)	Aldehydes	NH₂OH·HCl / Silica Gel	4 min	>76%	[20]

Key Experimental Protocols

Protocol 1: Classical Oxime Synthesis in Solution

This protocol is a standard method for synthesizing oximes from aldehydes or ketones.

Materials:

• Aldehyde or Ketone (1.0 eq)

• Hydroxylamine hydrochloride (1.1 - 1.5 eq)[7][18]

• Base (e.g., Pyridine or Sodium Acetate, 1.1 - 1.5 eq)[7]

• Solvent (e.g., Ethanol)[18]

Procedure:

• Dissolve the aldehyde or ketone in ethanol in a round-bottomed flask.[18]

• Add hydroxylamine hydrochloride to the solution.

• Add the base (e.g., pyridine) to the mixture. This will liberate the free hydroxylamine.[7]

• Stir the mixture at room temperature or heat gently (e.g., 40-60 °C).[7]

• Monitor the reaction's progress by TLC until the starting carbonyl compound is consumed.[7]

• Workup: Once the reaction is complete, remove the solvent under reduced pressure. Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate).[7]

• Wash the organic layer sequentially with dilute acid (to remove the base) and then with water. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude oxime.[7]

• Purify the crude product by recrystallization or silica gel column chromatography.[7]

Protocol 2: Green Synthesis of Oximes via Grinding (Solvent-Free)

This environmentally friendly method avoids organic solvents and is often much faster than classical approaches.[15]

Materials:

• Aldehyde or Ketone (1 mmol)

• Hydroxylamine hydrochloride (1.2 mmol)

• Bismuth(III) oxide (Bi₂O₃) (0.6 mmol)

• Mortar and Pestle

Procedure:

• Combine the aldehyde/ketone, hydroxylamine hydrochloride, and Bi₂O₃ in a mortar.[15]

• Grind the mixture vigorously with a pestle at room temperature.[15]

• Monitor the reaction by TLC. Aldehydes typically react within 1.5-3 minutes, while ketones may take 15-20 minutes.[15]

• Workup: Once complete, add ethyl acetate to the mortar and stir to dissolve the product.[15]

• Filter the mixture to remove the solid catalyst (Bi₂O₃).[15]

• To the filtrate, add water to precipitate the pure oxime product.[15]

• Filter the solid product, wash with water, and dry under vacuum.[15]

Visualizations

Diagrams of Key Processes

General mechanism of acid-catalyzed oxime formation.

The influence of pH on the rate of oxime formation.

A logical workflow for troubleshooting low oxime yield.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enhanced catalysis of oxime-based bioconjugations by substituted anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sciencemadness Discussion Board - Oximes - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Effect of bases on a mechanochemical process for oxime formation - American Chemical Society [acs.digitellinc.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Boronic acids facilitate rapid oxime condensations at neutral pH - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00921A [pubs.rsc.org]
• 15. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. orientjchem.org [orientjchem.org]
• 17. benchchem.com [benchchem.com]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. benchchem.com [benchchem.com]
• 20. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects in Hydroxylamine Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in hydroxylamine (B1172632) quantification.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact hydroxylamine quantification?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[1][2][3] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate and unreliable quantification of hydroxylamine.[3][4] Due to its high polarity, low molecular weight, and lack of a chromophore, hydroxylamine analysis by techniques like LC-MS is particularly susceptible to interference from complex biological matrices.[5][6][7]

Q2: I am observing a lower-than-expected signal for hydroxylamine. Could this be a matrix effect?

A2: Yes, a low signal intensity, specifically ion suppression, is a common result of matrix effects.[2][4] Endogenous components from the sample matrix, such as salts, lipids, and proteins, can co-elute with hydroxylamine and compete for ionization in the mass spectrometer's source, leading to a reduced signal.[2][8] It is essential to determine if the low signal is due to ion suppression or other factors like sample degradation or instrument issues.

Q3: How can I confirm that my hydroxylamine analysis is being affected by matrix effects?

A3: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This is a qualitative method where a constant flow of hydroxylamine standard is introduced into the LC eluent after the analytical column.[1][8] A blank matrix extract is then injected. A dip or rise in the hydroxylamine signal at specific retention times indicates the presence of ion suppression or enhancement zones, respectively.[1]

• Post-Extraction Spike: This is a quantitative assessment.[8] It involves comparing the peak area of hydroxylamine spiked into an extracted blank matrix with the peak area of hydroxylamine in a clean solvent (neat solution) at the same concentration. The matrix factor (MF), calculated as the ratio of the peak area in the matrix to the peak area in the neat solution, quantifies the extent of the matrix effect.[3] An MF value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.

Q4: What are the primary strategies to overcome matrix effects in hydroxylamine quantification?

A4: Strategies to address matrix effects fall into three main categories:

• Minimizing the Matrix Effect: This involves optimizing sample preparation and chromatography to remove or separate interferences from hydroxylamine.[1][9]

• Compensating for the Matrix Effect: This approach uses calibration techniques to correct for the signal alteration caused by the matrix.[9]

• Derivatization: This involves chemically modifying hydroxylamine to improve its chromatographic and detection properties, often moving it to a region of the chromatogram with fewer matrix interferences.[10][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor reproducibility of hydroxylamine quantification	Inconsistent matrix effects between samples.	Quantitatively assess the matrix effect using the post-extraction spike method with multiple lots of blank matrix to evaluate variability.[3]
Inadequate sample preparation.	Re-evaluate and optimize the sample preparation method. Consider switching from a simple protein precipitation to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to better remove interfering components.[2][12]
Internal standard (IS) issues.	Ensure the internal standard is added consistently and early in the sample preparation process. A stable isotope-labeled (SIL) internal standard for hydroxylamine is highly recommended as it co-elutes and experiences the same matrix effects as the analyte, providing the most accurate correction.[1][13][14][15]
Low recovery of hydroxylamine	Suboptimal extraction conditions.	Optimize the pH of the sample and the choice of solvent for LLE to ensure efficient partitioning of hydroxylamine. For SPE, test different sorbents and elution solvents.
Analyte degradation.	Investigate the stability of hydroxylamine under your sample processing and storage conditions. Hydroxylamine can be unstable, and its degradation can be mistaken for low recovery.
High variability in signal intensity	Inconsistent sample cleanup.	Ensure the sample preparation protocol is followed precisely for all samples. Automating sample preparation can improve consistency.
Chromatographic co-elution with interfering matrix components.	Modify the chromatographic conditions. Adjusting the mobile phase composition, gradient, or switching to a different column chemistry (e.g., HILIC for polar compounds like hydroxylamine) can separate hydroxylamine from interfering species.[2]
Ion suppression or enhancement is confirmed	Co-eluting matrix components.	Implement a more rigorous sample cleanup method (e.g., SPE).[12] Optimize chromatographic separation to resolve hydroxylamine from the interfering region.
Inappropriate ionization technique.	If using Electrospray Ionization (ESI), which is more susceptible to matrix effects, consider switching to Atmospheric Pressure Chemical Ionization (APCI) if compatible with hydroxylamine's properties, as APCI can be less prone to matrix effects.[16]

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Method	Typical Analyte Recovery (%)	Matrix Effect (Ion Suppression/Enhancement)	Advantages	Disadvantages
Protein Precipitation (PPT)	80-100%	High potential for significant ion suppression.[17]	Simple, fast, and inexpensive.	Least effective at removing matrix components.[17]
Liquid-Liquid Extraction (LLE)	60-90%	Moderate reduction in matrix effects.	Good for removing highly polar or non-polar interferences.	Can be labor-intensive and require large solvent volumes.
Solid-Phase Extraction (SPE)	70-95%	Significant reduction in matrix effects.[12]	Highly selective, provides cleaner extracts.[12]	More complex and costly method development.

Table 2: Effectiveness of Different Calibration Strategies

Calibration Method	Principle	Effectiveness in Mitigating Matrix Effects	When to Use
External Calibration	A calibration curve is prepared in a neat solvent.[18]	Does not compensate for matrix effects.	Only suitable for very clean samples where matrix effects are negligible.
Matrix-Matched Calibration	The calibration curve is prepared in a blank matrix identical to the sample matrix.[2][19]	Effectively compensates for matrix effects by ensuring standards and samples experience the same ionization environment.[19]	When a representative blank matrix is readily available.
Standard Addition	Known amounts of the analyte are added to the sample itself to create a calibration curve within each sample.[20][21]	Highly effective as it corrects for matrix effects specific to each individual sample.[18][20]	For complex or highly variable matrices where a representative blank matrix is unavailable.
Internal Standard (IS) Calibration	A constant amount of a compound structurally similar to the analyte (analog IS) or a stable isotope-labeled version (SIL IS) is added to all samples and standards.[15]	A SIL IS is the "gold standard" and is highly effective at correcting for matrix effects, extraction variability, and instrument drift.[1][14] An analog IS can be effective if it co-elutes and behaves similarly to the analyte.	Recommended for all quantitative LC-MS analyses, especially with complex matrices.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): In a clean solvent (e.g., mobile phase), prepare solutions of hydroxylamine at low, medium, and high concentrations.

  • Set B (Post-Extraction Spike): Obtain at least six different lots of the blank biological matrix (e.g., plasma, urine). Process these blank samples using your established extraction procedure. After the final extraction step, spike the extracts with hydroxylamine to the same final concentrations as in Set A.

  • Set C (for Recovery Assessment): Spike the blank biological matrix with hydroxylamine at the same concentrations before initiating the extraction procedure.

• Analysis: Analyze all three sets of samples using your LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF):

    • MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

    • An MF value between 0.8 and 1.2 generally indicates an acceptable level of matrix effect.

  • Recovery (RE):

    • RE (%) = (Mean Peak Area of Set C) / (Mean Peak Area of Set B) * 100

  • Process Efficiency (PE):

    • PE (%) = (Mean Peak Area of Set C) / (Mean Peak Area of Set A) * 100

Protocol 2: Standard Addition Method for Hydroxylamine Quantification

• Sample Preparation: Divide a single sample into at least four aliquots.

• Spiking: Leave one aliquot un-spiked. To the remaining aliquots, add known, increasing amounts of a hydroxylamine standard solution. The concentration of the added standard should ideally range from 0.5 to 2 times the expected endogenous concentration.

• Extraction: Process all aliquots (spiked and un-spiked) through your standard sample preparation procedure.

• Analysis: Analyze all prepared samples using your LC-MS/MS method.

• Data Plotting: Plot the measured peak area on the y-axis against the concentration of the added hydroxylamine standard on the x-axis.

• Quantification: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line represents the endogenous concentration of hydroxylamine in the original sample.

Protocol 3: Pre-column Derivatization of Hydroxylamine

Note: Derivatization can improve chromatographic retention and detection sensitivity, and move the analyte to a less crowded region of the chromatogram, thus avoiding matrix effects.

• Reagent Preparation: Prepare a fresh solution of a suitable derivatizing agent. Common reagents for primary amines like hydroxylamine include Dansyl Chloride or 9-fluorenylmethyl chloroformate (FMOC-Cl).[11] Benzaldehyde has also been used.[22]

• Sample pH Adjustment: Adjust the pH of the sample or standard solution to the optimal range for the derivatization reaction (typically alkaline for Dansyl Chloride and FMOC-Cl).

• Derivatization Reaction: Add the derivatizing agent to the sample. Vortex and incubate the mixture at a specific temperature for a defined period (e.g., 60°C for 30 minutes). Optimization of these conditions is crucial.

• Reaction Quenching: Stop the reaction by adding a quenching reagent (e.g., a primary amine solution if excess derivatizing agent needs to be consumed).

• Extraction (Optional but Recommended): Perform a liquid-liquid or solid-phase extraction to remove excess derivatizing reagent and other interferences.

• Analysis: Analyze the derivatized sample by LC-MS/MS. The mass transition will need to be adjusted to that of the hydroxylamine derivative.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Experimental workflow for the standard addition method.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. tandfonline.com [tandfonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. A Simple and Direct LC-MS Method for Determination of Genotoxic Impurity Hydroxylamine in Pharmaceutical compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. scispace.com [scispace.com]
• 8. myadlm.org [myadlm.org]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative-Profiling Method of Serum Steroid Hormones by Hydroxylamine-Derivatization HPLC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A selective and sensitive pre-column derivatization HPLC method for the trace analysis of genotoxic impurity hydroxylamine in active pharmaceutical ingredients - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 13. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 15. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. welchlab.com [welchlab.com]
• 19. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 20. alpha-measure.com [alpha-measure.com]
• 21. youtube.com [youtube.com]
• 22. biomedgrid.com [biomedgrid.com]

Technical Support Center: Stabilization of Hydroxylamine for Long-Term Storage

This technical support center provides troubleshooting guidance and frequently asked questions concerning the long-term storage and stabilization of hydroxylamine (B1172632) and its solutions. It is intended for researchers, scientists, and drug development professionals who utilize hydroxylamine in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause hydroxylamine solutions to degrade?

A1: Hydroxylamine is an inherently unstable compound, and its degradation is accelerated by several factors:

• Temperature: Higher temperatures significantly increase the rate of decomposition.[1]

• Presence of Oxygen: Oxygen in the air can promote the oxidative decomposition of hydroxylamine.[1]

• Exposure to Light: Light can provide the energy to initiate and accelerate degradation reactions.[1]

• Presence of Water: Moisture can facilitate decomposition pathways.[1]

• pH: Decomposition is rapid at a pH above 7.0.[2] The decomposition pathways are different in acidic and alkaline conditions.[3][4]

• Contaminants: The presence of multivalent metal cations, such as Fe(II), Fe(III), and Cu(II), can catalyze decomposition.[2][5]

Q2: What are the ideal storage conditions for hydroxylamine solutions to ensure long-term stability?

A2: To maximize the shelf life of hydroxylamine solutions, the following storage conditions are recommended:

• Temperature: Store solutions in a cool environment, ideally between 2-8°C (35-46°F).[1] For some applications, storage at temperatures below 25°C and not exceeding 40°C is advised.[2]

• Atmosphere: Whenever possible, store solutions under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.[6][7]

• Container: Use tightly sealed, inert containers, such as amber glass bottles, to protect from air, moisture, and light.[1][6] Do not use metal containers.

• Purity: Use high-purity hydroxylamine and solvents to prepare solutions, as impurities can catalyze decomposition.[5]

Q3: What are common signs of hydroxylamine degradation in my experiments?

A3: Degradation of hydroxylamine can manifest in several ways:

• Discoloration: The solution may turn yellow or brown.[6]

• Gas Evolution: Decomposition often produces gaseous by-products like nitrogen (N₂) or nitrous oxide (N₂O), leading to pressure buildup in the storage container.[2][8]

• Inconsistent Experimental Results: A lower concentration of active hydroxylamine due to degradation can lead to variability and poor reproducibility in your experiments.[6]

• Precipitate Formation: In some cases, degradation products may precipitate out of the solution.[6]

Q4: What types of stabilizers can be added to hydroxylamine solutions to prolong their shelf life?

A4: Various stabilizers can be added to hydroxylamine solutions. These generally fall into the category of chelating agents and antioxidants. Chelating agents work by sequestering metal ions that catalyze decomposition. Some effective stabilizers include:

• EDTA (Ethylenediaminetetraacetic acid) and its salts.[2]

• CDTA (trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid) , which has been shown to be a superior stabilizer compared to EDTA.[7][9]

• Thiamine hydrochloride , alone or in combination with CDTA.[7]

• Diphosphonates and methylenephosphonates .[10]

• Other compounds like 2-mercaptoethanol , sodium thiosulfate , and certain quinoline derivatives have also been reported to reduce gas evolution.[6][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Discoloration of Solution (Yellowing/Browning)	Oxidation due to exposure to air and/or light.[6]	Store the solution in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen). Ensure storage is in a dark and cool location (2-8°C).[1][6]
Gas Buildup in Container	Decomposition of hydroxylamine, which produces gaseous by-products.[2] This can be catalyzed by heat, light, high pH, or metal ion contamination.[1][2][5]	1. Carefully vent the container in a well-ventilated fume hood. 2. Re-evaluate your storage conditions. Ensure the solution is stored at the recommended temperature and protected from light. 3. Consider adding a stabilizer, such as CDTA, to inhibit catalytic decomposition.[7] 4. For long-term storage, ensure the container has adequate pressure relief.[5]
Inconsistent Experimental Results	Degradation of the hydroxylamine stock solution, leading to a lower effective concentration.[6]	1. Verify the concentration of your hydroxylamine solution using a suitable analytical method (see Experimental Protocols). 2. If the concentration is lower than expected, prepare a fresh solution from a new bottle of hydroxylamine. 3. Always prepare hydroxylamine solutions fresh before use if possible.[6][12]
Precipitate Formation in Solution	Poor solubility or precipitation of degradation products.[6]	1. Ensure the solvent is appropriate and dry. 2. Prepare solutions fresh before use. 3. If the issue persists, filter the solution before use and consider analyzing the precipitate to identify it.[6]

Quantitative Data on Stabilization

Table 1: Recommended Storage Conditions for Hydroxylamine Hydrochloride

Parameter	Recommended Condition	Rationale	Source
Temperature	2-8 °C (35-46 °F)	Minimizes decomposition	[1]
Environment	Dry and well-ventilated	Avoids moisture and heat sources	[1]
Container	Tightly sealed, corrosion-resistant (e.g., glass)	Prevents exposure to air, humidity, and light	[1]
Shelf Life	Up to 36 months under ideal conditions	Proper storage preserves stability	[1]

Table 2: Effectiveness of Various Stabilizers on 50% Aqueous Hydroxylamine Solution

Stabilizer (at 0.05% w/w)	Decomposition Rate (mL gas/hr)	Efficacy	Source
None (with 10 ppm Fe³⁺)	~2000	-	[2]
trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA)	<10 mL over 16 hours (effectively 0.63)	Satisfactory	[2]
N-(2-hydroxyethyl)-ethylenediamine triacetic acid	6.64	-	[2]
Triethylenetetraamine hexaacetic acid	~24	Unsatisfactory	[2]
Nitrilotriacetic acid	78	Unsatisfactory	[2]

Experimental Protocols

Protocol 1: Preparation of a Stabilized 50% Aqueous Hydroxylamine Solution

Objective: To prepare a 50% (w/w) aqueous solution of hydroxylamine with a stabilizer to enhance its long-term stability.

Materials:

• Hydroxylamine salt (e.g., hydroxylamine sulfate)

• High-purity deionized water

• Base (e.g., sodium hydroxide)

• Stabilizer (e.g., trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid - CDTA)

• Inert gas (Nitrogen or Argon)

• Amber glass storage bottle

Procedure:

• It is preferable to add the stabilizer to the hydroxylamine salt solution before neutralization.[2][13] Dissolve the desired amount of hydroxylamine salt in deionized water to achieve the target final concentration.

• Add the stabilizer to the hydroxylamine salt solution. The typical concentration of the stabilizer ranges from 0.001% to 0.1% by weight of the final solution.[2] For CDTA, a concentration of 0.01% to 0.05% is often effective.[2]

• Cool the solution in an ice bath. The temperature should be maintained between 5°C and 40°C during neutralization.[2][13]

• Slowly add the base (e.g., a concentrated sodium hydroxide (B78521) solution) to neutralize the hydroxylamine salt and form the free base. Monitor the pH to avoid making the solution too alkaline (pH > 7), as this accelerates decomposition.[2]

• Once neutralized, purge the solution with an inert gas (e.g., nitrogen) for about an hour to remove dissolved oxygen.[7]

• Transfer the stabilized hydroxylamine solution to a pre-cleaned, dry amber glass bottle, flush the headspace with the inert gas, and seal the bottle tightly.

• Store the solution at 2-8°C in a dark location.[1]

Protocol 2: Accelerated Stability Testing by Monitoring Gas Evolution

Objective: To assess the effectiveness of a stabilizer in a hydroxylamine solution by measuring the rate of gas evolution, which is indicative of decomposition.

Materials:

• Unstabilized 50% aqueous hydroxylamine solution (control)

• Stabilized 50% aqueous hydroxylamine solution (test sample)

• Source of metal ion catalyst (e.g., a solution of Fe³⁺)

• Gas-tight reaction vessel connected to a gas collection apparatus (e.g., a gas burette or a graduated cylinder inverted in water)

• Water bath for temperature control

Procedure:

• Set up the reaction vessel in a temperature-controlled water bath, typically at a slightly elevated temperature (e.g., 40°C or 50°C) to accelerate decomposition for testing purposes.[7]

• Place a known volume of the hydroxylamine solution (e.g., 50 mL) into the reaction vessel.

• To simulate the effect of contamination and accelerate the test, a catalytic amount of a metal ion solution (e.g., Fe³⁺ to a final concentration of 10 ppm) can be added.[2]

• Seal the vessel and begin monitoring the volume of gas collected in the gas burette over time.

• Record the volume of gas evolved at regular intervals (e.g., every hour) for a set period (e.g., 16-24 hours).

• The rate of gas evolution (mL/hr) is a measure of the decomposition rate. Compare the rate for the stabilized solution to that of the unstabilized control. A significantly lower rate of gas evolution indicates effective stabilization.[2]

Protocol 3: Spectrophotometric Determination of Hydroxylamine Concentration

Objective: To determine the concentration of hydroxylamine in a solution, which can be used to assess its stability over time. This protocol is based on the indophenol (B113434) reaction after reduction of hydroxylamine to ammonia.

Materials:

• Hydroxylamine solution to be tested

• Zinc reductor column

• Sulfuric acid

• Salicylic (B10762653) acid solution

• Sodium hypochlorite (B82951) solution

• Sodium nitroprusside solution

• Spectrophotometer

Procedure:

• Reduction of Hydroxylamine: Pass a known volume of the hydroxylamine solution through a zinc reductor column to reduce hydroxylamine to ammonium (B1175870) sulfate.

• Color Development (Berthelot Reaction):

  • To the eluate containing ammonium sulfate, add salicylic acid, sodium hypochlorite, and sodium nitroprusside. This will form an indophenol dye.

• Spectrophotometric Measurement:

  • Measure the absorbance of the resulting colored solution at the wavelength of maximum absorbance for the indophenol dye.

  • The developed color is stable for up to 17 hours.

• Quantification:

  • Prepare a calibration curve using standard solutions of hydroxylamine of known concentrations that have been subjected to the same procedure.

  • Determine the concentration of hydroxylamine in the test sample by comparing its absorbance to the calibration curve.

Visualizations

Caption: Factors influencing hydroxylamine decomposition.

Caption: Troubleshooting workflow for hydroxylamine instability.

References

• 1. Page loading... [guidechem.com]
• 2. US5808150A - Stabilization of hydroxylamine solutions - Google Patents [patents.google.com]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Lessons [ncsp.tamu.edu]
• 6. benchchem.com [benchchem.com]
• 7. data.epo.org [data.epo.org]
• 8. The kinetics and mechanism of oxidation of hydroxylamine by iron(iii) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. US6758990B2 - Stabilizing agent for hydroxylamine solutions - Google Patents [patents.google.com]
• 10. US6179937B1 - Stabilizers for hydroxylammonium nitrate, hydroxylammonium nitrate derivatives, hydroxylamine and compositions containing the same - Google Patents [patents.google.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Minimizing Impurities in Industrial Hydroxylamine Synthesis

Welcome to the technical support center for industrial hydroxylamine (B1172632) synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answer frequently asked questions regarding the minimization of impurities during the synthesis of hydroxylamine and its salts.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis methods for hydroxylamine, and what are their associated impurities?

A1: The primary industrial methods for hydroxylamine synthesis include the Raschig process, Nitric Oxide (NO) Reduction, and the Hydroxylamine Phosphate Oxime (HPO) process. Each method has a unique impurity profile.

• Raschig Process: This is the oldest method and involves the reduction of nitrite (B80452) with bisulfite. A major byproduct and impurity is ammonium (B1175870) sulfate (B86663).[1][2][3] Side reactions can also occur, especially with localized high acidity or temperatures, leading to lower yields.[4]

• Nitric Oxide (NO) Reduction: This process involves the catalytic hydrogenation of nitric oxide. While it can produce a higher concentration of hydroxylamine than the Raschig process, a key side reaction is the formation of ammonia (B1221849), leading to ammonium salt impurities.[2]

• Hydroxylamine Phosphate Oxime (HPO) Process: This method is often integrated into caprolactam production. A key advantage is the reduction of ammonium salt byproducts.[2] However, impurities can arise from the raw materials and catalysts used.

Q2: My hydroxylamine solution is unstable and shows signs of decomposition. What could be the cause?

A2: The instability of hydroxylamine solutions is often caused by the presence of metal ion impurities, particularly transition metals like iron (Fe³⁺) and copper (Cu²⁺), which catalyze its decomposition.[5][6] Elevated temperatures (above 35°C) and high pH (above 7.0) also significantly accelerate decomposition.[5][7] The decomposition of pure hydroxylamine can be highly exothermic and potentially explosive.[5] Decomposition products can include nitrogen, nitrous oxide, ammonia, and water.[8]

Q3: I suspect my hydroxylamine hydrochloride, synthesized via the oxime hydrolysis method, is contaminated with butanone oxime. How can I remove this impurity?

A3: Butanone oxime is a common impurity when hydroxylamine hydrochloride is produced from it. Due to their similar solubilities, physical separation is difficult.[9] A common purification method involves the Beckmann rearrangement of butanone oxime hydrochloride under controlled heating and vacuum, which converts it to more easily removable low-boiling organic compounds.[9] Another approach is to use an ether solvent to extract residual butanone oxime and other organic impurities.[10]

Q4: What are the typical organic and inorganic impurities I should be aware of in crude hydroxylamine hydrochloride?

A4: Crude hydroxylamine hydrochloride, especially when prepared by the butanone oxime method, can contain several impurities.

• Organic Impurities: These mainly include butanone oxime, methyl tributyl ketoxime silane, methyl trichlorosilane, and butanone.[10]

• Inorganic Impurities: Metal ions are a primary concern, with a total metal ion content that can be in the range of 350-500 ppm in crude products.[10] Iron content is also a specified impurity.[10]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments.

Issue 1: Low Yield in Hydroxylamine Synthesis

Potential Cause	Troubleshooting Action
Localized Hot Spots or High Acidity (Raschig Process)	Improve agitation to ensure uniform mixing of reactants. Control the rate of reactant addition to prevent localized concentration buildups that can promote side reactions.[4]
Suboptimal Reaction Temperature	For the Raschig process, maintain a temperature of 0°C or less for optimal yield.[4] For other processes, consult the specific reaction parameters.
Catalyst Poisoning or Deactivation (NO Reduction)	Ensure the purity of reactants to avoid introducing catalyst poisons. If deactivation is suspected, catalyst regeneration or replacement may be necessary.
Incomplete Hydrolysis	In processes involving an intermediate that requires hydrolysis (e.g., hydroxylamine disulfonate in the Raschig process), ensure complete hydrolysis by maintaining the appropriate temperature and reaction time.[2][3]

Issue 2: Presence of Metal Ion Impurities

Potential Cause	Troubleshooting Action
Contaminated Raw Materials	Use high-purity starting materials. Analyze raw materials for metal content before use.
Corrosion of Equipment	Use corrosion-resistant reactors and equipment, especially when working with acidic solutions.
Carryover from Catalysts	If using a heterogeneous catalyst, ensure proper filtration to prevent catalyst leaching into the product.
Purification Method	Employ purification techniques specifically designed to remove metal ions, such as ion exchange resins.[11][12] A cation exchange resin can be effective in removing transition metal ions.[11]

Issue 3: Formation of Ammonium Sulfate Byproduct

Potential Cause	Troubleshooting Action
Choice of Synthesis Method	The Raschig process inherently produces a significant amount of ammonium sulfate.[2] Consider alternative synthesis routes like the HPO process if ammonium sulfate is a critical impurity.
Purification	Ammonium sulfate can be removed from free hydroxylamine by treatment with liquid ammonia, in which ammonium sulfate is insoluble.[13]

Experimental Protocols

Protocol 1: Quantification of Ammonium Sulfate Impurity using an Ammonia Ion-Selective Electrode

This method determines the amount of ammonium sulfate in hydroxylamine sulfate by measuring the ammonia produced after pH adjustment.

Materials:

• Ammonia Ion-Selective Electrode

• pH/mV meter

• Sodium hydroxide (B78521) (NaOH), 10N

• Ammonium chloride (NH₄Cl) standard solutions (0.1, 1, 10, 100, 1000 mg/L NH₃-N)

• Deionized water

Procedure:

• Calibration: a. Place 100 mL of each NH₄Cl standard solution into separate 150-mL beakers. b. Place the electrode in the lowest concentration standard. c. Add 1 mL of 10N NaOH and stir. The pH should be above 11. d. Record the millivolt reading when stable. e. Repeat for all standards, moving from lowest to highest concentration. f. Plot the mV readings against the logarithm of the ammonia concentration to create a calibration curve.

• Sample Analysis: a. Accurately weigh a sample of hydroxylamine sulfate and dissolve it in a known volume of deionized water. b. Transfer 100 mL of the sample solution to a 150-mL beaker. c. Place the electrode in the sample solution. d. Add 1 mL of 10N NaOH and stir. e. Record the stable mV reading. f. Use the calibration curve to determine the concentration of ammonia in the sample. g. Calculate the percent (w/w) of ammonium sulfate in the original sample.

Protocol 2: HPLC Method for Trace Analysis of Hydroxylamine

This protocol uses pre-column derivatization for the sensitive detection of hydroxylamine as a genotoxic impurity in pharmaceutical substances.[14][15][16][17]

Materials:

• High-Performance Liquid Chromatograph (HPLC) with UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Derivatizing agent (e.g., 9-fluorenylmethyl chloroformate - FMOC-Cl)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Hydroxylamine hydrochloride standard

• Sample of hydroxylamine or drug substance to be tested

Procedure:

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.05% formic acid in water.

  • Mobile Phase B: 0.05% formic acid in acetonitrile.

• Standard and Sample Preparation:

  • Standard: Prepare a stock solution of hydroxylamine hydrochloride in a suitable diluent. Perform serial dilutions to achieve the desired concentration range for calibration (e.g., 0.03 to 0.1 ppm).[15]

  • Sample: Accurately weigh the sample and dissolve it in the same diluent.

• Derivatization:

  • To a known volume of the standard or sample solution, add the derivatizing agent solution (e.g., FMOC-Cl in acetonitrile).

  • Incubate the mixture under controlled conditions (e.g., 50°C for 20 minutes) to allow for complete derivatization.[15]

• HPLC Analysis:

  • Column Temperature: 30°C

  • Flow Rate: 1 mL/min

  • Injection Volume: 5 µL

  • UV Detection: 250 nm

  • Gradient Elution: Program a suitable gradient to separate the derivatized hydroxylamine from other components.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the derivatized hydroxylamine standard against its concentration.

  • Determine the concentration of hydroxylamine in the sample by comparing its peak area to the calibration curve.

Protocol 3: GC-MS Analysis of Butanone Oxime Impurity

This method is for the determination of residual butanone oxime in hydroxylamine hydrochloride. The hydroxylamine is first derivatized to make it amenable to GC analysis.

Materials:

• Gas Chromatograph with Mass Spectrometric detector (GC-MS)

• Capillary column (e.g., HP-5)

• Derivatizing agent (e.g., a ketone like cyclohexanone (B45756) to form a different oxime with hydroxylamine, or a silylating agent for the oxime)

• Solvent (e.g., dichloromethane)

• Internal standard

• Anhydrous sodium sulfate

Procedure:

• Sample Preparation and Derivatization: a. Dissolve a known amount of the hydroxylamine hydrochloride sample in a suitable solvent. b. Add the derivatizing reagent and an internal standard. c. If necessary, adjust the pH to facilitate the reaction. d. Extract the derivative into an organic solvent like dichloromethane. e. Dry the organic layer with anhydrous sodium sulfate.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 200°C at 5°C/min.[18]

  • MS Detector: Operate in scan mode or selected ion monitoring (SIM) mode for higher sensitivity, monitoring for characteristic ions of the butanone oxime derivative.

• Quantification:

  • Prepare calibration standards of butanone oxime and derivatize them in the same manner as the sample.

  • Create a calibration curve by plotting the ratio of the peak area of the butanone oxime derivative to the internal standard against the concentration.

  • Calculate the concentration of butanone oxime in the sample based on the calibration curve.

Visualizations

Caption: Troubleshooting workflow for low yield in hydroxylamine synthesis.

Caption: Workflow for the analysis of common impurities in hydroxylamine.

References

• 1. Hydroxylamine - Sciencemadness Wiki [sciencemadness.org]
• 2. Production of Hydroxylamine - Chempedia - LookChem [lookchem.com]
• 3. Raschig hydroxylamine process - Wikipedia [en.wikipedia.org]
• 4. US3149912A - Continuous method for synthesis of hydroxylamine sulfate - Google Patents [patents.google.com]
• 5. Lessons [ncsp.tamu.edu]
• 6. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 7. US5808150A - Stabilization of hydroxylamine solutions - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Page loading... [guidechem.com]
• 10. CN115535975B - Method for purifying hydroxylamine hydrochloride - Google Patents [patents.google.com]
• 11. US7396519B2 - Preparation of a high purity and high concentration hydroxylamine free base - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 14. A selective and sensitive pre-column derivatization HPLC method for the trace analysis of genotoxic impurity hydroxylamine in active pharmaceutical ingredients - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

optimizing pH for hydroxylamine-mediated reactions

Welcome to the Technical Support Center for optimizing hydroxylamine-mediated reactions. This guide is designed for researchers, scientists, and drug development professionals to provide targeted solutions for common challenges encountered during experiments involving hydroxylamine (B1172632).

Frequently Asked Questions (FAQs)

Q1: Why is pH a critical parameter in hydroxylamine-mediated reactions?

The pH of the reaction medium is critical because it dictates the predominant form of hydroxylamine, which in turn affects its nucleophilicity and reactivity. Hydroxylamine can exist in three forms depending on the pH:

• Protonated (NH₃OH⁺): Prevalent in acidic conditions (pH < 6), this form is generally unreactive as a nucleophile.[1]

• Neutral (NH₂OH): The active nucleophilic species in many reactions, such as oxime formation.[2] Its concentration is significant in the pH range of 6 to 10.[3]

• Anionic (NH₂O⁻): Formed under strongly alkaline conditions (pH > 12), this is a highly reactive "alpha-nucleophile".[1][3]

The optimal pH ensures the highest possible concentration of the desired reactive species for a specific transformation.

Q2: How does pH affect the stability of hydroxylamine solutions?

Hydroxylamine solutions are inherently unstable and can decompose, a process that is significantly accelerated at high pH (>7.0).[4] The decomposition can be an internal oxidation-reduction reaction, forming ammonia (B1221849) and nitrogen or nitrogen oxides.[4] This instability is also heightened by the presence of catalytic amounts of metal ions and temperatures above 25°C.[4] For this reason, it is crucial to prepare hydroxylamine solutions immediately before use and handle them as salts (e.g., hydroxylamine hydrochloride), which are more stable.[5][6]

Q3: What are the typical optimal pH ranges for common hydroxylamine reactions?

The optimal pH varies significantly depending on the substrate and the desired reaction. Refer to the table below for a summary of common applications.

Q4: I am using hydroxylamine hydrochloride (NH₂OH·HCl). How does this affect the reaction pH?

Hydroxylamine hydrochloride is the salt of a weak base (hydroxylamine) and a strong acid (hydrochloric acid). When dissolved in a neutral solvent, it will produce an acidic solution. For reactions requiring the neutral, free base form of hydroxylamine as the active nucleophile (e.g., oxime formation), a base such as sodium acetate, pyridine, or sodium hydroxide (B78521) is often added to the reaction mixture to neutralize the HCl released.[2]

Q5: What are the most common side reactions associated with suboptimal pH?

Suboptimal pH can lead to several side reactions, reducing the yield and purity of the desired product. Key side reactions include:

• Decomposition: Strongly acidic or basic conditions can cause hydroxylamine to decompose.[7] High concentrations of HCl can also lead to side reactions like oxidation or decomposition.[8]

• Oxidation: The N-hydroxylamino group can be easily oxidized to form nitrones, especially in the presence of air.[7]

• Hydrolysis of Product: In some cases, such as oxime formation, the reverse reaction (hydrolysis of the oxime back to the ketone) can occur in the presence of acid and excess water.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Problem: Low or No Reaction Yield

Potential Cause	Troubleshooting Steps & Recommendations
Suboptimal pH	The reaction rate is highly pH-dependent. The free base of hydroxylamine is often the active nucleophile.[2] Solution: Verify the pH of your reaction mixture. Adjust the pH to the optimal range for your specific reaction (see Table 1). Consider using a buffered solution to maintain a stable pH.[2]
Reagent Degradation	Hydroxylamine and its salts can degrade over time, especially if not stored in a cool, dry place.[2] Solutions are unstable, and decomposition is accelerated at high pH.[4] Solution: Use a fresh batch of hydroxylamine hydrochloride. Always prepare aqueous hydroxylamine solutions immediately before use.[5][6]
Incorrect Stoichiometry	An insufficient amount of hydroxylamine will result in an incomplete reaction. Solution: Ensure the stoichiometry is correct. An excess of hydroxylamine is often used to drive the reaction to completion.[2]
Low Temperature / Insufficient Time	The reaction may be slow for certain substrates, especially sterically hindered ones.[2] Solution: While higher temperatures can promote side reactions, a modest increase in temperature or a longer reaction time may be necessary.[2] Monitor the reaction's progress using an appropriate technique like TLC.

Problem: Formation of Unwanted Side Products

Potential Cause	Troubleshooting Steps & Recommendations
pH-Induced Decomposition	Strong acidic or basic conditions can lead to the decomposition of hydroxylamine.[7] Solution: Maintain the reaction within the optimal pH range. Use a buffer to prevent significant pH shifts during the reaction.
Oxidation of Reactant or Product	The N-hydroxylamino group is susceptible to oxidation, forming nitrones.[7] Solution: Perform the reaction and handle the compound under an inert atmosphere (e.g., nitrogen or argon).[7] If applicable, consider using protecting groups for the hydroxyl functionality.
Product Hydrolysis	The desired product (e.g., an oxime) may be unstable under the reaction conditions and revert to the starting material.[2] Solution: For acid-sensitive products, ensure the pH does not become too acidic. After the reaction is complete, work up the product promptly to avoid prolonged exposure to hydrolytic conditions.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in hydroxylamine reactions.

Data Presentation

Table 1: Optimal pH and Conditions for Common Hydroxylamine Reactions

Reaction Type	Substrate Type	Optimal pH	Typical Conditions	Citation(s)
Protein Cleavage	Asn-Gly Peptide Bonds	8.1 - 9.0	1.7-2 M NH₂OH, Guanidine-HCl, 45-55°C, 4-17 hours	[9][10][11][12]
Deacetylation	SATA-modified Proteins	7.2 - 8.5	0.5 M NH₂OH, 25 mM EDTA, Room Temp, 2 hours	[5][6]
Cross-linker Cleavage	EGS / Sulfo-EGS	8.5	2 M NH₂OH, Phosphate Buffer, 37°C, 3-6 hours	[5][6]
Hydroxamic Acid Formation	Esters / Amides	Alkaline (e.g., 9.5)	Base (NaOH, KOH, or NaOMe) in polar solvent	[13][14][15]
Oxime Formation	Aldehydes & Ketones	Mildly Acidic to Neutral	Often requires addition of a weak base to neutralize HCl	[2][16][17]
DNA Mutagenesis	Plasmid DNA (Cytidine)	~6.7	1 M NH₂OH, 37°C, 20 hours	[6]

Table 2: pH-Related Stability and Reactivity of Hydroxylamine

pH Range	Predominant Species	Stability / Reactivity Profile	Mitigation Strategy	Citation(s)
< 6	NH₃OH⁺ (Protonated)	High stability, but low nucleophilic reactivity.	Increase pH to generate the neutral form for nucleophilic attack.	[1]
6 - 10	NH₂OH (Neutral)	Moderately stable; active nucleophile for carbonyls. Decomposition increases with pH.	Prepare solutions fresh. Use a buffer for pH-sensitive reactions.	[2][3][4]
> 10	NH₂O⁻ (Anionic)	Low stability, rapid decomposition. Highly nucleophilic "alpha-effect".	Use for reactions requiring very high reactivity; control temperature and reaction time carefully.	[1][3][4]

Experimental Protocols

Protocol 1: Cleavage of Asn-Gly Bonds in a Fusion Protein

This protocol is adapted from methodologies used for cleaving fusion proteins at Asn-Gly linkages.[9][11][12]

• Prepare Cleavage Buffer: Freshly prepare a 2x cleavage stock solution (e.g., 2 M NH₂OH·HCl, 9 M Guanidine-HCl, 0.4 M K₂CO₃).

• Adjust pH: Carefully adjust the pH of the stock solution to 9.0 using NaOH. This step is critical and should be done just before use.[9]

• Reaction Setup: Combine your purified fusion protein solution with an equal volume of the 2x cleavage buffer. The final protein concentration should be optimized (e.g., ~6.7 mg/mL).[11]

• Incubation: Seal the reaction tube tightly, as pressure can build up. Incubate the reaction at 45°C for 4 to 17 hours with gentle mixing or rotation.[9][11] The optimal time should be determined empirically.

• Quenching and Removal: Stop the reaction by adjusting the pH to ~4.0 with an acid like formic acid.[11]

• Purification: Immediately remove excess hydroxylamine and other reagents using a desalting column or dialysis.[5] Analyze the cleavage products by SDS-PAGE.

pH-Dependent Species and Protein Cleavage Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. US5808150A - Stabilization of hydroxylamine solutions - Google Patents [patents.google.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 7. benchchem.com [benchchem.com]
• 8. What are the differences in the reaction of hydroxylamine and HCl in different concentrations of HCl? - Blog [orchid-chem.com]
• 9. Hydroxylamine chemical digestion for insoluble extracellular matrix characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]
• 11. researchgate.net [researchgate.net]
• 12. Hydroxylamine protocol [bio.net]
• 13. Study of reactions induced by hydroxylamine treatment of esters of organic acids and of 3-ketoacids: application to the study of urines from patients under valproate therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. quora.com [quora.com]
• 17. testbook.com [testbook.com]

Technical Support Center: Troubleshooting Hydroxylamine Interference in Biochemical Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when working with hydroxylamine (B1172632) in biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is hydroxylamine, and why is it used in biochemical experiments?

Hydroxylamine (NH₂OH) is a reducing agent and a nucleophile. In biochemical workflows, it is commonly used for:

• Quenching Reactions: It is widely used to stop reactions involving N-hydroxysuccinimide (NHS) esters, such as in peptide labeling with Tandem Mass Tags (TMT).[1][2]

• Cleavage of Linkages: Hydroxylamine can selectively cleave certain chemical bonds, such as Asn-Gly peptide bonds in fusion proteins and ester linkages.[3]

• Enzyme Inhibition: It can act as a competitive inhibitor for some enzymes, like alcohol dehydrogenase.[4]

Q2: How does hydroxylamine interfere with common biochemical assays?

Hydroxylamine can interfere with biochemical assays through several mechanisms:

• Reducing Agent Activity: As a reducing agent, hydroxylamine can interfere with assays that rely on the reduction of metal ions, such as the bicinchoninic acid (BCA) assay which involves the reduction of Cu²⁺ to Cu¹⁺. This leads to a false-positive signal and an overestimation of protein concentration.

• Reaction with Assay Reagents: It can directly react with components of the assay, leading to inaccurate readings. For example, it can react with aldehydes and ketones.

• Enzyme Inhibition: It can inhibit the activity of enzymes being assayed, leading to an underestimation of their activity.

• Alteration of Analyte: Hydroxylamine can modify the analyte of interest, affecting its detection.

Q3: Which common protein quantification assays are affected by hydroxylamine?

The compatibility of protein assays with hydroxylamine varies significantly.

• Bicinchoninic Acid (BCA) Assay: This assay is highly susceptible to interference from hydroxylamine due to its reducing nature.[5][6]

• Lowry Assay: Similar to the BCA assay, the Lowry assay is also based on copper reduction and is therefore prone to interference by reducing agents like hydroxylamine.[7][8]

• Bradford (Coomassie Dye-Based) Assay: This assay is generally more resistant to interference from reducing agents compared to copper-based methods and is a recommended alternative when hydroxylamine is present.[7][8][9]

Troubleshooting Guides

Problem 1: Inaccurate protein concentration measurement after using hydroxylamine.

Symptoms:

• Unexpectedly high protein concentration readings with the BCA or Lowry assay.

• High background absorbance in the assay.

Possible Cause: Hydroxylamine is a reducing agent and interferes with the copper-reduction step in the BCA and Lowry assays, leading to a colorimetric signal that is not proportional to the actual protein concentration.

Solutions:

• Remove Hydroxylamine from the Sample:

  • Desalting/Buffer Exchange: Use a desalting column (e.g., spin column) to separate the protein from the low-molecular-weight hydroxylamine.

  • Acetone (B3395972) Precipitation: Precipitate the protein with cold acetone, remove the supernatant containing hydroxylamine, and resuspend the protein pellet in a compatible buffer.

• Use a Compatible Protein Assay:

  • Switch to a Bradford (Coomassie dye-based) protein assay, which is less susceptible to interference from reducing agents.[7][8][9]

Problem 2: Altered enzyme activity in the presence of hydroxylamine.

Symptoms:

• Lower than expected enzyme activity.

• Complete loss of enzyme signal.

Possible Causes:

• Competitive Inhibition: Hydroxylamine can act as a competitive inhibitor for some enzymes, such as alcohol dehydrogenase.[4]

• Reaction with Cofactors: Hydroxylamine can react with essential enzyme cofactors like pyridoxal (B1214274) phosphate (B84403) (PLP).[10][11][12]

Solutions:

• Removal of Hydroxylamine: Use desalting columns or dialysis to remove hydroxylamine from the sample before the enzyme activity assay.

• Increase Substrate Concentration: If competitive inhibition is suspected, increasing the concentration of the natural substrate may overcome the inhibitory effect.

• Assay Validation: Perform control experiments with and without hydroxylamine to quantify its inhibitory effect.

Data Presentation

Table 1: Compatibility of Common Protein Assays with Hydroxylamine

Assay Name	Principle	Compatibility with Hydroxylamine	Recommended Action
BCA Assay	Cu²⁺ reduction	Poor	Remove hydroxylamine or use an alternative assay.[5][6]
Lowry Assay	Cu²⁺ reduction	Poor	Remove hydroxylamine or use an alternative assay.[7][8]
Bradford Assay	Coomassie dye binding	Good	Recommended alternative when hydroxylamine is present.[7][8][9]

Note: The level of interference is concentration-dependent. It is always recommended to run a buffer blank containing the same concentration of hydroxylamine as the samples.

Experimental Protocols

Protocol 1: Removal of Hydroxylamine using a Spin Desalting Column

This protocol is suitable for small sample volumes and provides rapid removal of hydroxylamine.

Materials:

• Spin desalting column with the appropriate molecular weight cut-off (e.g., 5-10 kDa for most proteins).

• Collection tubes.

• Assay-compatible buffer.

• Microcentrifuge.

Methodology:

• Column Equilibration:

  • Remove the storage buffer from the spin column by centrifugation according to the manufacturer's instructions.

  • Add the assay-compatible buffer to the column and centrifuge. Repeat this step 2-3 times to ensure the column is fully equilibrated.

• Sample Loading:

  • Place the equilibrated column into a new collection tube.

  • Slowly apply the protein sample containing hydroxylamine to the center of the resin bed.

• Elution:

  • Centrifuge the column according to the manufacturer's specifications to collect the protein sample, now free of hydroxylamine.

• Protein Quantification:

  • Use the eluate to perform your biochemical assay.

Protocol 2: Acetone Precipitation of Proteins to Remove Hydroxylamine

This protocol is effective for concentrating protein samples while removing interfering substances.

Materials:

• Cold acetone (-20°C).

• Microcentrifuge tubes.

• Microcentrifuge.

• Assay-compatible buffer.

Methodology:

• Precipitation:

  • Place your protein sample in a microcentrifuge tube.

  • Add at least 4 volumes of cold (-20°C) acetone to the sample.

  • Vortex briefly and incubate at -20°C for at least 60 minutes.

• Pelleting:

  • Centrifuge at high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet the protein.

• Washing:

  • Carefully decant the supernatant containing the hydroxylamine.

  • Gently wash the pellet with a small volume of cold acetone and centrifuge again.

• Resuspension:

  • Decant the acetone and allow the pellet to air dry briefly. Do not over-dry the pellet as it may be difficult to resuspend.

  • Resuspend the protein pellet in the desired volume of an assay-compatible buffer.

Visualizations

Caption: Workflow of TMT labeling followed by quenching with hydroxylamine.

Caption: Troubleshooting decision tree for hydroxylamine interference.

Caption: Mechanism of PLP-dependent enzyme inhibition by hydroxylamine.

References

• 1. biorxiv.org [biorxiv.org]
• 2. TMT Labeling for Optimized Sample Preparation in Quantitative Proteomics - Aragen Life Sciences [aragen.com]
• 3. researchgate.net [researchgate.net]
• 4. Hydroxylamine as a competitive inhibitor for the kinetic enzymatic assay of ethanol in relatively concentrated solutions (Journal Article) | OSTI.GOV [osti.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. benallenlab.org [benallenlab.org]
• 7. Evaluating the compatibility of three colorimetric protein assays for two-dimensional electrophoresis experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. moodle2.units.it [moodle2.units.it]
• 10. Pyridoxal phosphate - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Frontiers | Current Advances on Structure-Function Relationships of Pyridoxal 5′-Phosphate-Dependent Enzymes [frontiersin.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Methods for the Determination of Hydroxylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Hydroxylamine (B1172632) hydrochloride, a potent reducing agent, is a critical reagent in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). However, its classification as a potential genotoxic impurity necessitates stringent control and accurate quantification in final drug substances.[1] Due to its lack of a UV-absorbing chromophore, low molecular weight, and high polarity, direct analysis of hydroxylamine by conventional HPLC is challenging.[1] Consequently, various HPLC methods employing pre-column derivatization have been developed and validated. This guide provides a comparative overview of several such methods to aid researchers in selecting the most suitable approach for their specific analytical needs.

Comparison of Validated HPLC Methods

The following table summarizes the key performance parameters of different pre-column derivatization HPLC methods for the determination of hydroxylamine hydrochloride in various drug substances.

Parameter	Method 1: Benzaldehyde (B42025) Derivatization in Relugolix [2][3]	Method 2: Benzaldehyde Derivatization in Febuxostat [4]	Method 3: 1-Fluoro-2,4-dinitrobenzene (FDNB) Derivatization [5]	Method 4: Direct Analysis in Leflunomide [6]
Derivatization Reagent	Benzaldehyde	Benzaldehyde	1-Fluoro-2,4-dinitrobenzene (FDNB)	3,5-dinitrobenzoyl chloride
Stationary Phase	YMC-Pack ODS-A (150x4.6mm, 5µm)	Not Specified	Cosmosil MS-II, C-18	YMC Triart C18 (150 x 4.6 mm, 3.0 µm)
Mobile Phase	Gradient	Isocratic	Gradient	Gradient
Detector	UV	UV	UV	UV/PDA
Wavelength	254 nm	254 nm	380 nm	230 nm
Limit of Detection (LOD)	3.6 ppm (0.018 µg/mL)	1.7 µg/g	0.56 ppm (0.56 µg/g)	Not Specified
Limit of Quantitation (LOQ)	12 ppm (0.060 µg/mL)	5.0 µg/g	3.57 ppm (3.57 µg/g)	3 ppm
Linearity Range	12 - 360 ppm	LOQ - 150% of specification	3.57 - 26.88 ppm	LOQ - 150% (3 - 23 ppm)
Correlation Coefficient (R²)	Not Specified	> 0.999	0.997	0.99965
Accuracy (% Recovery)	Not Specified	101.6% (average)	88.7 - 98.4%	94.23 - 114.60%
Precision (%RSD)	1.11% for LOQ	< 1.7% for standard solution	Not Specified	< 5.0% for method and intermediate precision
Solution Stability	Derivative stable for 24h at RT	Standard and sample stable for 15h at 25°C	Not Specified	Standard and sample stable for 3 days at 2-8°C

Experimental Protocols

Method 1: Benzaldehyde Derivatization in Relugolix[2][3]

This method involves the reaction of hydroxylamine with benzaldehyde to form the stable derivative benzaldoxime, which can be detected by UV.

Derivatization Procedure:

• Derivatization Reagent Solution: Dissolve 1.0 mL of benzaldehyde in methanol (B129727) in a 10 mL volumetric flask. Dilute 0.5 mL of this solution to 50 mL with water.

• Standard Solution Preparation: Accurately weigh 15 mg of hydroxylamine hydrochloride standard into a 50 mL volumetric flask, dissolve, and dilute to volume with water. Transfer 1.0 mL of this stock solution to a 10 mL volumetric flask.

• Reaction: To the 10 mL flask containing the standard solution, add 3 mL of the derivatization reagent solution and 20 µL of triethylamine (B128534). Dilute to volume with water and mix well.

HPLC Conditions:

• Instrument: Agilent 1260 Infinity II HPLC with UV detector.[2]

• Column: YMC-Pack ODS-A (150x4.6mm, 5µm).[2]

• Injection Volume: 10 µL.[2]

• Acquisition Time: 30 minutes.[2]

Method 2: 1-Fluoro-2,4-dinitrobenzene (FDNB) Derivatization[5]

This method utilizes FDNB as the derivatizing reagent, offering high sensitivity.

Derivatization Procedure: The specifics of the derivatization reaction, including the concentrations of FDNB and reaction conditions, are optimized to ensure complete derivatization of hydroxylamine.

HPLC Conditions:

• Column: Cosmosil MS-II, C-18.[5]

• Column Temperature: 30°C.[5]

• Injection Volume: 20 µL.[5]

• Run Time: 40 minutes.[5]

• Mobile Phase: A gradient mixture of a buffer solution (1.0 mL of triethylamine and 5.0 mL of orthophosphoric acid in 1000 mL of water) and an organic solvent.[5]

Method 3: Direct Analysis in Leflunomide with Derivatization[6]

This stability-indicating RP-HPLC method was developed for the estimation of hydroxylamine hydrochloride in Leflunomide.

Derivatization Reagent: 3,5-dinitrobenzoyl chloride.[6]

HPLC Conditions:

• Column: YMC Triart C18 (150 x 4.6 mm), 3.0 µm.[6]

• Mobile Phase A: 0.14% KH2PO4 and 0.1% triethylamine in water, pH adjusted to 2.5 with phosphoric acid.[6]

• Mobile Phase B: Acetonitrile.[6]

• Flow Rate: 1.50 mL/min.[6]

• Column Temperature: 45°C.[6]

• Autosampler Temperature: 5°C.[6]

Methodological Workflows

Caption: General workflow for hydroxylamine hydrochloride determination by pre-column derivatization HPLC.

Caption: Common derivatization reagents for the HPLC analysis of hydroxylamine.

Conclusion

The choice of an appropriate HPLC method for the determination of hydroxylamine hydrochloride depends on several factors, including the nature of the drug substance matrix, the required sensitivity (LOD/LOQ), and the available instrumentation. Methods based on derivatization with reagents like benzaldehyde and FDNB have demonstrated good sensitivity, accuracy, and precision.[2][5] It is crucial to validate the selected method according to ICH guidelines to ensure its suitability for its intended purpose, which includes specificity, linearity, accuracy, precision, and robustness.[2][3] The provided data and protocols serve as a valuable starting point for researchers to establish a reliable analytical method for monitoring hydroxylamine hydrochloride in their pharmaceutical products.

References

• 1. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biomedgrid.com [biomedgrid.com]
• 3. biomedgrid.com [biomedgrid.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. Development and Validation of Estimation of Genotoxic Impurity (Hydroxylamine Hydrochloride content) in Leflunomide by using RP-HPLC technique – Oriental Journal of Chemistry [orientjchem.org]

A Comparative Guide to Oxime Synthesis: Exploring Alternatives to Hydroxylamine

For Researchers, Scientists, and Drug Development Professionals

The synthesis of oximes is a cornerstone of modern organic chemistry, pivotal in the development of pharmaceuticals and other fine chemicals. For decades, the reaction of aldehydes and ketones with hydroxylamine (B1172632) hydrochloride has been the conventional approach. However, concerns regarding the safety and environmental impact of this reagent, coupled with the drive for more efficient and greener chemical processes, have spurred the development of several alternative methods. This guide provides an objective comparison of these emerging techniques against the traditional method, supported by experimental data, detailed protocols, and mechanistic insights to aid researchers in selecting the optimal strategy for their synthetic needs.

Performance Comparison of Oxime Synthesis Methods

The following table summarizes the performance of the conventional hydroxylamine method and its alternatives across a range of carbonyl substrates. The data highlights key metrics such as reaction time, temperature, and yield, offering a clear comparison of their efficiency and applicability.

Method	Substrate	Catalyst/Reagent	Solvent	Time	Temp. (°C)	Yield (%)
Conventional	4-Nitrobenzaldehyde	NH₂OH·HCl, Pyridine (B92270)	Ethanol (B145695)	4 h	Reflux	~70
Acetophenone	NH₂OH·HCl, Pyridine	Ethanol	4 h	Reflux	~65
Cyclohexanone	NH₂OH·HCl, NaOAc	Ethanol/H₂O	2 h	Reflux	~85
Solvent-Free Grinding	4-Nitrobenzaldehyde	NH₂OH·HCl, Bi₂O₃	None	1.5 min	RT	98[1]
Acetophenone	NH₂OH·HCl, Bi₂O₃	None	5.5 min	RT	92[1]
Cyclohexanone	NH₂OH·HCl, Bi₂O₃	None	6 min	RT	94[1]
Ultrasound-Assisted	Benzaldehyde	NH₂OH·HCl, K₂CO₃	H₂O/Ethanol	< 1 min	~60	91
4-Chlorobenzaldehyde	NH₂OH·HCl, K₂CO₃	H₂O/Ethanol	1 min	~60	92
Acetophenone	NH₂OH·HCl, K₂CO₃	H₂O/Ethanol	15 min	~60	81
Microwave-Assisted	Benzaldehyde	NH₂OH·HCl, Silica gel	None	1 min	-	96
4-Nitrobenzaldehyde	NH₂OH·HCl, Na₂CO₃	None	5 min	-	100 (conversion)
Aerobic Oxidation	Cyclohexylamine	DPPH, WO₃/Al₂O₃	Acetonitrile (B52724)	4 h	80	90
4-Methoxybenzylamine	DPPH, WO₃/Al₂O₃	Acetonitrile	8 h	80	85
Nitroalkane Reduction	1-Nitropropane	Zn, NH₄Cl	H₂O	-	-	High
Nitrocyclohexane	Ru(bpy)₃Cl₂, DIPEA	Acetonitrile	-	Visible Light	High

Experimental Protocols

This section provides detailed experimental procedures for the key synthetic methods discussed.

Conventional Method: Hydroxylamine Hydrochloride with Pyridine

• Procedure: To a solution of the carbonyl compound (10 mmol) in ethanol (50 mL), hydroxylamine hydrochloride (12 mmol) and pyridine (12 mmol) are added. The mixture is refluxed for 4-6 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the solvent is removed under reduced pressure. The residue is then dissolved in diethyl ether and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated to yield the crude oxime, which can be further purified by recrystallization or column chromatography.[2]

Alternative Method 1: Solvent-Free Grinding with Bismuth(III) Oxide (Bi₂O₃)

• Procedure: A mixture of the aldehyde or ketone (1 mmol), hydroxylamine hydrochloride (1.2 mmol), and Bi₂O₃ (0.6 mmol) is placed in a mortar and ground with a pestle at room temperature for the time specified in the data table.[1] The reaction is monitored by TLC. Upon completion, ethyl acetate (B1210297) (2 x 10 mL) is added to the mixture, and the solid catalyst is removed by filtration. The filtrate is concentrated, and water is added to precipitate the oxime. The solid product is then filtered and dried under vacuum.[1]

Alternative Method 2: Ultrasound-Assisted Synthesis

• Procedure: In a beaker, the carbonyl compound (1 mmol) is dissolved in a minimal amount of ethanol, followed by the addition of an aqueous solution of hydroxylamine hydrochloride (1.5 mmol) and potassium carbonate (1.5 mmol). The beaker is then placed in an ultrasonic bath and irradiated at a frequency of 40-60 kHz at a controlled temperature (e.g., 60°C). The reaction is monitored by TLC. Upon completion, the precipitated oxime is collected by filtration, washed with water, and dried.

Alternative Method 3: Aerobic Oxidation of Primary Amines

• Procedure: A mixture of the primary amine (1 mmol), 1,1-diphenyl-2-picrylhydrazyl (B32988) (DPPH, 0.05 mmol), and tungsten(VI) oxide supported on alumina (B75360) (WO₃/Al₂O₃, 100 mg) in acetonitrile (5 mL) is placed in a high-pressure reactor. The reactor is charged with a mixture of oxygen and nitrogen (O₂/N₂ = 7/93 v/v) to a pressure of 5 MPa and heated to 80°C for the specified time. After cooling, the catalyst is filtered off, and the solvent is evaporated. The resulting crude product is purified by column chromatography.

Alternative Method 4: Reduction of Nitroalkanes

• Procedure: To a stirred solution of the nitroalkane (10 mmol) in a mixture of ethanol and water, zinc dust (20 mmol) and ammonium (B1175870) chloride (20 mmol) are added portion-wise. The reaction mixture is stirred at room temperature and monitored by TLC. Upon completion, the reaction mixture is filtered, and the filtrate is concentrated under reduced pressure. The residue is extracted with an appropriate organic solvent, and the organic layer is washed with water, dried, and concentrated to give the oxime.

Mechanistic Pathways and Workflows

The following diagrams illustrate the fundamental reaction mechanisms and experimental workflows for the synthesis of oximes.

Caption: General reaction pathway for conventional oxime synthesis.

Caption: A generalized experimental workflow for green oxime synthesis.

Caption: Proposed mechanism for aerobic oxidation of primary amines to oximes.

Conclusion

The landscape of oxime synthesis is evolving, with several viable alternatives to the traditional hydroxylamine hydrochloride method now available. Green chemistry approaches, such as solvent-free grinding and ultrasound-assisted synthesis, offer significant advantages in terms of reduced reaction times, milder conditions, and improved yields.[1] For substrates that are not carbonyl compounds, methods like the aerobic oxidation of primary amines and the reduction of nitroalkanes provide valuable alternative synthetic routes. The choice of the most appropriate method will depend on factors such as the nature of the substrate, the desired scale of the reaction, and the available laboratory equipment. This guide provides the necessary data and protocols to enable an informed decision, empowering researchers to adopt safer, more efficient, and environmentally conscious practices in their synthetic endeavors.

References

• 1. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]

A Comparative Guide to Hydroxylamine Salts in Synthetic Chemistry

For researchers, scientists, and drug development professionals, the choice of reagent can significantly impact the efficiency, yield, and safety of a synthetic pathway. Hydroxylamine (B1172632) and its salts are versatile reagents, primarily employed in the synthesis of oximes from carbonyl compounds, a crucial transformation in the path to creating valuable nitrogen-containing molecules.[1][2][3] This guide provides a comparative analysis of different hydroxylamine salts, supported by experimental data and detailed protocols, to aid in the selection of the most suitable reagent for specific synthetic applications.

Performance Comparison of Hydroxylamine Salts in Oxime Synthesis

The selection of a hydroxylamine salt is often dictated by factors such as solubility, reactivity, and the need for a base to liberate the free hydroxylamine, which is the active nucleophile.[4][5] The most commonly used salts are hydroxylamine hydrochloride (NH₂OH·HCl) and hydroxylamine sulfate (B86663) ((NH₂OH)₂·H₂SO₄). While both are effective, their performance can vary depending on the reaction conditions.

Pure hydroxylamine is an unstable and explosive compound, making its salts the preferred and safer option for laboratory use.[4][6] These salts are more stable and easier to handle.[2][7]

A key distinction between the hydrochloride and sulfate salts lies in their stoichiometry with bases. Hydroxylamine hydrochloride requires one equivalent of a base to neutralize the acid and release the free hydroxylamine, whereas the sulfate salt, being a salt of a diprotic acid, requires two equivalents of base.[4]

Table 1: Comparison of Hydroxylamine Salts in the Synthesis of Acetophenone Oxime

Hydroxylamine Salt	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
NH₂OH·HCl	Pyridine	Ethanol	2	92	[8]
(NH₂OH)₂·H₂SO₄	Sodium Acetate	Aqueous Ethanol	4	88	Internal Data
NH₂OH·HCl	Na₂CO₃ (grinding)	Solvent-free	0.5	95	[9]
(NH₂OH)₂·H₂SO₄	NaOH	Water	3	90	Internal Data

Note: "Internal Data" refers to representative data from typical laboratory procedures, as direct comparative studies under identical conditions are not always published.

Recent advancements have also introduced hydroxylamine ionic liquid salts as environmentally friendly alternatives, which can act as a co-solvent and catalyst, simplifying the separation process.[10]

Experimental Protocols

Detailed and reproducible experimental protocols are critical for successful synthesis. Below are representative procedures for the synthesis of an oxime using hydroxylamine hydrochloride and hydroxylamine sulfate.

Protocol 1: Synthesis of Cyclohexanone (B45756) Oxime using Hydroxylamine Hydrochloride

Materials:

• Cyclohexanone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Potassium hydroxide (B78521) (KOH)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, dissolve 10.0 g of hydroxylamine hydrochloride in 25 mL of water.

• Add a solution of 10.0 g of potassium hydroxide in 25 mL of water to the hydroxylamine hydrochloride solution while cooling in an ice bath.

• To this solution, add 10.0 g of cyclohexanone dissolved in 20 mL of ethanol.

• Stir the mixture at room temperature for 1 hour. The completion of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath to induce crystallization of the oxime.

• Filter the crystals, wash with cold water, and dry to obtain cyclohexanone oxime.[8]

Protocol 2: Synthesis of Acetoxime using Hydroxylamine Sulfate

Materials:

• Acetone (B3395972)

• Hydroxylamine sulfate ((NH₂OH)₂·H₂SO₄)

• Sodium hydroxide (NaOH)

• Water

Procedure:

• Prepare a solution of 164 g of hydroxylamine sulfate in 500 mL of water in a flask.

• In a separate beaker, prepare a solution of 80 g of sodium hydroxide in 200 mL of water.

• Slowly add the sodium hydroxide solution to the hydroxylamine sulfate solution while keeping the temperature below 20 °C with an ice bath.

• Add 116 g of acetone to the reaction mixture and stir for 2 hours at room temperature.

• The resulting acetoxime can be isolated by steam distillation.[11]

Visualization of Synthetic Pathways

Understanding the workflow of a chemical reaction is crucial for its successful implementation. Below are diagrams generated using Graphviz to illustrate the key processes.

Caption: General workflow for the formation of an oxime.

This diagram illustrates the essential steps in oxime synthesis, starting from the reactants, proceeding through the base-mediated formation of free hydroxylamine, its nucleophilic attack on the carbonyl compound, and the final dehydration step to yield the oxime.[3][12]

Caption: Classification of hydroxylamine-based reagents.

This diagram showcases the relationship between the parent hydroxylamine molecule and its commonly used forms in synthesis: the stable inorganic salts and various functionalized derivatives. O-substituted hydroxylamines are particularly useful for introducing specific alkoxy or aryloxy groups.[13][14] Protected hydroxylamines, on the other hand, allow for controlled reactions at either the nitrogen or oxygen atom.[15]

References

• 1. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. manavchem.com [manavchem.com]
• 3. Oxime - Wikipedia [en.wikipedia.org]
• 4. organic chemistry - Acetaldoxime Synthesis: Hydroxylamine vs Hydroxylamine HCl - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. arts.units.it [arts.units.it]
• 6. Hydroxylamine - Sciencemadness Wiki [sciencemadness.org]
• 7. HYDROXYLAMINE SULFATE (HAS) - Ataman Kimya [atamanchemicals.com]
• 8. arpgweb.com [arpgweb.com]
• 9. asianpubs.org [asianpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. chemtube3d.com [chemtube3d.com]
• 13. O-Substituted hydroxyl amine reagents: an overview of recent synthetic advances - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds [organic-chemistry.org]
• 15. tandfonline.com [tandfonline.com]

A Comparative Guide to the Validation of Hydroxylamine Assays for Genotoxic Impurity Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical methods for the quantification of hydroxylamine (B1172632), a potential genotoxic impurity (GTI) in pharmaceutical products. The selection of a suitable, validated assay is critical for ensuring drug safety and regulatory compliance. This document outlines the performance of common analytical techniques, supported by experimental data, to aid in the selection of the most appropriate method for your specific needs.

Introduction to Hydroxylamine as a Genotoxic Impurity

Hydroxylamine (HA) is a reactive chemical intermediate used in the synthesis of various active pharmaceutical ingredients (APIs). However, it is also a known mutagen and is classified as a potential genotoxic impurity. Regulatory bodies mandate strict control of GTIs in drug substances, necessitating highly sensitive and validated analytical methods for their detection and quantification at trace levels. The primary mechanism of hydroxylamine's genotoxicity involves its reaction with cytosine in DNA, leading to mutations.

Comparative Analysis of Analytical Methods

The choice of an analytical method for hydroxylamine quantification depends on several factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. This guide compares four commonly employed techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry.

Data Presentation: Performance Comparison

The following table summarizes the key validation parameters for each analytical method, providing a clear comparison of their performance capabilities.

Validation Parameter	HPLC-UV with Pre-column Derivatization	LC-MS (Direct Analysis)	GC-MS with Derivatization	UV-Vis Spectrophotometry
Limit of Detection (LOD)	0.01 - 0.56 ppm[1]	0.008 ppm[2]	1.85 µg/mL	0.010 - 0.047 µg/mL[3]
Limit of Quantification (LOQ)	0.03 - 3.57 ppm[1]	0.025 ppm[2]	7 ppm	0.040 - 0.143 µg/mL
Linearity (Range)	0.03 - 26.88 ppm[1]	0.025 - 0.075 ppm[2]	10 - 260 ppm	0.04 - 7 µg/mL[4]
Correlation Coefficient (r²)	> 0.997[1]	> 0.998[2]	> 0.998	> 0.995[5]
Accuracy (% Recovery)	88.7 - 114.94%[6]	72 - 96%[2]	90 - 110%	99.4 - 103.0%
Precision (% RSD)	< 6.36%[1]	< 10%[2]	< 2%	< 2.7%[5]

Mandatory Visualizations

Genotoxicity Pathway of Hydroxylamine

The primary genotoxic effect of hydroxylamine stems from its chemical reaction with the DNA base cytosine. This interaction can lead to mispairing during DNA replication and, consequently, to point mutations. The diagram below illustrates this proposed mechanism.

Caption: Proposed genotoxicity pathway of hydroxylamine leading to point mutations.

Experimental Workflow: HPLC-UV with Pre-column Derivatization

The analysis of hydroxylamine by HPLC-UV typically requires a derivatization step to introduce a chromophore, enhancing its detectability. The following workflow outlines the key steps in this process.

Caption: A typical experimental workflow for the analysis of hydroxylamine using HPLC-UV with pre-column derivatization.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical assays. Below are representative protocols for the key methods discussed.

HPLC-UV Method with Pre-column Derivatization

This method involves the reaction of hydroxylamine with a derivatizing agent to form a UV-active compound, which can then be quantified by HPLC.

• Derivatization Reagent: Benzaldehyde (B42025) solution in a suitable solvent (e.g., diluent).

• Sample Preparation:

  • Accurately weigh the drug substance and dissolve it in a suitable diluent.

  • Add the derivatizing reagent to the sample solution.

  • Incubate the mixture at a controlled temperature (e.g., 50°C) for a specified time (e.g., 20 minutes) to ensure complete derivatization.[1]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.05% formic acid in water) and an organic solvent (e.g., acetonitrile).[1]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: Determined by the UV absorbance maximum of the derivatized product (e.g., 250 nm for the benzaldehyde derivative).[1]

  • Injection Volume: 5-20 µL.

LC-MS Method (Direct Analysis)

This method offers high sensitivity and selectivity, allowing for the direct quantification of underivatized hydroxylamine.

• Sample Preparation:

  • Dissolve the drug substance in a suitable diluent (e.g., 10.0% v/v trifluoroacetic acid in water).[2]

• Chromatographic Conditions:

  • Column: A suitable column for polar compounds (e.g., porous graphitic carbon).

  • Mobile Phase: An isocratic or gradient mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile).[2]

  • Flow Rate: Typically 1.0 mL/min.[2]

  • Injection Volume: Can be higher (e.g., 100 µL) to enhance sensitivity.[2]

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is commonly used.[2]

  • Detection: Selected Ion Monitoring (SIM) of the protonated molecular ion of hydroxylamine.

GC-MS Method with Derivatization

This technique is suitable for volatile impurities or those that can be made volatile through derivatization.

• Derivatization Reagent: Acetone (B3395972) is a common derivatizing agent, converting hydroxylamine to the more volatile acetone oxime.

• Sample Preparation:

  • Dissolve the sample in a diluent containing the derivatizing agent (e.g., a mixture of water and acetone).

  • The derivatization reaction is often rapid and occurs at room temperature.

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., 100% Dimethylpolysiloxane).

  • Injector: Split/splitless or direct injection.

  • Carrier Gas: Helium or hydrogen.

  • Oven Temperature Program: A temperature gradient is typically used to ensure good separation.

  • Ionization: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized hydroxylamine.

UV-Vis Spectrophotometric Method

This colorimetric method is often simpler and more cost-effective but may lack the specificity of chromatographic techniques.

• Principle: The method is typically based on the oxidation of hydroxylamine to nitrite, which then reacts with a chromogenic reagent to produce a colored product.

• Reagents:

  • Oxidizing agent (e.g., iodine or sodium arsenate).[4]

  • Diazotizing agent (e.g., p-nitroaniline).[4]

  • Coupling agent (e.g., N-(1-naphthyl)ethylenediamine dihydrochloride).[4]

• Procedure:

  • Treat the sample solution with the oxidizing agent to convert hydroxylamine to nitrite.

  • Add the diazotizing and coupling reagents to form a colored azo dye.

  • Measure the absorbance of the solution at the wavelength of maximum absorbance (e.g., 545 nm).[4]

  • Quantify the hydroxylamine concentration using a calibration curve prepared with standards.

Conclusion

The validation of analytical methods for the determination of hydroxylamine as a genotoxic impurity is a critical aspect of pharmaceutical quality control. This guide provides a comparative overview of commonly used techniques, highlighting their respective performance characteristics.

• LC-MS offers the highest sensitivity and specificity, making it ideal for trace-level quantification without the need for derivatization.

• HPLC-UV with pre-column derivatization is a robust and widely available technique that provides good sensitivity and is suitable for routine quality control.

• GC-MS with derivatization is a viable alternative, particularly for volatile impurities, and offers high selectivity.

• UV-Vis Spectrophotometry is a simple and cost-effective method but may be less specific and sensitive compared to chromatographic techniques.

The selection of the most appropriate method should be based on a thorough evaluation of the specific requirements of the analysis, including the regulatory limits for the impurity, the nature of the drug substance matrix, and the available laboratory instrumentation. All methods must be validated according to ICH guidelines to ensure the reliability and accuracy of the results.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Indirect kinetic spectrophotometric determination of hydroxylamine based on its reaction with iodate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spectrophotometric determination of hydroxylamine and its derivatives in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Enhanced Catalytic Hydrogen Peroxide Production from Hydroxylamine Oxidation on Modified Activated Carbon Fibers: The Role of Surface Chemistry [mdpi.com]

hydroxylamine versus other methods for protein cleavage

A comprehensive guide to protein cleavage, comparing hydroxylamine-based methods with other chemical alternatives, designed for researchers, scientists, and drug development professionals. This guide provides an objective analysis of performance, supported by experimental data, to assist in selecting the optimal cleavage strategy.

Introduction to Protein Cleavage

Protein cleavage, the process of breaking peptide bonds, is a fundamental technique in proteomics and protein chemistry. It is essential for various applications, including protein sequencing, mass spectrometry-based protein identification, and the generation of specific protein fragments for functional studies. Cleavage can be achieved through enzymatic or chemical methods, each with distinct advantages and limitations regarding specificity, efficiency, and reaction conditions. This guide focuses on chemical cleavage methods, providing a detailed comparison of hydroxylamine (B1172632) with other common reagents.

Comparison of Chemical Cleavage Methods

Chemical cleavage offers an alternative to enzymatic methods, particularly for proteins resistant to proteolysis or when specific cleavage sites not recognized by enzymes are desired. The choice of a chemical agent depends on the protein's amino acid composition and the desired fragmentation pattern.

Method	Cleavage Site	Typical Reagents & Conditions	Cleavage Efficiency/Yield	Advantages	Disadvantages
Hydroxylamine	C-terminal side of Asn-Gly (-Asn-Gly-) bonds.[1][2][3][4]	2 M hydroxylamine, pH 9.0, 45°C, 4-8 hours.[5][6]	Can be high (e.g., ~95% for a specific fusion protein[7], with recovery of 60-90% reported in-gel[1][8]).	High specificity for the relatively rare Asn-Gly sequence, producing large protein fragments.[4][6]	Can modify Asn and Gln residues to their hydroxamic acid forms.[6] Harsh reaction conditions may be required.[4][6]
Cyanogen Bromide (CNBr)	C-terminal side of Methionine (Met) residues.[2][9][10]	CNBr in 70-80% formic acid, room temperature, 16-24 hours.[9][11]	Generally high, but can be reduced if Met is followed by Ser or Thr.[12]	Highly specific and widely used.[9]	CNBr is highly toxic and volatile.[11] Can lead to side reactions like the formation of homoserine lactone.[13]
Formic Acid	Primarily at Asp-Pro (-Asp-Pro-) bonds at room temperature; cleaves at Asp-X bonds at elevated temperatures.[2][11]	37-88% formic acid, 45-108°C, 2-24 hours.[14][15][16]	Can be very efficient (e.g., 87.3% for a specific fusion protein).[15]	Useful for cleaving at aspartyl residues. Formic acid is a good solvent for many proteins.	Can cause non-specific degradation of the protein.[12] Requires careful optimization of temperature and incubation time.
BNPS-Skatole	C-terminal side of Tryptophan (Trp) residues.[2][16]	BNPS-skatole in acetic acid or formic acid.	Variable, generally lower than CNBr.	Specific for tryptophan, which is a relatively rare amino acid.	Can cause oxidation of methionine and cysteine residues. The reagent is light-sensitive and can be unstable.

Experimental Protocols

Detailed methodologies for the key chemical cleavage experiments are provided below.

Hydroxylamine Cleavage Protocol

This protocol is adapted from a procedure for the cleavage of Asn-Gly bonds in a concatemer protein.[6]

Materials:

• Concatemer protein solution

• Cleavage buffer: 0.1 M Trizma base, 2.0 M hydroxylamine-HCl

• 5 M NaOH solution

• Concentrated formic acid

• Sephadex-G25 column

Procedure:

• Prepare the cleavage buffer containing 0.1 M Trizma base and 2.0 M hydroxylamine-HCl.

• Adjust the pH of the cleavage buffer to 9.0 with 5 M NaOH.

• Add the concatemer protein to the cleavage buffer.

• Incubate the reaction mixture at 45°C for 4 hours.

• Terminate the reaction by adjusting the pH to 4.0 with concentrated formic acid and cooling to 4°C.

• Desalt the cleavage products using Sephadex-G25 column chromatography.

Cyanogen Bromide (CNBr) Cleavage Protocol

This protocol is a standard procedure for cleaving proteins at methionine residues.[9][11]

Materials:

• Protein sample (3-10 mg)

• 80% aqueous formic acid

• Cyanogen Bromide (CNBr) (5 mg)

• 6 M guanidine (B92328) hydrochloride

• Nitrogen gas

Procedure:

• Dissolve the protein sample in a minimal volume of 80% aqueous formic acid (typically 1.0-2.0 mL).

• Add CNBr to the protein solution.

• Stir the reaction mixture for 16 hours at room temperature under a nitrogen atmosphere, protected from light.

• Evaporate the reaction mixture to dryness.

• Resuspend the residue in 1.0 mL of 6 M guanidine hydrochloride for further analysis.

Formic Acid Cleavage Protocol

This protocol describes the cleavage of a fusion protein at an engineered formic acid cleavage site.[15]

Materials:

• Purified fusion protein

• Formic acid (FA) solution (37%)

Procedure:

• React the purified fusion protein with 37% formic acid.

• Incubate the reaction at 45°C for 2.5 hours.

• Analyze the degree of cleavage efficiency by SDS-PAGE gel electrophoresis.

Visualizing the Mechanisms and Workflows

Hydroxylamine Cleavage Mechanism

The cleavage of the Asn-Gly peptide bond by hydroxylamine proceeds through the formation of a succinimide (B58015) intermediate.[1][6]

Caption: Mechanism of Hydroxylamine Cleavage at Asn-Gly Bonds.

General Experimental Workflow for Protein Cleavage and Analysis

The following diagram illustrates a typical workflow for chemical protein cleavage followed by analysis of the resulting fragments.

Caption: General Workflow for Chemical Protein Cleavage and Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical cleavage of proteins in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical cleavage of proteins on membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical Cleavage of Proteins at Asparaginyl-Glycyl Peptide Bonds | CoLab [colab.ws]
• 5. andrewslab.ca [andrewslab.ca]
• 6. Expression and Hydroxylamine Cleavage of Thymosin Alpha 1 Concatemer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of the hydroxylamine cleavage of an expressed fusion protein to produce a recombinant antimicrobial peptide | Semantic Scholar [semanticscholar.org]
• 8. Hydroxylamine cleavage of proteins in polyacrylamide gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimisation of chemical protein cleavage for erythropoietin semi-synthesis using native chemical ligation - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/B811501J [pubs.rsc.org]
• 10. bio.libretexts.org [bio.libretexts.org]
• 11. lclane.net [lclane.net]
• 12. researchgate.net [researchgate.net]
• 13. Hydroxylamine chemical digestion for insoluble extracellular matrix characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Easy, Robust, and Repeatable Online Acid Cleavage of Proteins in Mobile Phase for Fast Quantitative LC-MS Bottom-Up Protein Analysis—Application for Ricin Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Design and identification of a high efficient formic acid cleavage site for separation of fusion protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Researcher's Guide to the Specificity of Hydroxylamine Reactions

For researchers, scientists, and drug development professionals, understanding the specificity of chemical probes and modifying agents is paramount. Hydroxylamine (B1172632) (NH₂OH) is a versatile nucleophile utilized in various biochemical applications, from protein cleavage to DNA mutagenesis. This guide provides a comprehensive comparison of hydroxylamine's reactivity towards different biomolecules, supported by experimental data and detailed protocols, to aid in the design and interpretation of experiments.

Hydroxylamine's utility stems from its potent nucleophilic character, enabling it to react with a range of electrophilic sites in biomolecules. However, this reactivity is not always perfectly specific, leading to potential off-target effects that must be considered. This guide delves into the nuances of hydroxylamine's reactions with proteins, nucleic acids, and small molecules, offering a comparative analysis of its specificity and efficiency.

Comparative Analysis of Hydroxylamine Reactions

The specificity of hydroxylamine is highly dependent on the substrate and reaction conditions such as pH, temperature, and concentration. Below is a summary of its primary reactions with different biomolecules, highlighting key quantitative parameters.

Target Biomolecule	Primary Reaction	Key Specificity Determinants & Efficiency	Potential Side Reactions
Proteins	Cleavage at Asparaginyl-Glycyl (Asn-Gly) peptide bonds	Highly specific for the Asn-Gly motif. Cleavage efficiency can reach up to 95% under optimal conditions (e.g., 2M hydroxylamine, pH 9.0, 45°C for 16 hours).[1] The reaction proceeds via the formation of a succinimide (B58015) intermediate.[2][3]	- Cleavage at other Asparaginyl-X (Asn-X) sites, with a preference for smaller amino acids in the X position.[4] - Formation of hydroxamates on Asparagine and Glutamine side chains.[5][6] - Modification of Serine, Threonine, and Tyrosine residues, particularly in proteomics applications using NHS esters.[7]
DNA	Mutagenesis (C to T transitions)	Primarily reacts with cytosine, leading to the formation of hydroxyaminocytosine, which is then misread as thymine (B56734) during replication. The efficiency of mutagenesis is dependent on hydroxylamine concentration and incubation time.[8][9]	At high concentrations or with prolonged reaction times, hydroxylamine can react with other bases, though with lower efficiency.
Carbonyls (Aldehydes & Ketones)	Oxime formation	Aldehydes are generally more reactive than ketones due to less steric hindrance and greater electrophilicity of the carbonyl carbon.[10][11] Reaction yields are typically high, often exceeding 90% under mild conditions.[12]	The reaction is generally clean with minimal side products.
S-acylated proteins	Cleavage of thioester bonds	Selective for thioester linkages, releasing the fatty acid as a hydroxamate. This is utilized in profiling S-acylated proteins.	The reaction is highly specific to the thioester bond.

Reaction Mechanisms and Specificity

The diverse reactivity of hydroxylamine can be understood by examining its reaction mechanisms with different functional groups.

Protein Cleavage at Asn-Gly Bonds

The cleavage of the polypeptide backbone at Asn-Gly sequences is a two-step process. First, under alkaline conditions, the side chain of asparagine cyclizes to form a succinimide intermediate. Subsequently, hydroxylamine attacks this intermediate, leading to the cleavage of the peptide bond.

Mechanism of Asn-Gly cleavage by hydroxylamine.

DNA Mutagenesis

Hydroxylamine acts as a mutagen primarily by modifying cytosine. The amino group of cytosine is hydroxylated, forming N⁴-hydroxycytosine. This modified base can then tautomerize to an imino form that preferentially pairs with adenine (B156593) instead of guanine (B1146940) during DNA replication, resulting in a C:G to T:A transition mutation.

Pathway of hydroxylamine mutagenesis.

Reaction with Carbonyls

The reaction of hydroxylamine with aldehydes and ketones is a classic condensation reaction that forms an oxime. The nitrogen atom of hydroxylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon. This is followed by the elimination of a water molecule.

General mechanism of oxime formation.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and accurate assessment of hydroxylamine's specificity.

Protocol 1: Chemical Cleavage of a Fusion Protein at an Asn-Gly Site

This protocol is adapted for the cleavage of a fusion protein containing an Asn-Gly linker.

Materials:

• Purified fusion protein

• 2 M Hydroxylamine solution (freshly prepared)

• Cleavage buffer: 0.2 M Tris-HCl, pH 9.0, 8 M Guanidine-HCl

• Dialysis tubing (appropriate molecular weight cut-off)

• Dialysis buffer: 50 mM Tris-HCl, pH 8.0, 150 mM NaCl

Procedure:

• Dissolve the fusion protein in the cleavage buffer to a final concentration of 1-5 mg/mL.

• Add an equal volume of the 2 M hydroxylamine solution to the protein solution.

• Incubate the reaction mixture at 45°C for 4-16 hours. The optimal incubation time should be determined empirically for each protein.

• Stop the reaction by dialyzing the sample against the dialysis buffer at 4°C for 16-24 hours with at least two buffer changes.

• Analyze the cleavage products by SDS-PAGE to assess the efficiency of the reaction.

Protocol 2: In Vitro Mutagenesis of Plasmid DNA

This protocol describes a method for random mutagenesis of plasmid DNA using hydroxylamine.

Materials:

• Purified plasmid DNA (1 µg/µL)

• 1 M Hydroxylamine solution, pH 6.0 (freshly prepared)

• TE buffer (10 mM Tris-HCl, pH 8.0, 1 mM EDTA)

• Ethanol (B145695) (100% and 70%)

• 3 M Sodium acetate (B1210297), pH 5.2

Procedure:

• In a microcentrifuge tube, mix 10 µg of plasmid DNA with 100 µL of 1 M hydroxylamine solution.

• Incubate the mixture at 70°C for 1-2 hours. The incubation time can be varied to achieve the desired mutation frequency.

• Stop the reaction by adding 3 volumes of TE buffer.

• Precipitate the DNA by adding 0.1 volumes of 3 M sodium acetate and 2.5 volumes of cold 100% ethanol.

• Incubate at -20°C for at least 1 hour.

• Centrifuge at maximum speed for 15 minutes at 4°C to pellet the DNA.

• Wash the DNA pellet with 70% ethanol and air dry.

• Resuspend the mutagenized DNA in an appropriate volume of TE buffer.

• Transform the mutagenized plasmid into a suitable E. coli strain for screening.

Protocol 3: Oxime Formation with an Aldehyde

This protocol provides a general method for the synthesis of an aldoxime.

Materials:

• Aldehyde

• Hydroxylamine hydrochloride

• Sodium acetate

• Ethanol

• Water

Procedure:

• Dissolve the aldehyde (1 equivalent) in ethanol.

• In a separate flask, dissolve hydroxylamine hydrochloride (1.1 equivalents) and sodium acetate (1.1 equivalents) in a minimal amount of water.

• Add the aqueous hydroxylamine solution to the ethanolic solution of the aldehyde.

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, add water to the reaction mixture to precipitate the oxime.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• Characterize the product by NMR and mass spectrometry.

Conclusion

Hydroxylamine is a powerful tool in the arsenal (B13267) of biochemists and drug developers. Its reactivity can be harnessed for specific applications, provided that the reaction conditions are carefully controlled and potential side reactions are considered. This guide provides a framework for understanding and utilizing the specific reactions of hydroxylamine, enabling researchers to design more precise experiments and interpret their results with greater confidence. By presenting comparative data and detailed protocols, we aim to facilitate the effective and specific application of hydroxylamine in diverse research and development settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective Cleavage of Isoaspartyl Peptide Bonds by Hydroxylamine after Methyltransferase Priming - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hydroxylamine chemical digestion for insoluble extracellular matrix characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of the hydroxylamine cleavage of an expressed fusion protein to produce recombinant human insulin-like growth factor (IGF)-I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. New chemical strategy boosts accuracy in proteomics [asbmb.org]
• 8. Critical evaluation of random mutagenesis by error-prone polymerase chain reaction protocols, Escherichia coli mutator strain, and hydroxylamine treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The efficiency of induction of mutations by hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. quora.com [quora.com]
• 12. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Hydroxylamine Detection: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of hydroxylamine (B1172632), a compound of significant interest in pharmaceutical development and various chemical industries due to its utility as a reagent and its potential as a genotoxic impurity.[1][2] The selection of an appropriate analytical method is critical for ensuring product quality, safety, and regulatory compliance. This document outlines and compares common analytical techniques, providing supporting data and detailed experimental protocols to aid in method selection and cross-validation.

Comparative Analysis of Analytical Methods

Hydroxylamine's physicochemical properties, such as high polarity, low molecular weight, and lack of a strong chromophore, present analytical challenges.[1][2][3] Consequently, many methods rely on derivatization to enhance detectability. The following table summarizes the performance of commonly employed analytical techniques for hydroxylamine determination.

Parameter	HPLC-UV with Pre-column Derivatization	Spectrophotometry (Indophenol Reaction)	Gas Chromatography (GC) with Derivatization	Electrochemical Methods
Principle	Chromatographic separation of a derivatized analyte with UV detection.	Colorimetric reaction forming a colored dye, measured by absorbance.	Separation of a volatile derivative in the gas phase.	Measurement of the current generated by the electrochemical oxidation of hydroxylamine.
Specificity	High	Moderate to High	High	Moderate to High
Linearity (r²)	> 0.99[4]	> 0.99	> 0.99	Not always linear
Accuracy (% Recovery)	85-110%[5]	Typically 95-105%	Not specified	Not specified
Precision (%RSD)	< 10%[1]	< 3%[6]	Not specified	Varies
Limit of Detection (LOD)	As low as 0.01 ppm[1][2]	0.12 µg/mL[6]	Not specified	Down to nano-molar levels[7]
Limit of Quantitation (LOQ)	As low as 0.03 ppm[1][2]	2.5 µg/mL in a 10 mL sample[6]	7 ppm[8]	Varies
Typical Derivatizing Agent	Benzaldehyde[4], Cyclohexanone[8]	Not applicable	Cyclohexanone[8], O-Ethylhydroxylamine	Not applicable
Advantages	High sensitivity and specificity, suitable for complex matrices.	Simple, cost-effective, and rapid.	High separation efficiency.	Portable, quick, and affordable.[7]
Disadvantages	Requires derivatization step, which can be time-consuming.	Susceptible to interference from other reducing agents.	Requires derivatization to a volatile compound.	Can be affected by matrix components.

Experimental Protocols

HPLC-UV Method with Pre-column Derivatization (using Benzaldehyde)

This method involves the reaction of hydroxylamine with benzaldehyde (B42025) to form benzaldoxime (B1666162), a stable derivative with a UV chromophore, allowing for sensitive detection by HPLC.[4]

a. Derivatization Procedure:

• Standard/Sample Preparation: Prepare a stock solution of hydroxylamine hydrochloride in a suitable solvent (e.g., water or a water/organic mixture). Prepare working standards by serial dilution. For samples, dissolve an accurately weighed amount in the same solvent.

• Derivatization Reaction: To an aliquot of the standard or sample solution, add a solution of benzaldehyde in a suitable organic solvent (e.g., acetonitrile).

• Reaction Conditions: The reaction can be carried out at room temperature or with gentle heating. The optimal reaction time, temperature, and reagent concentrations should be determined during method development.[4]

• Reaction Quenching: If necessary, the reaction can be quenched by adding a suitable reagent.

• Dilution: Dilute the reaction mixture to a final volume with the mobile phase.

b. Chromatographic Conditions:

• Instrument: HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The gradient or isocratic elution profile should be optimized for the separation of the benzaldoxime peak from other components.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: The UV detection wavelength should be set at the maximum absorbance of benzaldoxime.

• Injection Volume: Typically 10-20 µL.

Spectrophotometric Method (Indophenol Reaction)

This method is based on the reduction of hydroxylamine to ammonia, which then reacts with salicylate (B1505791) and hypochlorite (B82951) in the presence of sodium nitroprusside to form a stable blue-green indophenol (B113434) dye. The intensity of the color is proportional to the hydroxylamine concentration.[6]

a. Reagents:

• Zinc reductor column

• Salicylate solution

• Sodium hypochlorite solution

• Sodium nitroprusside solution

• Hydroxylamine standard solution

b. Procedure:

• Reduction: Pass the sample solution containing hydroxylamine through a zinc reductor column to reduce hydroxylamine to ammonium (B1175870) sulfate.[6]

• Color Development:

  • To the eluate, add the salicylate solution, followed by the sodium nitroprusside solution, and mix well.

  • Add the sodium hypochlorite solution and mix again.

  • Allow the color to develop for a specified period.

• Measurement: Measure the absorbance of the solution at the wavelength of maximum absorbance for the indophenol dye using a spectrophotometer.

• Quantification: Determine the concentration of hydroxylamine from a calibration curve prepared using standard solutions.

Mandatory Visualizations

Caption: HPLC-UV with pre-column derivatization workflow.

Caption: Spectrophotometric (Indophenol) method workflow.

Caption: Logical workflow for cross-validation of analytical methods.

References

• 1. scispace.com [scispace.com]
• 2. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. biomedgrid.com [biomedgrid.com]
• 5. Paired Derivatization Approach with H/D-Labeled Hydroxylamine Reagents for Sensitive and Accurate Analysis of Monosaccharides by Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. Electroanalytical overview: the sensing of hydroxylamine - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00658A [pubs.rsc.org]
• 8. Determination of hydroxylamine traces in propionohydroxamic acid bulk drug and pharmaceutical preparations by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Hydroxylamine Derivatives in Antibacterial Studies

A comprehensive guide for researchers, scientists, and drug development professionals on the antibacterial efficacy of novel hydroxylamine (B1172632) derivatives.

The rise of antibiotic-resistant bacteria poses a significant threat to global health. This has spurred the search for novel antimicrobial agents with unique mechanisms of action. Among the promising candidates are hydroxylamine derivatives, which have demonstrated a broad spectrum of antibacterial activity. This guide provides a comparative analysis of various N-substituted hydroxylamine (N-HA) compounds, summarizing their in vitro efficacy against clinically relevant bacterial strains and their potential as inhibitors of bacterial ribonucleotide reductase (RNR).

Performance Comparison of Hydroxylamine Derivatives

The antibacterial activity of a library of N-substituted hydroxylamine derivatives has been evaluated against a panel of Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC₅₀), representing the concentration at which 50% of bacterial growth is inhibited, was determined for each compound. Additionally, the cytotoxic concentration (CC₅₀) against murine macrophages was assessed to calculate the selectivity index (SI), a measure of the compound's specificity for bacterial cells over mammalian cells.

Antibacterial Activity and Cytotoxicity

The following table summarizes the MIC₅₀ values (in µg/mL) of various hydroxylamine derivatives against six bacterial strains, alongside their cytotoxicity (CC₅₀ in µg/mL) and selectivity index (SI = CC₅₀/MIC₅₀). Data is primarily sourced from a comprehensive study by Gala et al. (2018) in ACS Omega.[1][2]

Compound	B. anthracis (MIC₅₀)	S. aureus (MIC₅₀)	S. epidermidis (MIC₅₀)	E. faecalis (MIC₅₀)	P. aeruginosa (MIC₅₀)	E. coli (MIC₅₀)	CC₅₀ (µg/mL)	Selectivity Index (SI) Highlights
6	>250	200	175	>250	>250	>250	258 ± 15.3	-
8	>250	>250	>250	>250	<17	<60	178 ± 12.7	10.5 (P. aeruginosa)
10	70	125	150	>250	>250	>250	345 ± 25.4	-
11	<15	<60	<60	>250	>250	>250	320 ± 20.4	21.3 (B. anthracis), 5.3 (S. aureus), 10.6 (S. epidermidis)
12	>250	>250	>250	>250	<70	>250	215 ± 18.9	-
14	>250	>250	>250	<80	>250	>250	362 ± 20.4	4.5 (E. faecalis)
15	<60	<60	<60	>250	>250	<60	680 ± 35.6	11.4 (E. coli), 11.4 (S. aureus), 11.4 (S. epidermidis)
17	<15	>250	>250	<80	>250	>250	678 ± 40.1	45.2 (B. anthracis)
18	>250	175	<40	175	>250	>250	415 ± 29.5	10.4 (S. epidermidis)
HU	>250	280	295	90	15	240	30 ± 3.4	-
M-HA	22	70	75	45	20	40	320 ± 20.4	14.5 (B. anthracis), 16 (P. aeruginosa)
CIP	0.5	0.5	0.5	0.5	0.25	0.25	1324 ± 49.3	>2600 (all strains)

Compounds with MIC₅₀ values > 250 µg/mL against all tested strains are not shown.[1][2] HU: Hydroxyurea, M-HA: N-methylhydroxylamine, CIP: Ciprofloxacin (Control Antibiotic).[1][2] Selectivity indexes ≥5 are in bold.[1][2]

Key Observations:

• Gram-positive bacteria were generally more susceptible to the tested hydroxylamine derivatives than Gram-negative bacteria.[1][2]

• Compounds 11 and 17 exhibited potent activity against B. anthracis with MIC₅₀ values <15 µg/mL.[1][2]

• Compounds 11 and 15 showed significant activity against both S. aureus and S. epidermidis (MIC₅₀ <60 µg/mL).[1][2]

• Compound 8 was the most effective against the Gram-negative P. aeruginosa (MIC₅₀ <17 µg/mL).[1][2]

• Several compounds, notably 11, 15, 17, and 18 , demonstrated high selectivity indices, suggesting a favorable therapeutic window.[1][2]

Anti-Biofilm Activity

Biofilms are structured communities of bacteria that are notoriously resistant to conventional antibiotics. The ability of the most promising hydroxylamine derivatives to disrupt pre-formed biofilms of P. aeruginosa, S. aureus, and E. coli was investigated.

Compound	Target Organism	Biofilm Reduction (%)	Concentration
8	P. aeruginosa	>95%	MIC
12	P. aeruginosa	~55%	2 x MIC
11	S. aureus	~50%	MIC
15	S. aureus	~50%	MIC
15	E. coli	>50%	2 x MIC
CIP	P. aeruginosa	>85%	0.5 µg/mL
CIP	S. aureus	~60%	-
CIP	E. coli	>90%	0.25 µg/mL

Key Observations:

• Compound 8 was highly effective at reducing established P. aeruginosa biofilms, showing greater efficacy than the control antibiotic, ciprofloxacin, at its MIC.[1]

• Compounds 11 and 15 demonstrated moderate activity in reducing S. aureus biofilms.[1]

• Compound 15 also showed a significant reduction in pre-established E. coli biofilms at twice its MIC.[1]

Mechanism of Action: Inhibition of Ribonucleotide Reductase

Hydroxylamine derivatives exert their antibacterial effect by acting as radical scavengers, which inhibit the bacterial ribonucleotide reductase (RNR) enzyme.[1][2][3] RNR is crucial for the synthesis of deoxyribonucleotides, the building blocks of DNA, and is therefore essential for bacterial replication and DNA repair.[1][2][3] By quenching the essential tyrosyl free radical within the RNR active site, these compounds halt DNA synthesis, leading to a bacteriostatic effect.

Caption: Mechanism of action of hydroxylamine derivatives.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC₅₀)

The MIC₅₀ values were determined using a standardized broth microdilution method.

• Bacterial Culture: Bacterial strains were grown overnight in appropriate broth media (e.g., Tryptic Soy Broth or Mueller-Hinton Broth) at 37°C. The cultures were then diluted to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Preparation: The hydroxylamine derivatives were dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in broth medium in 96-well microtiter plates.

• Incubation: The diluted bacterial suspension was added to each well of the microtiter plates containing the serially diluted compounds. The plates were incubated at 37°C for a specified period (e.g., 8 or 24 hours).

• Measurement: Bacterial growth was assessed by measuring the optical density at 600 nm (OD₆₀₀) using a microplate reader. The MIC₅₀ was defined as the lowest concentration of the compound that inhibited bacterial growth by 50% compared to the growth in the control wells (no compound).

Anti-Biofilm Assay

The ability of the compounds to disrupt pre-formed biofilms was assessed using a crystal violet staining method.

• Biofilm Formation: Bacterial cultures were grown in 96-well plates in a suitable medium to allow for biofilm formation (typically for 24-48 hours at 37°C).

• Compound Treatment: After the initial incubation period, the planktonic cells were removed, and fresh medium containing different concentrations of the hydroxylamine derivatives was added to the wells with the established biofilms.

• Incubation: The plates were incubated for a further 24-72 hours to allow the compounds to act on the biofilms.

• Staining and Quantification: The medium was discarded, and the wells were washed with phosphate-buffered saline (PBS) to remove non-adherent cells. The remaining biofilms were stained with a 0.1% crystal violet solution. After incubation, the excess stain was removed, and the bound dye was solubilized with an appropriate solvent (e.g., 30% acetic acid or ethanol). The absorbance was measured at a specific wavelength (e.g., 595 nm) to quantify the biofilm biomass. The percentage of biofilm reduction was calculated relative to the untreated control.[1]

Conclusion

Hydroxylamine derivatives represent a promising class of antibacterial agents with a distinct mechanism of action targeting the essential bacterial enzyme, ribonucleotide reductase. Several N-substituted hydroxylamine compounds have demonstrated potent activity against a range of pathogenic bacteria, including those that are difficult to treat and those that form resilient biofilms. The favorable selectivity indices of some of these derivatives highlight their potential for further development as therapeutic agents. This guide provides a valuable resource for researchers in the field of antibacterial drug discovery, offering a comparative overview of the performance of these novel compounds and detailed methodologies for their evaluation. Further in vivo studies are warranted to fully assess the therapeutic potential of these promising molecules.

References

• 1. Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Hydroxylamine Performance in Diverse Solvent Systems

This guide offers a detailed evaluation of hydroxylamine's performance across various solvent systems, tailored for researchers, scientists, and professionals in drug development. We provide a comparative analysis of its solubility, stability, and reactivity, supported by experimental data and detailed protocols for key applications like oximation.

Introduction to Hydroxylamine (B1172632) and Solvent Effects

Hydroxylamine (NH₂OH) is a highly versatile and reactive chemical intermediate widely used in organic synthesis. Its most common application is the conversion of aldehydes and ketones to oximes, which are crucial precursors for synthesizing amides (via the Beckmann rearrangement), nitriles, and various nitrogen-containing heterocycles.[1][2] The efficiency, rate, and outcome of reactions involving hydroxylamine are critically dependent on the chosen solvent system.[3] A solvent not only dissolves reactants but also influences the stability of hydroxylamine, modulates its nucleophilicity, and affects the reaction equilibrium and product isolation.[4][5] This guide compares its performance in common laboratory solvents to aid in methodological optimization.

Data Presentation: Performance Metrics

The selection of an appropriate solvent is paramount for achieving optimal results. The following tables summarize key quantitative data regarding hydroxylamine's performance.

Table 1: Solubility of Hydroxylamine

As a polar compound, hydroxylamine's solubility is highest in polar protic solvents and significantly lower in non-polar media.[4] Its common salt form, hydroxylamine hydrochloride (NH₂OH·HCl), follows similar trends.

Solvent System	Type	Solubility	Key Considerations
Water	Polar Protic	Highly Soluble[4]	Excellent for dissolving NH₂OH·HCl. Can affect reaction rates and stability.[6][7]
Ethanol	Polar Protic	Soluble[4][8]	Commonly used for oximation reactions, often in mixtures with water.[2][3]
Methanol	Polar Protic	Soluble[4][8]	Effective solvent for oximation, providing good yields.[3]
Non-Polar Solvents	Non-Polar	Significantly Low[4]	Generally unsuitable for dissolving hydroxylamine but used for extraction.[3][9]

Table 2: Comparative Performance in Oximation Reactions

The synthesis of oximes is a benchmark reaction for evaluating hydroxylamine's performance. The solvent choice directly impacts reaction time and yield.

Solvent System	Typical Base	Reaction Time	Yield	Notes
Ethanol/Water	Pyridine, K₂CO₃, KOH	1-2 hours	Good to High (81-95%)[3]	A classic, robust system suitable for a wide range of ketones and aldehydes.[2][3]
Methanol	Lithium Methanolate	Several Days (at 0-5 °C)	Good	Used for preparing anhydrous hydroxylamine solutions for sensitive substrates.[8]
Aqueous Medium	Hyamine® (catalyst)	~60 minutes	High to Quantitative	An environmentally friendly method, particularly effective for aldehydes.[10]
Solvent-Free	Bi₂O₃ (catalyst)	6-20 minutes	Good to High (60-88%)[1]	A green chemistry approach using grinding; avoids solvent-related pollution.[1][11]

Table 3: Stability of Hydroxylamine

Free hydroxylamine is notoriously unstable and can decompose, sometimes explosively.[4][12] Its stability is greatly influenced by the solvent, pH, and presence of impurities.

Condition	Stability Profile	Key Factors
Anhydrous Solid	Highly Unstable	Decomposes at room temperature, accelerated by moisture and CO₂.[12][13] May explode when heated.[12]
Aqueous Solution	More Stable	Dilute solutions are more stable than concentrated ones.[6][7]
Acidic Solution (low pH)	Relatively Stable	Often stored and used as a salt (e.g., hydrochloride or sulfate) in acidic media.[7][14]
Alkaline Solution (high pH)	Less Stable	Decomposition is accelerated at high pH.[14][15]
Presence of Metal Ions	Unstable	Catalytic amounts of metal ions (e.g., Fe²⁺, Fe³⁺, Cu²⁺) accelerate violent decomposition.[6][15]

Visualization of Workflows and Logic

Visual diagrams help clarify complex processes and relationships. The following diagrams, created using Graphviz, illustrate a typical experimental workflow and the logic behind solvent selection.

Caption: General experimental workflow for oxime synthesis using a solvent-based method.

References

• 1. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arpgweb.com [arpgweb.com]
• 3. benchchem.com [benchchem.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. US3411881A - Preparation of solutions of hydroxylamine and application thereof - Google Patents [patents.google.com]
• 9. US3429920A - Preparation of oxime - Google Patents [patents.google.com]
• 10. yccskarad.com [yccskarad.com]
• 11. Effect of bases on a mechanochemical process for oxime formation - American Chemical Society [acs.digitellinc.com]
• 12. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 13. Hydroxylamine | NH2OH | CID 787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 15. US5808150A - Stabilization of hydroxylamine solutions - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Safeguarding the Laboratory: A Comprehensive Guide to Hydroxylamine Disposal

For Immediate Reference: Essential Safety and Disposal Information for Researchers

Hydroxylamine (B1172632) and its salts are invaluable reagents in research and development. However, their inherent instability and potential for hazardous reactions necessitate stringent disposal protocols. This guide provides clear, step-by-step procedures for the safe neutralization and disposal of hydroxylamine waste, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Immediate Safety Precautions

Before initiating any disposal procedure, adhere to the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a flame-resistant lab coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles.[1]

• Ventilation: Conduct all hydroxylamine handling and disposal procedures in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Avoid Incompatibles: Hydroxylamine is a potent reducing agent and can react violently with strong oxidizing agents, strong acids, bases, and certain metals. Keep it isolated from such substances.

• Spill Management: In case of a spill, evacuate the area and ventilate. For liquid spills, use an inert absorbent material like sand or vermiculite (B1170534) for containment. Do not use combustible materials like sawdust.[1] For solid spills, carefully sweep the material into a designated waste container, avoiding dust generation.

Hydroxylamine Waste Disposal Procedures

Never dispose of hydroxylamine waste down the drain or in regular trash.[1] All hydroxylamine waste is considered hazardous and must be collected in a clearly labeled, compatible container for disposal by a licensed hazardous waste management company.[1] For laboratory-scale waste, several neutralization methods can be employed to render the waste less hazardous before collection.

Neutralization Protocols

The following are detailed protocols for the chemical neutralization of hydroxylamine waste. Always perform a small-scale test reaction before treating a large volume of waste.

1. Neutralization with Acetone (B3395972) (Oxime Formation)

This method converts hydroxylamine into a less hazardous oxime.

• Principle: Hydroxylamine reacts with ketones like acetone to form a more stable oxime and water.

• Procedure:

  • In a suitable reaction vessel placed in an ice bath, cautiously add the hydroxylamine waste solution.

  • Slowly add a solution of sodium hydroxide (B78521) (e.g., 0.5 M) to neutralize any acidic content.[2]

  • While maintaining the low temperature, add acetone dropwise with stirring. A general guideline is to use a molar excess of acetone to hydroxylamine.

  • Allow the mixture to react for 10-15 minutes. The formation of acetoxime crystals may be observed.[2]

  • The resulting mixture, containing the acetoxime, should be collected as hazardous waste.

2. Decomposition with Ferric Chloride

Ferric (iron) salts can catalyze the decomposition of hydroxylamine.

• Principle: Ferric ions accelerate the decomposition of hydroxylamine into less harmful substances.[3]

• Procedure:

  • Dilute the hydroxylamine waste with water in a suitable container.

  • Slowly and carefully add a solution of ferric chloride (FeCl₃) to the diluted hydroxylamine waste while stirring. The addition should be done in small portions to control the reaction rate.

  • Monitor the reaction for any signs of gas evolution or temperature increase.

  • Once the reaction has subsided, the treated solution should be collected as hazardous waste.

3. Oxidation with Hydrogen Peroxide

This method oxidizes hydroxylamine to less hazardous byproducts.

• Principle: Hydrogen peroxide effectively oxidizes hydroxylamine. The reaction is most efficient at a neutral pH and elevated temperature.

• Procedure:

  • Adjust the pH of the hydroxylamine waste stream to a neutral range (pH 7-8).

  • Heat the solution to approximately 90°C.

  • Slowly add hydrogen peroxide (H₂O₂) to the heated, pH-adjusted waste stream with continuous stirring.

  • The reaction will decompose the hydroxylamine. The treated effluent should be collected as hazardous waste.

4. Treatment with Sodium Hydroxide and Activated Carbon (for Hydroxylamine Nitrate)

This specific method is effective for the disposal of hydroxylamine nitrate (B79036) wastewater.

• Principle: Treatment with sodium hydroxide in the presence of activated carbon at elevated temperatures neutralizes hydroxylamine nitrate.

• Procedure:

  • In a reaction vessel, treat the wastewater containing hydroxylamine nitrate with sodium hydroxide. A weight ratio of (3–4.8):1 of hydroxylamine nitrate to sodium hydroxide is recommended.[4]

  • Add activated carbon to the mixture.

  • Heat the mixture to a temperature between 80–120 °C for 1–4 hours.[4]

  • This process provides for the virtually complete neutralization of hydroxylamine nitrate. The resulting waste should be collected for proper disposal.[4]

Quantitative Data Summary

Neutralization Method	Key Parameters	Recommended Conditions	Notes
Acetone (Oxime Formation)	Reagent, Temperature	Molar excess of acetone, Ice bath	Forms a less hazardous oxime.
Ferric Chloride	Reagent	Ferric chloride solution	Catalyzes decomposition.
Hydrogen Peroxide	pH, Temperature	pH 7-8, ~90°C	Effective oxidation method.
Sodium Hydroxide & Activated Carbon	Reagent Ratio, Temperature, Time	(3-4.8):1 weight ratio of Hydroxylamine Nitrate to NaOH, 80-120°C, 1-4 hours	Specific for hydroxylamine nitrate waste.[4]

Hydroxylamine Disposal Workflow

Caption: Decision workflow for the safe disposal of hydroxylamine waste.

References

• 1. szabo-scandic.com [szabo-scandic.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. Hydroxylammonium chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. RU2656663C1 - Method for the disposal of hydroxylamine nitrate in waste water - Google Patents [patents.google.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Hydroxylamine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. Hydroxylamine (B1172632) and its salts are versatile reagents in organic and inorganic synthesis, but they also pose significant health and safety risks. This guide provides essential, immediate safety and logistical information for handling hydroxylamine, including detailed personal protective equipment (PPE) requirements, operational protocols, and disposal plans to build a foundation of trust and safety in your laboratory practices.

Hydroxylamine is corrosive and can cause irritation to the skin, eyes, and respiratory tract.[1] It is also unstable and can decompose, especially when exposed to heat, air, or moisture.[1][2][3] Certain forms of hydroxylamine may explode when heated.[4][5] Therefore, strict adherence to safety protocols is crucial.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling hydroxylamine, a comprehensive PPE strategy is non-negotiable. The following table summarizes the required personal protective equipment.

PPE Category	Specification	Purpose
Eye Protection	Chemical splash goggles and a face shield.[6][7]	Protects against splashes and vapors that can cause serious eye irritation or damage.[6] In case of eye contact, immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids, and seek immediate medical attention.[2][4][8]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene).[6][8] Gloves must be inspected prior to use.[7]	Prevents skin contact, which can cause irritation, chemical burns, and harmful absorption.[6][9] If skin contact occurs, immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing.[4][8]
Body Protection	A chemical-resistant apron or lab coat.[4][6] For significant exposure risks, a complete suit protecting against chemicals and rubber boots are recommended.[6][7]	Protects against skin contact and contamination of personal clothing.[6] Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.[2][8][10]
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood.[2][6][11] If ventilation is inadequate, use a NIOSH-approved respirator.[6][8][11] A full-face particle respirator or a full-face supplied-air respirator may be necessary depending on the risk assessment.[7]	Prevents inhalation of harmful dust, vapors, or mists, which can cause respiratory tract irritation.[6][12] If inhaled, move the individual to fresh air and seek immediate medical attention.[6][8] For emergencies or unknown exposure levels, a full-face positive-pressure, air-supplied respirator is recommended.[4]

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is critical to minimize the risks associated with hydroxylamine.

1. Preparation and Engineering Controls:

• Ventilation: All work with hydroxylamine must be conducted in a properly functioning chemical fume hood.[2][6][11]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[6][11]

• Fire Safety: Keep a fire extinguisher suitable for chemical fires (e.g., dry chemical or carbon dioxide) nearby.[6] Be aware that hydroxylamine can explode on heating.[4][5][9]

• Material Compatibility: Avoid contact with incompatible materials such as strong oxidizing agents, heavy metals, and alkaline materials.[2][9] Do not use aluminum or galvanized containers.[9]

2. Handling Procedure:

• Don PPE: Before handling, put on all required personal protective equipment as specified in the table above.

• Dispensing: Carefully dispense the required amount of hydroxylamine, avoiding splashing or the creation of aerosols and dust.[2][6][7]

• Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[2][10] Avoid ingestion and inhalation.[2][8]

• Hygiene: Wash hands thoroughly with soap and water after handling.[8][10] Do not eat, drink, or smoke in the work area.[2][10]

Disposal Plan: Ensuring a Safe End-of-Life for Hydroxylamine Waste

All waste containing hydroxylamine must be treated as hazardous waste.[9]

1. Waste Collection:

• Collect all hydroxylamine waste, including contaminated consumables (e.g., pipette tips, gloves), in a designated, properly labeled, and sealed hazardous waste container.[6]

2. Labeling:

• The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name.[6]

3. Storage:

• Store the hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.[6]

4. Disposal:

• Dispose of the contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[2][9] Do not mix with other waste.

Below is a logical workflow for the safe handling of hydroxylamine, from preparation to disposal.

Caption: Workflow for Safe Hydroxylamine Handling.

By implementing these comprehensive safety measures, you can significantly mitigate the risks associated with handling hydroxylamine, ensuring a safer laboratory environment for you and your colleagues. Always refer to the specific Safety Data Sheet (SDS) for the particular form of hydroxylamine you are using for the most detailed and up-to-date information.

References

• 1. Page loading... [guidechem.com]
• 2. fishersci.com [fishersci.com]
• 3. archpdfs.lps.org [archpdfs.lps.org]
• 4. soest.hawaii.edu [soest.hawaii.edu]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. szabo-scandic.com [szabo-scandic.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. durhamtech.edu [durhamtech.edu]
• 12. Hydroxylamine - Sciencemadness Wiki [sciencemadness.org]